22-Hydroxy Mifepristone-d6

Core Science & Biosynthesis

An In-Depth Technical Guide to 22-Hydroxy Mifepristone-d6

This technical guide provides a comprehensive overview of 22-Hydroxy Mifepristone-d6, a key stable isotope-labeled internal standard used in the bioanalytical analysis of mifepristone (B1683876) and its metabolites. Designed for researchers, scientists, and drug development professionals, this document details the compound's properties, its role in quantitative analysis, and the underlying pharmacological context of its parent compound, mifepristone.

Introduction to 22-Hydroxy Mifepristone-d6

22-Hydroxy Mifepristone-d6 is a deuterated form of 22-Hydroxy Mifepristone, which is a significant metabolite of mifepristone (also known as RU-486). As a stable isotope-labeled internal standard, it is essential for achieving high accuracy and precision in quantitative assays, particularly those employing mass spectrometry. The deuterium (B1214612) labels provide a distinct mass-to-charge ratio, allowing for clear differentiation from the endogenous (unlabeled) analyte during analysis, without altering the chemical properties significantly.

Mifepristone itself is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties.[1] It is widely known for its use in medical termination of pregnancy and in the management of hyperglycemia in patients with Cushing's syndrome.[2] The metabolism of mifepristone is a critical aspect of its pharmacology, and understanding its metabolites, such as 22-Hydroxy Mifepristone, is vital for comprehensive pharmacokinetic and toxicological studies.

Chemical and Physical Properties

Detailed physicochemical properties of 22-Hydroxy Mifepristone-d6 are crucial for its proper handling, storage, and application in analytical methods. While a formal Certificate of Analysis with exhaustive data is not publicly available, the following information has been compiled from supplier data and chemical databases.

Property	Value	Source
Chemical Name	(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)-estra-4,9-dien-3-one	Acanthus Research
Synonyms	RU 42698-d6	MedChemExpress[3]
Molecular Formula	C₂₉H₂₉D₆NO₃	LGC Standards[4]
Molecular Weight	451.63 g/mol	LGC Standards[4]
Parent Drug	Mifepristone	Acanthus Research
Category	Stable Isotope Labeled Reference Standard	Acanthus Research
Unlabeled CAS Number	105012-15-5	LGC Standards[4]

Note: For precise applications, it is always recommended to obtain a lot-specific Certificate of Analysis from the supplier.

Role in Quantitative Analysis

The primary application of 22-Hydroxy Mifepristone-d6 is as an internal standard in the quantification of 22-Hydroxy Mifepristone in biological matrices. Its use is critical for correcting for variability in sample preparation and instrument response, thereby ensuring the reliability of the analytical results.

A key study by Szpot et al. (2022) demonstrates the application of 22-Hydroxy Mifepristone-d6 in a validated UHPLC-QqQ-MS/MS method for the determination of mifepristone and its metabolites in human whole blood. In this study, toxicological analysis of a maternal blood sample revealed the presence of 22-OH-mifepristone at a concentration of 176.9 ng/mL.[5][6] The use of the deuterated internal standard was integral to achieving the reported accuracy and precision of the method.[5]

Experimental Protocols

A detailed experimental protocol for the quantification of mifepristone and its metabolites, including 22-Hydroxy Mifepristone, using 22-Hydroxy Mifepristone-d6 as an internal standard is provided below, based on the methodology described by Szpot et al. (2022).[5]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Transfer a 200 µL aliquot of human whole blood to a 12-mL plastic tube.

• Add 20 µL of an internal standard mixture solution containing 22-OH-mifepristone-d6 (concentration of 1000 ng/mL).

• Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

• Perform liquid-liquid extraction by adding 2 mL of tert-butyl-methyl ether and vortexing for 10 minutes.

• Centrifuge the samples at 1520 × g for 10 minutes at 4°C.

• Transfer the organic phase to a 2-mL Eppendorf tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 50 µL of methanol.

• Transfer the reconstituted sample to a glass insert for UHPLC-MS/MS analysis.

UHPLC-QqQ-MS/MS Analysis

• Instrumentation: A triple-quadrupole mass spectrometer with an electrospray ion source (ESI) in positive ionization mode.

• Chromatographic Separation:

  • Mobile Phase A: 10 mM ammonium formate (B1220265) with 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A linear gradient from 5% B to 98% B over 12 minutes, followed by re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometry Detection:

  • Mode: Multiple Reaction Monitoring (MRM).

  • Ions: Specific precursor and product ions for each analyte and internal standard are monitored. For 22-OH-Mifepristone, the precursor ion is m/z 446.2 and the quantifier product ion is m/z 388.1.

Method Validation Parameters

The described method was validated according to established guidelines, with the following key parameters:[5][6]

Parameter	Result
Limit of Quantification (LOQ)	0.5 ng/mL
Linearity (R²)	>0.999
Intra- and Inter-day Accuracy and Precision	Did not exceed ± 13.2%
Recovery	96.3–114.7%
Matrix Effect	-3.0 to 14.7%

Alternative Analytical Methods

While UHPLC-MS/MS is a prevalent and highly sensitive technique, other analytical methods have been employed for the determination of mifepristone and its metabolites. These include high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection and other mass spectrometry-based techniques like liquid chromatography-quadrupole-time-of-flight-mass spectrometry (LC-Q-TOF-MS).[7] The choice of method depends on the required sensitivity, selectivity, and the available instrumentation.

Signaling Pathways of Mifepristone

The clinical effects of mifepristone are mediated through its interaction with progesterone (B1679170) and glucocorticoid receptors. Understanding these pathways is crucial for interpreting pharmacokinetic and pharmacodynamic data.

Progesterone Receptor Antagonism

Mifepristone acts as a competitive antagonist at the progesterone receptor. In the context of pregnancy, progesterone is essential for maintaining the uterine lining (endometrium). By blocking the action of progesterone, mifepristone leads to the breakdown of the endometrium, sensitizes the myometrium to prostaglandins, and promotes cervical ripening, ultimately leading to the termination of pregnancy.[1]

Mifepristone's antagonistic action on the progesterone receptor signaling pathway.

Glucocorticoid Receptor Antagonism

At higher doses, mifepristone also acts as a potent antagonist of the glucocorticoid receptor (GR).[2] This action is utilized in the treatment of Cushing's syndrome, where there is an excess of cortisol. By blocking the GR, mifepristone mitigates the effects of high cortisol levels, such as hyperglycemia.[2]

Mifepristone's antagonistic action on the glucocorticoid receptor signaling pathway.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for the quantification of 22-Hydroxy Mifepristone using 22-Hydroxy Mifepristone-d6 as an internal standard.

Experimental workflow for the quantification of 22-Hydroxy Mifepristone.

Conclusion

22-Hydroxy Mifepristone-d6 is an indispensable tool for the accurate and precise quantification of the major mifepristone metabolite, 22-Hydroxy Mifepristone, in biological samples. Its use as an internal standard in advanced analytical techniques like UHPLC-MS/MS is crucial for reliable pharmacokinetic and toxicological assessments in preclinical and clinical research. A thorough understanding of its properties, coupled with a detailed knowledge of the parent compound's mechanism of action, provides a robust framework for its application in drug development and related scientific disciplines.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 22-Hydroxy Mifepristone-d6 | LGC Standards [lgcstandards.com]
• 5. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

An In-depth Technical Guide to 22-Hydroxy Mifepristone-d6

This technical guide provides a comprehensive overview of 22-Hydroxy Mifepristone-d6, a deuterated metabolite of Mifepristone (B1683876). It is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical structure, biological activity through receptor signaling pathways, and analytical methodologies.

Chemical Structure and Properties

22-Hydroxy Mifepristone-d6 is the stable isotope-labeled form of 22-Hydroxy Mifepristone, a primary metabolite of Mifepristone (also known as RU-486). The deuterium (B1214612) labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry.

Chemical Structure:

The chemical structure of 22-Hydroxy Mifepristone-d6 is characterized by a steroid backbone with key functional groups that determine its biological activity. The six deuterium atoms are located on the two methyl groups of the dimethylamino functional group at the C-11 position.

(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-dien-3-one

Chemical Properties:

The key chemical properties of 22-Hydroxy Mifepristone-d6 are summarized in the table below.

Property	Value	Reference
Molecular Formula	C29H29D6NO3	[1]
Molecular Weight	451.63 g/mol	N/A
Parent Drug	Mifepristone	[2]
Unlabeled CAS Number	105012-15-5	N/A
Appearance	Solid	[3]
Solubility	Soluble in methanol, chloroform, and acetone; poorly soluble in water	[N/A]

Biological Activity and Signaling Pathways

Mifepristone and its metabolites, including 22-Hydroxy Mifepristone, exert their biological effects primarily by acting as antagonists at the progesterone (B1679170) receptor (PR) and the glucocorticoid receptor (GR).[4] These receptors are members of the nuclear receptor superfamily and act as ligand-dependent transcription factors.

Progesterone Receptor (PR) Signaling Pathway

Progesterone is essential for the establishment and maintenance of pregnancy. Mifepristone and its metabolites competitively bind to the PR, blocking the action of progesterone. This leads to the breakdown of the uterine lining and sensitizes the uterus to prostaglandins, ultimately resulting in the termination of pregnancy.

Below is a diagram illustrating the progesterone receptor signaling pathway and the antagonistic action of 22-Hydroxy Mifepristone.

Caption: Progesterone Receptor Signaling and Antagonism by 22-Hydroxy Mifepristone-d6.

Glucocorticoid Receptor (GR) Signaling Pathway

Mifepristone is also a potent antagonist of the glucocorticoid receptor. This property is utilized in the treatment of Cushing's syndrome, a condition characterized by an excess of the stress hormone cortisol. By blocking the GR, mifepristone can alleviate the symptoms of hypercortisolism.

The signaling pathway of the glucocorticoid receptor and its inhibition by 22-Hydroxy Mifepristone is depicted below.

Caption: Glucocorticoid Receptor Signaling and Antagonism by 22-Hydroxy Mifepristone-d6.

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 22-Hydroxy Mifepristone-d6.

Synthesis of 22-Hydroxy Mifepristone-d6

A specific, publicly available, step-by-step synthesis protocol for 22-Hydroxy Mifepristone-d6 is not readily found in the scientific literature. However, a general strategy for the synthesis of deuterated mifepristone analogs can be inferred from established methods for isotopic labeling and mifepristone synthesis.[5][6]

The synthesis would likely involve the following key steps:

• Synthesis of Deuterated Precursor: The synthesis would begin with the preparation of a deuterated precursor, specifically 4-(dimethylamino-d6)aniline. This can be achieved through methods such as reductive amination of aniline (B41778) with paraformaldehyde-d2 in the presence of a reducing agent, or by methylation of aniline with a deuterated methylating agent (e.g., iodomethane-d3).

• Grignard Reaction: The deuterated aniline derivative would then be converted into a Grignard reagent.

• Conjugate Addition: This Grignard reagent would be reacted with a suitable steroid intermediate, such as an enone, via a copper-catalyzed conjugate addition to introduce the deuterated dimethylaminophenyl group at the 11β position.

• Introduction of the C-17 Side Chain: The propynyl (B12738560) group at the C-17 position is typically introduced via reaction with a propynyl Grignard reagent or a similar nucleophile.

• Hydroxylation: The final step would be the hydroxylation at the 22-position of the propynyl side chain.

Analysis by Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

A validated UHPLC-MS/MS method for the simultaneous determination of mifepristone and its metabolites, including 22-Hydroxy Mifepristone, in human blood has been described.[7][8][9] This method is highly sensitive and specific, making it suitable for pharmacokinetic and toxicological studies.

Experimental Workflow:

The overall workflow for the analysis of 22-Hydroxy Mifepristone in a biological sample is outlined in the diagram below.

Caption: Workflow for the quantitative analysis of 22-Hydroxy Mifepristone.

Detailed UHPLC-MS/MS Parameters:

The following table summarizes the key parameters for the UHPLC-MS/MS analysis, based on the published method.[7][8][9]

Parameter	Value
UHPLC System	Shimadzu Nexera X2 or equivalent
Column	Kinetex F5 (100 x 2.1 mm, 2.6 µm)
Mobile Phase A	10 mM ammonium (B1175870) formate (B1220265) with 0.1% formic acid in water
Mobile Phase B	0.1% formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	0 min, 5% B; 12 min, 98% B; 14 min, 98% B; 15 min, 5% B; 20 min, 5% B
Injection Volume	2 µL
Mass Spectrometer	Triple quadrupole (e.g., Shimadzu LCMS 8050)
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	446.3
Product Ions (m/z)	134.1, 372.2, 428.2
Internal Standard	22-Hydroxy Mifepristone-d6

Sample Preparation Protocol:

• To 200 µL of the biological sample (e.g., whole blood), add 20 µL of the internal standard solution (22-Hydroxy Mifepristone-d6 in methanol).

• Add 200 µL of 0.5 M ammonium carbonate buffer (pH 9.0).

• Perform liquid-liquid extraction by adding 2 mL of methyl tert-butyl ether and vortexing for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject 2 µL into the UHPLC-MS/MS system.

Quantitative Data Summary:

The following table presents a summary of the quantitative performance of the described analytical method.[7][8][9]

Parameter	22-Hydroxy Mifepristone
Linear Range	0.5 - 1000 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Recovery	98.5 - 103.2%
Matrix Effect	-2.5 to 3.8%
Intra-day Precision (%RSD)	< 5.2%
Inter-day Precision (%RSD)	< 6.8%

Conclusion

22-Hydroxy Mifepristone-d6 is a critical tool for the accurate quantification of the primary metabolite of Mifepristone in biological matrices. Understanding its chemical properties, mechanism of action through progesterone and glucocorticoid receptor antagonism, and the detailed analytical methods for its detection are essential for researchers in pharmacology, toxicology, and drug development. This guide provides a foundational resource for professionals working with this important compound.

References

• 1. (11ß,17ß)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)-estra-4,9-dien-3-one Archives - Acanthus Research [acanthusresearch.com]
• 2. 11ß-[p-(Dimethylamino)phenyl]-17ß-hydroxy-17-(1-propynyl)estra-4,9-dien-3-one Archives - Acanthus Research [acanthusresearch.com]
• 3. (11β,17β)-11-[4-(Dimethylamino)phenyl]-17-hydroxy-17-(1-pr… [cymitquimica.com]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Synthesis of deuterium-labeled 17-hydroxyprogesterone suitable as an internal standard for isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of metapristone through an efficient N-demethylation of mifepristone - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Physical Properties of 22-Hydroxy Mifepristone-d6

This technical guide provides a comprehensive overview of the core physical and chemical properties of 22-Hydroxy Mifepristone-d6, a key deuterated metabolite of Mifepristone (B1683876). This document is intended for researchers, scientists, and professionals in drug development, offering detailed data, experimental protocols, and visual representations of relevant biological and analytical processes.

Introduction

22-Hydroxy Mifepristone-d6 (also known as RU 42698-d6) is the deuterium-labeled form of 22-Hydroxy Mifepristone, an active metabolite of the synthetic steroid Mifepristone (RU-486).[1] Mifepristone is a potent progesterone (B1679170) and glucocorticoid receptor antagonist used for medical termination of pregnancy and to manage hyperglycemia in Cushing's syndrome.[2][3] The deuteration of this metabolite, specifically on the dimethylamino group, makes it an invaluable tool in pharmacokinetic and metabolic studies, often serving as an internal standard for quantitative analysis using mass spectrometry.[4] Understanding its physical properties is crucial for its accurate application in research and analytical settings.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 22-Hydroxy Mifepristone-d6 are summarized below. These properties are essential for handling, storage, and experimental use.

Property	Data	Reference
Synonyms	(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-dien-3-one, RU 42698-d6	[1][5]
Molecular Formula	C₂₉H₂₉D₆NO₃	[5]
Molecular Weight	451.63 g/mol	[5]
Appearance	Not explicitly stated in search results, but the parent compound, Mifepristone, is a yellow powder.[6]
Solubility	Not explicitly stated for the deuterated form. The parent compound, Mifepristone, is very soluble in methanol, chloroform, and acetone, and poorly soluble in water.[6][7]
Storage Conditions	Store at room temperature in the continental US; conditions may vary elsewhere. It is recommended to store the product under the conditions specified in the Certificate of Analysis.	[1]
Stability	Short-term stability studies show that the non-deuterated metabolite, 22-OH-mifepristone, is stable, with percentage bias values between 1.85% and 5.17% under tested conditions.[4]

Biological Context and Metabolism

Mifepristone undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 enzyme CYP3A4.[6][8] The metabolic process involves two main pathways: N-demethylation and terminal hydroxylation of the 17-propynyl chain.[6] This results in the formation of three major active metabolites:

• N-monodemethylated metabolite (RU 42 633)

• N-didemethylated metabolite (RU 42 848)

• Hydroxylated metabolite (22-Hydroxy Mifepristone or RU 42 698)

These metabolites retain significant binding affinity for progesterone and glucocorticoid receptors, contributing to the overall biological activity of the drug.[8] 22-Hydroxy Mifepristone demonstrates a relative binding affinity of 48% to the human glucocorticoid receptor compared to the parent compound.[1]

Mifepristone Metabolism Pathway

Caption: Metabolic pathway of Mifepristone via CYP3A4.

Experimental Protocols: Quantification via UHPLC-QqQ-MS/MS

22-Hydroxy Mifepristone-d6 is frequently used as an internal standard in the quantitative analysis of Mifepristone and its metabolites in biological matrices. A validated Ultra-High-Performance Liquid Chromatography-tandem quadrupole mass spectrometry (UHPLC-QqQ-MS/MS) method is detailed below.[4][9][10]

Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 200 µL of a human whole blood sample into a 12-mL plastic tube.[4]

• Internal Standard: Add 20 µL of an internal standard mixture solution containing 22-OH-mifepristone-d₆ (at a concentration of 1000 ng/mL).[4]

• Buffering: Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).[4]

• Extraction: Perform liquid-liquid extraction (LLE) by adding 2 mL of tert-butyl-methyl ether and vortexing for 10 minutes.[4]

• Centrifugation: Centrifuge the samples at 1520× g for 10 minutes at 4 °C.[4]

• Evaporation: Transfer the organic phase to a new tube and evaporate to dryness under a stream of nitrogen at 40 °C.[4]

• Reconstitution: Reconstitute the dried residue for analysis by UHPLC-QqQ-MS/MS.

Chromatographic and Mass Spectrometric Conditions

While specific instrument parameters can vary, a typical setup would involve:

• Chromatography: UHPLC system for separation of the analytes.

• Mass Spectrometry: A triple quadrupole (QqQ) mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Validation: The method should be validated for parameters including limit of quantification (LOQ), linearity, accuracy, and precision. Published methods have achieved an LOQ of 0.5 ng/mL for Mifepristone and its metabolites.[4][10]

Analytical Workflow Diagram

Caption: Workflow for quantifying Mifepristone metabolites.

Mechanism of Action at the Receptor Level

The biological effects of Mifepristone and its active metabolites are mediated through competitive antagonism at steroid hormone receptors.

• Progesterone Receptor (PR) Antagonism: Mifepristone binds with high affinity to the progesterone receptor, blocking the action of progesterone, which is essential for maintaining pregnancy. This leads to decidual breakdown and increased uterine sensitivity to prostaglandins.[11][12]

• Glucocorticoid Receptor (GR) Antagonism: At higher doses, Mifepristone acts as a potent antagonist of the glucocorticoid receptor, blocking the effects of cortisol. This action is utilized in the treatment of Cushing's syndrome.[2][3]

Receptor Antagonism Signaling

Caption: Mifepristone's competitive antagonism at hormone receptors.

Conclusion

22-Hydroxy Mifepristone-d6 is a critical analytical standard for the study of Mifepristone. Its well-defined physical properties, coupled with a clear understanding of its metabolic origin and role as a deuterated internal standard, enable precise and reliable quantification in complex biological samples. The detailed protocols and conceptual diagrams provided in this guide serve as a foundational resource for researchers engaged in the pharmacokinetic and metabolic profiling of this important pharmaceutical compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 22-Hydroxy Mifepristone-d6 | LGC Standards [lgcstandards.com]
• 6. MIFEPREX (mifepristone) Tablets Label [accessdata.fda.gov]
• 7. Mifepristone | C29H35NO2 | CID 55245 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Clinical pharmacokinetics of mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mifepristone - Wikipedia [en.wikipedia.org]
• 12. droracle.ai [droracle.ai]

The Analytical and Biological Profile of 22-Hydroxy Mifepristone-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 22-Hydroxy Mifepristone-d6, a deuterated metabolite of the well-known progesterone (B1679170) and glucocorticoid receptor antagonist, mifepristone (B1683876). This document is intended for researchers, scientists, and professionals in drug development, offering comprehensive data on its properties, analytical methodologies, and biological context.

Core Compound Data

22-Hydroxy Mifepristone-d6 is a stable isotope-labeled version of 22-Hydroxy Mifepristone, a primary metabolite of mifepristone (also known as RU-486). The incorporation of six deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for quantitative mass spectrometry-based assays.

Chemical and Physical Properties

A specific CAS number for 22-Hydroxy Mifepristone-d6 is not consistently reported in publicly available databases, with some sources citing it as "N/A"[1]. The CAS number for the unlabeled parent compound, 22-Hydroxy Mifepristone, is 105012-15-5.

Property	Value	Source(s)
Chemical Name	(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-dien-3-one	[1]
Molecular Formula	C29H29D6NO3	[1]
Molecular Weight	451.63 g/mol	[1]
Parent Compound	Mifepristone
Unlabeled Molecular Formula	C29H35NO3
Unlabeled Molecular Weight	445.6 g/mol
Solubility (Mifepristone)	Very soluble in methanol, chloroform, and acetone; poorly soluble in water, hexane, and isopropyl ether.	[2]

Experimental Protocols

The following sections detail key experimental methodologies relevant to the handling and analysis of 22-Hydroxy Mifepristone-d6.

Synthesis of Deuterated Metabolites

The synthesis of deuterated drug metabolites is a specialized process often proprietary to the manufacturer. Generally, it involves the introduction of deuterium atoms at positions metabolically stable and not prone to exchange under physiological conditions. For 22-Hydroxy Mifepristone-d6, the deuterium labels are on the dimethylamino group. The synthesis of the non-deuterated metabolite, metapristone (N-monodemethylated mifepristone), involves the demethylation of mifepristone[3]. A similar multi-step synthetic route starting from a suitable steroid precursor would be employed for 22-Hydroxy Mifepristone, with the introduction of the deuterated dimethylamino phenyl group at the 11β position.

Quantitative Analysis by UHPLC-MS/MS

This section provides a detailed protocol for the determination of mifepristone and its metabolites, including 22-Hydroxy Mifepristone-d6, in human whole blood, adapted from a validated method[4].

2.2.1. Sample Preparation: Liquid-Liquid Extraction [4]

• Transfer 200 µL of human whole blood sample to a 12-mL plastic tube.

• Add 20 μL of an internal standard solution mix (containing 22-Hydroxy Mifepristone-d6 at a concentration of 1000 ng/mL).

• Add 200 μL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

• Perform liquid-liquid extraction by adding 2 mL of tert-butyl-methyl ether and vortexing for 10 minutes.

• Centrifuge the samples at 1520 × g for 10 minutes at 4°C.

• Transfer the organic phase to a 2-mL Eppendorf tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 50 μL of methanol.

• Transfer the reconstituted sample to a glass insert for UHPLC-MS/MS analysis.

2.2.2. UHPLC-MS/MS Instrumentation and Conditions [4]

• UHPLC System: A high-performance liquid chromatography system capable of handling high pressures.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: Kinetex XB-C18, 2.1 × 150 mm, 2.6 μm particle size.

• Column Temperature: 40°C.

• Mobile Phase A: 10 mM ammonium formate (B1220265) with 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 μL.

• Gradient Elution:

  • 0 min: 5% B

  • 12 min: 98% B

  • 14 min: 98% B

  • 15 min: 5% B

  • Post-run equilibration: 5 minutes at 5% B.

• MS Detection: ESI in positive ionization mode, with multiple reaction monitoring (MRM).

Biological Context and Signaling Pathways

Mifepristone and its metabolites, including 22-Hydroxy Mifepristone, exert their biological effects primarily through the competitive antagonism of the progesterone receptor (PR) and the glucocorticoid receptor (GR)[5]. 22-Hydroxy Mifepristone is an orally active metabolite with both antiprogestational and antiglucocorticoidal activities[6][7]. Its relative binding affinity to the human glucocorticoid receptor is 48% of the parent compound[6][7].

Progesterone Receptor (PR) Antagonism

Mifepristone binds with high affinity to the progesterone receptor, preventing the natural ligand, progesterone, from binding and activating the receptor. This blockade disrupts the signaling cascade necessary for the initiation and maintenance of pregnancy.

Progesterone Receptor (PR) signaling pathway antagonism by Mifepristone.

Glucocorticoid Receptor (GR) Antagonism

At higher concentrations, mifepristone and its metabolites act as potent antagonists of the glucocorticoid receptor[5]. They bind to the GR, preventing cortisol from exerting its effects. This mechanism is utilized in the treatment of conditions like Cushing's syndrome.

Glucocorticoid Receptor (GR) signaling pathway antagonism by Mifepristone.

Experimental Workflow for In Vitro Studies

The following diagram illustrates a general workflow for utilizing 22-Hydroxy Mifepristone-d6 in in vitro experiments, such as competitive binding assays or as an internal standard in metabolic studies.

A generalized workflow for in vitro experiments using 22-Hydroxy Mifepristone-d6.

Conclusion

22-Hydroxy Mifepristone-d6 is an essential tool for the accurate quantification of the primary metabolite of mifepristone in complex biological matrices. Its well-defined chemical properties and the availability of robust analytical methods facilitate its use in pharmacokinetic, drug metabolism, and endocrinology research. Understanding its interaction with the progesterone and glucocorticoid receptors is key to interpreting experimental data and furthering our knowledge of the biological effects of mifepristone. This guide provides a foundational resource for scientists and researchers working with this important labeled compound.

References

• 1. 22-Hydroxy Mifepristone-d6 | LGC Standards [lgcstandards.com]
• 2. Mifepristone | C29H35NO2 | CID 55245 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis, Spectral Characterization, and In Vitro Cellular Activities of Metapristone, a Potential Cancer Metastatic Chemopreventive Agent Derived from Mifepristone (RU486) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]

Synthesis of 22-Hydroxy Mifepristone-d6: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 22-Hydroxy Mifepristone-d6, a crucial deuterated internal standard for pharmacokinetic and metabolic studies of mifepristone (B1683876). Due to the absence of a publicly available, detailed experimental protocol for this specific isotopically labeled metabolite, this document outlines a plausible synthetic pathway based on established organometallic and steroid chemistry principles. The proposed route involves the preparation of a deuterated precursor, its incorporation into the steroid backbone, and subsequent functional group manipulations. This guide also includes detailed experimental protocols for the synthesis of the parent compound, mifepristone, and its primary metabolite, metapristone, to provide operational context. Furthermore, quantitative data from related syntheses are presented in tabular format for comparative analysis. Visual diagrams generated using Graphviz are provided to illustrate the proposed synthetic route, the metabolic fate of mifepristone, and its mechanism of action.

Introduction

Mifepristone (RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties.[1] It is widely used for medical termination of pregnancy and has shown potential in treating Cushing's syndrome and certain types of cancer. The metabolism of mifepristone is complex, involving N-demethylation and hydroxylation, primarily mediated by the cytochrome P450 enzyme CYP3A4.[2] One of the key metabolites is 22-Hydroxy Mifepristone, formed by the hydroxylation of the terminal carbon of the 17α-propynyl side chain.

Stable isotope-labeled analogues of drugs and their metabolites, such as 22-Hydroxy Mifepristone-d6, are indispensable tools in drug development. They serve as internal standards in quantitative bioanalytical methods, enabling accurate determination of drug and metabolite concentrations in biological matrices. This guide details a proposed synthetic strategy for 22-Hydroxy Mifepristone-d6, providing researchers with a foundational understanding for its potential laboratory-scale synthesis.

Proposed Synthetic Pathway for 22-Hydroxy Mifepristone-d6

The synthesis of 22-Hydroxy Mifepristone-d6 can be envisioned as a multi-step process, commencing with the preparation of the deuterated aromatic side chain, followed by its attachment to a suitable steroid precursor, and culminating in the introduction of the hydroxylated propynyl (B12738560) group.

Caption: Proposed synthetic pathway for 22-Hydroxy Mifepristone-d6.

The key stages of this proposed synthesis are:

• Synthesis of 4-bromo-N,N-dimethyl-d6-aniline: This involves the deuteromethylation of aniline followed by bromination.

• Preparation of the Steroid Intermediate: Starting from a suitable estrone derivative, the 3-keto and 17-keto groups are appropriately protected, followed by epoxidation to create the necessary intermediate for the introduction of the 11β-side chain.

• Grignard Reaction: The deuterated Grignard reagent is coupled with the steroid epoxide.

• Introduction of the 17α-propynyl group and Deprotection: The propynyl group is introduced at the 17-position, followed by deprotection to yield Mifepristone-d6.

• Terminal Alkyne Hydroxylation: The final step is the selective hydroxylation of the terminal carbon of the propynyl group. This can potentially be achieved through enzymatic methods mimicking the metabolic pathway or via chemical synthesis, although a specific chemical method for this transformation on the mifepristone scaffold is not well-documented and may require significant optimization.

Quantitative Data

The following tables summarize known quantitative data for the synthesis of mifepristone and the biological activity of its metabolite, metapristone.

Reaction Step (Mifepristone Synthesis)	Reported Yield (%)	Reference
Ketal protection of 3-keto group	95	Patent US6512130B1
Oppenauer oxidation of 17β-hydroxy group	66	Patent US6512130B1
Epoxidation of the 5,10-double bond	51	Patent US6512130B1
Grignard reaction with 4-dimethylaminophenyl magnesium bromide	81	Patent US6512130B1
Deketalization and dehydration	71	Patent US6512130B1
Overall Yield (from protected steroid)	~29.7	[3]

Compound	Cell Line	IC50 (µM)	Reference
Metapristone	A-375 (Melanoma)	55.7	[4]
Metapristone	HepG2 (Hepatocellular Carcinoma)	78.1	[4]
Metapristone	HT-29 (Colon Adenocarcinoma)	83.5	[4]
Metapristone	HELF (Human Embryonic Lung Fibroblast)	53.8	[4]
Mifepristone	A-375 (Melanoma)	38.5	[4]
Mifepristone	HepG2 (Hepatocellular Carcinoma)	50.3	[4]
Mifepristone	HT-29 (Colon Adenocarcinoma)	59.5	[4]
Mifepristone	HELF (Human Embryonic Lung Fibroblast)	35.8	[4]

Experimental Protocols

Synthesis of Mifepristone

This protocol is adapted from the general procedures outlined in the patent literature for the synthesis of mifepristone and its analogues.

Step 1: Protection and Oxidation

• The starting material, estra-5(10),9(11)-diene-3,17-dione, is dissolved in a suitable solvent such as toluene.

• Ethylene glycol and a catalytic amount of p-toluenesulfonic acid are added.

• The mixture is heated to reflux with a Dean-Stark trap to remove water and form the 3-ketal.

• The resulting product is then oxidized at the 17-position using an appropriate oxidizing agent like pyridinium (B92312) chlorochromate (PCC) in dichloromethane (B109758) to yield the 17-keto compound.

Step 2: Epoxidation

• The 17-keto protected steroid is dissolved in a chlorinated solvent like dichloromethane.

• A buffered solution of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), is added portion-wise at 0°C.

• The reaction is stirred until completion, monitored by thin-layer chromatography (TLC).

• The mixture is then washed with a solution of sodium bicarbonate and brine, dried over sodium sulfate, and the solvent is evaporated to yield the epoxide.

Step 3: Grignard Reaction

• In a separate flask, 4-bromo-N,N-dimethylaniline is reacted with magnesium turnings in anhydrous tetrahydrofuran (B95107) (THF) to form the Grignard reagent.

• The steroid epoxide is dissolved in anhydrous THF and cooled to a low temperature (e.g., -78°C).

• The Grignard reagent is added dropwise to the epoxide solution.

• The reaction is allowed to warm to room temperature and stirred until completion.

• The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

Step 4: Introduction of the 17α-propynyl group and Deprotection

• The product from the Grignard reaction is dissolved in anhydrous THF and cooled.

• A solution of propynylmagnesium bromide (prepared from propyne (B1212725) and a Grignard reagent like ethylmagnesium bromide) is added.

• After completion of the reaction, it is quenched, and the product is extracted.

• The resulting compound is then treated with a mild acid (e.g., acetic acid in water) to hydrolyze the ketal protecting group and effect dehydration to form the conjugated diene system of mifepristone.

• The final product is purified by column chromatography or recrystallization.

Synthesis of Metapristone (N-monodemethyl Mifepristone)

The following protocol is based on the N-demethylation of mifepristone.[4]

• Dissolve mifepristone (800 mg) in a 1:1 mixture of tetrahydrofuran and methanol (B129727) (10 mL).

• Add freshly calcined calcium oxide (900 mg) to the mixture.

• Cool the mixture to 0°C.

• Add a solution of iodine (1,000 mg) in the same solvent mixture (2 mL) dropwise.

• Stir the reaction mixture at 0°C for 70 minutes.

• Remove the calcium oxide by filtration.

• Dilute the filtrate with a 15% sodium thiosulfate (B1220275) solution and extract with methylene (B1212753) chloride.

• Wash the combined organic layers sequentially with water and brine, then dry over sodium sulfate.

• Filter and evaporate the solvent under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography using a mixture of petroleum ether and ethyl acetate (B1210297) (4:1 v/v) as the eluent to obtain metapristone.

Visualizations

Metabolic Pathway of Mifepristone

Caption: Metabolic pathways of Mifepristone.

Mechanism of Action of Mifepristone

Caption: Simplified signaling pathway of Mifepristone's antagonistic action.

Conclusion

While a definitive, published protocol for the synthesis of 22-Hydroxy Mifepristone-d6 remains elusive, this guide provides a robust, scientifically-grounded framework for its potential synthesis. By leveraging established synthetic methodologies for mifepristone and its analogues, and incorporating known techniques for deuterium (B1214612) labeling, a plausible pathway has been outlined. The provided experimental protocols for related compounds, along with the compiled quantitative data and visual diagrams, offer valuable resources for researchers in the fields of medicinal chemistry, drug metabolism, and pharmaceutical analysis who are interested in the synthesis and application of this important analytical standard. Further research and development would be required to optimize the proposed synthetic steps, particularly the selective hydroxylation of the terminal alkyne.

References

• 1. scispace.com [scispace.com]
• 2. Identification of CYP3A4 as the principal enzyme catalyzing mifepristone (RU 486) oxidation in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of RU-486 [chm.bris.ac.uk]
• 4. Synthesis, Spectral Characterization, and In Vitro Cellular Activities of Metapristone, a Potential Cancer Metastatic Chemopreventive Agent Derived from Mifepristone (RU486) - PMC [pmc.ncbi.nlm.nih.gov]

22-Hydroxy Mifepristone-d6 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 22-Hydroxy Mifepristone-d6, a deuterated metabolite of Mifepristone (B1683876). The information is compiled to assist in research, analysis, and drug development activities.

Certificate of Analysis (Typical Data)

The following table summarizes typical quantitative data for 22-Hydroxy Mifepristone-d6, as compiled from manufacturer and literature sources.

Parameter	Specification
Chemical Name	(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-dien-3-one
Molecular Formula	C₃₁H₃₃D₆NO₃
Molecular Weight	479.68 g/mol
Purity	≥98% (as determined by HPLC)
Isotopic Enrichment	≥99% Deuterium
Appearance	A solid material
Solubility	Soluble in DMSO and ethanol
Storage	Store at -20°C for long-term stability. Shipped on blue ice.

Experimental Protocols

Quantification of 22-Hydroxy Mifepristone-d6 in Biological Samples using UHPLC-QqQ-MS/MS

This protocol is based on established methods for the analysis of mifepristone and its metabolites.[1][2]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of the biological sample (e.g., human whole blood), add 20 µL of an internal standard solution.

• Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

• Perform liquid-liquid extraction with 2 mL of tert-butyl-methyl ether for 10 minutes.

• Centrifuge the samples at 1520 × g for 10 minutes at 4°C.

• Transfer the organic phase to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 50 µL of methanol (B129727) for analysis.

2. UHPLC-QqQ-MS/MS Analysis

• Instrumentation: A triple-quadrupole mass spectrometer with an electrospray ion source (ESI) in positive ionization mode.

• Chromatographic Separation: Utilize a suitable C18 column with a gradient elution profile.

• Mobile Phase: A typical mobile phase would consist of a mixture of water with a modifier (e.g., formic acid) and an organic solvent like acetonitrile (B52724) or methanol.

• Mass Spectrometry Detection:

  • Operate in Multiple Reaction Monitoring (MRM) mode.

  • MS Parameters:

    • Nebulizing gas flow: 3 L/min

    • Heating gas flow: 10 L/min

    • Interface temperature: 250 °C

    • Desolvation line temperature: 200 °C

    • Heat block temperature: 350 °C

    • Drying gas flow: 10 L/min

3. Method Validation

• The method should be validated for selectivity, linearity, precision, accuracy, carryover, limit of quantification (LOQ), recovery, and matrix effect.[1][2]

• A typical LOQ for mifepristone and its metabolites is around 0.5 ng/mL.[1][2]

• Linearity is generally established over a concentration range of 0.5 to 1000 ng/mL.[1]

• Intra- and inter-day accuracy and precision values should not exceed ±15%.[1][2]

Signaling Pathways and Mechanisms of Action

Mifepristone, the parent compound of 22-Hydroxy Mifepristone, is known to interact with several signaling pathways.

Progesterone (B1679170) Receptor (PR) Antagonism

Mifepristone acts as a competitive antagonist at progesterone receptor sites.[3][4] This binding prevents the receptor from adopting an active conformation, thereby inhibiting the transcription of progesterone-responsive genes.[5] This is the primary mechanism for its use in the termination of pregnancy.[3][6]

Progesterone Receptor Antagonism by Mifepristone.

Glucocorticoid Receptor (GR) Antagonism

At higher doses, mifepristone acts as an antagonist to the glucocorticoid receptor (GR).[3][7] It binds with high affinity to the GR, blocking the action of cortisol.[3] This has led to its use in managing conditions like Cushing's syndrome.[3][7]

Glucocorticoid Receptor Antagonism by Mifepristone.

Inhibition of IGF-1 Signaling Pathway

Recent studies have shown that mifepristone can inhibit the Insulin-like Growth Factor-1 (IGF-1) signaling pathway.[8][9] This is particularly relevant in the context of its therapeutic effects on uterine leiomyomas.[8][9] Mifepristone has been observed to decrease the expression of IGF-1 and the phosphorylation of ERK1/2, a downstream effector in the pathway.[8][9]

Inhibition of IGF-1 Signaling by Mifepristone.

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. droracle.ai [droracle.ai]
• 7. Mifepristone Mechanism of Action – My Endo Consult [myendoconsult.com]
• 8. Mifepristone inhibits IGF-1 signaling pathway in the treatment of uterine leiomyomas - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mifepristone inhibits IGF-1 signaling pathway in the treatment of uterine leiomyomas - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Metabolism and Metabolites of Mifepristone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mifepristone (B1683876) (RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties. Its clinical efficacy and pharmacokinetic profile are significantly influenced by its extensive metabolism. This technical guide provides a comprehensive overview of the metabolic pathways of mifepristone, the enzymes involved, and the resulting metabolites. It includes a detailed summary of quantitative pharmacokinetic data, methodologies for key experiments, and visual representations of metabolic pathways and experimental workflows to support further research and development in this area.

Introduction

Mifepristone is a 19-norsteroid derivative that acts as a competitive antagonist at the progesterone (B1679170) and glucocorticoid receptors.[1][2] Its primary clinical applications include medical termination of pregnancy and the management of hyperglycemia in patients with Cushing's syndrome.[3] A thorough understanding of its metabolism is crucial for optimizing therapeutic regimens, predicting drug-drug interactions, and ensuring patient safety.

The metabolism of mifepristone is characterized by rapid absorption and extensive hepatic biotransformation, primarily mediated by the cytochrome P450 enzyme system.[3][4] This process leads to the formation of several pharmacologically active metabolites that contribute to the overall therapeutic and side-effect profile of the drug.[3][4]

Metabolic Pathways of Mifepristone

The primary metabolic pathways for mifepristone involve N-demethylation and terminal hydroxylation of the 17-propynyl chain.[1][5] These reactions are principally catalyzed by the cytochrome P450 3A4 (CYP3A4) isoenzyme located in the liver.[4][6][7]

The major metabolites identified in humans are:

• N-monodemethylated mifepristone (RU 42 633): This is the most abundant metabolite found in plasma and is formed by the removal of one methyl group from the dimethylamino-phenyl side chain.[1][5]

• N-didemethylated mifepristone (RU 42 848): This metabolite results from the loss of both methyl groups from the dimethylamino-phenyl side chain.[1][5]

• Hydroxylated mifepristone (RU 42 698): This metabolite is formed by the hydroxylation of the terminal carbon of the 17-propynyl chain.[1][5]

These primary metabolites can undergo further biotransformation, including additional hydroxylation. All three major metabolites retain a considerable affinity for the progesterone and glucocorticoid receptors, indicating that they are pharmacologically active and contribute to the biological effects of mifepristone.[3][4]

Metabolic Pathway Diagram

Fig. 1: Metabolic pathway of mifepristone.

Quantitative Pharmacokinetic Data

The pharmacokinetics of mifepristone and its metabolites have been characterized in several clinical studies. The data exhibit non-linear kinetics, particularly at higher doses, which is attributed to the saturation of plasma protein binding, primarily to alpha-1-acid glycoprotein (B1211001) (AAG).[3][8]

Table 1: Pharmacokinetic Parameters of Mifepristone Following Single Oral Doses in Women

Dose	Cmax (µmol/L)	Tmax (h)	AUC (mg*h/L)	t½ (h)	Reference
50 mg	1.9 ± 0.8	1-2	78.7 ± 34.9	20-30	[2][8][9]
200 mg	3.8 ± 0.9	1-2	-	20-30	[2][9]
400 mg	2.70 ± 0.98	1.25 ± 0.54	78.7 ± 34.9	39.5 ± 11.5	[8]
600 mg	5.3 ± 1.3	1-2	106 ± 68	50.5 ± 21.2	[2][8][9]

Table 2: Pharmacokinetic Parameters of Mifepristone Metabolites Following a Single Oral Dose

Metabolite	Dose	Cmax (mg/L)	Tmax (h)	AUC (mg*h/L)	t½ (h)	Reference
RU 42 633	400 mg	2.07 ± 0.60	3.2 ± 4.9	96.6 ± 38.9	43.6 ± 13.0	[8]
RU 42 633	600 mg	2.16 ± 0.40	3.25 ± 1.8	130 ± 74	52.4 ± 25.4	[8]
RU 42 698	50 mg	-	-	-	-	[8]
RU 42 848	50 mg	-	-	-	-	[8]

Table 3: Plasma Concentrations of Mifepristone and its Metabolites After a Self-Induced Abortion

Compound	Concentration (ng/mL)	Reference
Mifepristone	557.4	[4][10]
N-desmethyl-mifepristone (RU 42 633)	638.7	[4][10]
22-OH-mifepristone (RU 42 698)	176.9	[4][10]
N,N-didesmethyl-mifepristone (RU 42 848)	144.5	[4][10]
N-desmethyl-hydroxy-mifepristone	Qualitatively detected	[4][10]

Experimental Protocols

In Vitro Metabolism of Mifepristone using Human Liver Microsomes

This protocol outlines a general procedure for assessing the metabolic stability of mifepristone in human liver microsomes.

Materials:

• Mifepristone

• Human liver microsomes (pooled)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl₂)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard (e.g., levonorgestrel)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: Prepare a master mix containing phosphate buffer, MgCl₂, and human liver microsomes in a microcentrifuge tube. Pre-warm the mixture at 37°C for 5-10 minutes.

• Initiation of Reaction: Add mifepristone (dissolved in a suitable solvent like methanol (B129727) or DMSO, with the final organic solvent concentration typically ≤1%) to the pre-warmed microsome mixture.

• Addition of Cofactor: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking.

• Time Point Sampling: At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Reaction Termination: Immediately terminate the reaction by adding a cold organic solvent, such as acetonitrile, containing an internal standard.

• Protein Precipitation: Vortex the samples and centrifuge to pellet the precipitated proteins.

• Sample Analysis: Transfer the supernatant to a new tube or a 96-well plate for analysis by LC-MS/MS to quantify the remaining mifepristone and the formation of its metabolites.

Controls:

• No NADPH: To assess non-CYP mediated degradation.

• Heat-inactivated microsomes: To control for non-enzymatic degradation.

• Zero-time point: To determine the initial concentration of mifepristone.

Experimental Workflow Diagram

Fig. 2: In vitro mifepristone metabolism workflow.

Quantification of Mifepristone and its Metabolites by LC-MS/MS

This protocol provides a general framework for the simultaneous quantification of mifepristone and its major metabolites in plasma samples.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 50 x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.5 mL/min

• Injection Volume: 5-10 µL

Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions (m/z):

  • Mifepristone: 430.3 → 372.3

  • N-desmethyl-mifepristone (RU 42 633): 416.3 → 358.3

  • Hydroxylated mifepristone (RU 42 698): 446.3 → 109.1

  • N,N-didesmethyl-mifepristone (RU 42 848): 402.3 → [product ion]

  • Internal Standard (e.g., Levonorgestrel): [parent ion] → [product ion]

Sample Preparation (Solid Phase Extraction - SPE):

• Conditioning: Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by water.

• Loading: Load the plasma sample onto the conditioned cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute mifepristone and its metabolites with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

Validation Parameters: The method should be validated for linearity, accuracy, precision, selectivity, recovery, and matrix effect according to regulatory guidelines. A limit of quantification of around 0.5 ng/mL is typically achievable.[4][10]

Drug Interactions

Given that mifepristone is a substrate of CYP3A4, there is a potential for drug-drug interactions.

• CYP3A4 Inhibitors: Strong inhibitors of CYP3A4 (e.g., ketoconazole, itraconazole, erythromycin, grapefruit juice) may decrease the metabolism of mifepristone, leading to increased plasma concentrations and potentially enhanced effects or adverse reactions.

• CYP3A4 Inducers: Inducers of CYP3A4 (e.g., rifampin, carbamazepine, phenytoin, St. John's Wort) can increase the metabolism of mifepristone, resulting in lower plasma concentrations and potentially reduced efficacy.

Conclusion

The metabolism of mifepristone is a critical determinant of its pharmacokinetic and pharmacodynamic properties. The primary routes of biotransformation, N-demethylation and hydroxylation, are predominantly mediated by CYP3A4, leading to the formation of active metabolites. The non-linear pharmacokinetics of mifepristone, influenced by saturable plasma protein binding, should be considered in dose selection and therapeutic monitoring. A comprehensive understanding of these metabolic processes, supported by robust analytical methodologies, is essential for the continued safe and effective use of mifepristone in its various clinical applications and for the development of new therapeutic strategies involving this compound.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical pharmacokinetics of mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. MIFEPREX (mifepristone) Tablets Label [accessdata.fda.gov]
• 6. The pharmacokinetics of mifepristone in humans reveal insights into differential mechanisms of antiprogestin action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mifepristone | C29H35NO2 | CID 55245 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Activity of 22-Hydroxy Mifepristone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mifepristone (B1683876) (RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties. Its biological activity is primarily mediated through competitive antagonism of the progesterone (B1679170) receptor (PR) and the glucocorticoid receptor (GR). Following administration, mifepristone is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, into several metabolites. Among these, 22-Hydroxy Mifepristone is a prominent hydroxylated metabolite. Scientific literature indicates that the primary metabolites of mifepristone, including its hydroxylated form, retain considerable affinity for both PR and GR and are present in plasma at concentrations comparable to the parent compound.[1][2] This suggests that 22-Hydroxy Mifepristone is not an inactive byproduct but an active metabolite that likely contributes to the overall pharmacological effect of mifepristone.

Data Presentation: Receptor Binding and Functional Activity

The following tables summarize the available quantitative data for mifepristone and its metabolites, providing a framework for understanding the likely activity profile of 22-Hydroxy Mifepristone.

Table 1: Progesterone Receptor (PR) Binding Affinity and Antiprogestational Activity

Compound	Receptor	Assay Type	Species	IC50 (nM)	Relative Binding Affinity (%)	Reference
Mifepristone	Progesterone Receptor (PR)	Competitive Binding	Human	~0.2	100	[3]
Monodemethylated Mifepristone	Progesterone Receptor (PR)	Competitive Binding	Rabbit Uterine	Not Reported	Similar to Mifepristone	[1]
22-Hydroxy Mifepristone	Progesterone Receptor (PR)	Competitive Binding	Human	Data Not Available	Reported to have "considerable affinity"	[1][2]

Table 2: Glucocorticoid Receptor (GR) Binding Affinity and Antiglucocorticoid Activity

Compound	Receptor	Assay Type	Species	IC50 (nM)	Relative Binding Affinity (%)	Reference
Mifepristone	Glucocorticoid Receptor (GR)	Competitive Binding	Human	~2.6	100	[3]
Monodemethylated Mifepristone	Glucocorticoid Receptor (GR)	Competitive Binding	Rabbit Thymic	Not Reported	Higher than monodemethylated CDB-2914	[1]
22-Hydroxy Mifepristone	Glucocorticoid Receptor (GR)	Competitive Binding	Human	Data Not Available	Reported to have "considerable affinity"	[1][2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are detailed protocols for key experiments relevant to characterizing the biological activity of 22-Hydroxy Mifepristone.

Competitive Radioligand Binding Assay for Progesterone and Glucocorticoid Receptors

This protocol is a standard method to determine the binding affinity of a test compound (e.g., 22-Hydroxy Mifepristone) to a specific receptor.

• Materials:

  • Receptor Source: Cytosol preparations from cells or tissues expressing high levels of the target receptor (e.g., T47D cells for PR, HeLa cells for GR).

  • Radioligand: A high-affinity radioactive ligand for the target receptor (e.g., [³H]-Progesterone for PR, [³H]-Dexamethasone for GR).

  • Test Compound: 22-Hydroxy Mifepristone.

  • Reference Compound: Unlabeled progesterone or dexamethasone (B1670325).

  • Assay Buffer: Tris-HCl buffer containing protease inhibitors.

  • Scintillation Cocktail and Scintillation Counter.

• Procedure:

  • Receptor Preparation: Prepare cytosol by homogenizing cells or tissues in assay buffer and centrifuging to remove cellular debris.

  • Competition Reaction: In assay tubes, incubate a fixed concentration of the radioligand with a fixed amount of receptor preparation in the presence of increasing concentrations of the test compound or the unlabeled reference compound.

  • Incubation: Incubate the reaction mixtures at a specific temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

  • Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the free radioligand using a method such as dextran-coated charcoal adsorption or filtration through glass fiber filters.

  • Quantification: Measure the radioactivity of the bound fraction using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Progesterone Receptor (PR) Antagonist Activity Assay (Alkaline Phosphatase Induction in T47D Cells)

This functional assay measures the ability of a compound to inhibit the progesterone-induced expression of an endogenous gene.

• Materials:

  • T47D human breast cancer cells (which express endogenous PR).

  • Cell culture medium (e.g., RPMI 1640) supplemented with fetal bovine serum.

  • Progesterone (agonist).

  • Test Compound: 22-Hydroxy Mifepristone.

  • Alkaline phosphatase substrate (e.g., p-nitrophenyl phosphate).

  • Spectrophotometer.

• Procedure:

  • Cell Culture: Culture T47D cells in appropriate medium until they reach a suitable confluency.

  • Treatment: Treat the cells with a fixed concentration of progesterone in the presence of increasing concentrations of the test compound. Include control groups with no treatment, progesterone alone, and test compound alone.

  • Incubation: Incubate the cells for a defined period (e.g., 24-48 hours) to allow for gene expression and protein synthesis.

  • Cell Lysis: Lyse the cells to release intracellular components.

  • Alkaline Phosphatase Assay: Measure the alkaline phosphatase activity in the cell lysates by adding the substrate and measuring the absorbance of the product at a specific wavelength.

  • Data Analysis: Plot the alkaline phosphatase activity against the concentration of the test compound to determine its inhibitory effect on progesterone-induced activity. The IC50 value can be calculated from this dose-response curve.

Glucocorticoid Receptor (GR) Antagonist Activity Assay (Reporter Gene Assay)

This is a widely used method to assess the functional activity of compounds on GR-mediated gene transcription.

• Materials:

  • A suitable host cell line that does not endogenously express GR (e.g., COS-1 cells) or has low GR expression.

  • An expression vector for human GR.

  • A reporter plasmid containing a glucocorticoid response element (GRE) linked to a reporter gene (e.g., luciferase or β-galactosidase).

  • A transfection reagent.

  • Dexamethasone (agonist).

  • Test Compound: 22-Hydroxy Mifepristone.

  • Luciferase assay reagent or appropriate substrate for the chosen reporter gene.

  • Luminometer or spectrophotometer.

• Procedure:

  • Transfection: Co-transfect the host cells with the GR expression vector and the GRE-reporter plasmid using a suitable transfection method.

  • Treatment: After allowing for receptor and reporter gene expression, treat the transfected cells with a fixed concentration of dexamethasone in the presence of increasing concentrations of the test compound.

  • Incubation: Incubate the cells for a period sufficient to induce reporter gene expression (e.g., 18-24 hours).

  • Cell Lysis: Lyse the cells to release the reporter enzyme.

  • Reporter Assay: Measure the activity of the reporter enzyme in the cell lysates.

  • Data Analysis: Determine the inhibitory effect of the test compound on dexamethasone-induced reporter gene activity and calculate the IC50 value.

Mandatory Visualizations

Metabolic Pathway of Mifepristone

Metabolism of Mifepristone to its major active metabolites.

Signaling Pathway of a Progesterone/Glucocorticoid Receptor Antagonist

Mechanism of action of a progesterone/glucocorticoid receptor antagonist.

Experimental Workflow for Assessing Receptor Antagonist Activity

Workflow for characterizing the receptor antagonist activity of 22-Hydroxy Mifepristone.

References

• 1. Clinical pharmacokinetics of mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Stability and Storage of 22-Hydroxy Mifepristone-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for 22-Hydroxy Mifepristone-d6. It includes a summary of available stability data, detailed experimental protocols for stability assessment, and a description of its metabolic pathway and mechanism of action. 22-Hydroxy Mifepristone-d6 is the deuterium-labeled version of 22-Hydroxy Mifepristone (B1683876), an active metabolite of Mifepristone.[1][2] Mifepristone and its metabolites are known for their antiprogestational and antiglucocorticoidal activities.[2][3] The deuterium (B1214612) labeling provides a valuable internal standard for quantitative bioanalytical studies.

Storage and Stability

Proper storage is critical to maintain the integrity and ensure the accurate performance of 22-Hydroxy Mifepristone-d6 as an analytical standard.

Recommended Storage Conditions

Based on information from various suppliers, the following storage conditions are recommended for 22-Hydroxy Mifepristone-d6:

Form	Recommended Long-Term Storage	Shipping Temperature
Neat (Solid/Powder)	-20°C[1][4]	Room Temperature[1][2]
In Solvent	-80°C (for 6 months), -20°C (for 1 month)[5]	Not specified

Summary of Stability Data

A short-term stability study of 22-Hydroxy Mifepristone (the non-deuterated form) in human whole blood has been reported. The results indicate good stability under refrigerated conditions for at least 48 hours.

Analyte	Matrix	Storage Condition	Duration	Percentage Bias (%)	Reference
22-OH-Mifepristone	Human Whole Blood	5°C (Autosampler)	48 hours	1.85 - 5.17	[Głowacka et al., 2022][6]

Experimental Protocols

The following protocols are based on validated methods for the analysis of mifepristone and its metabolites and provide a framework for conducting stability studies.

Analytical Method: UHPLC-QqQ-MS/MS

A validated Ultra-High-Performance Liquid Chromatography-triple quadrupole Mass Spectrometry (UHPLC-QqQ-MS/MS) method is suitable for the quantification of 22-Hydroxy Mifepristone-d6.[6]

Instrumentation:

• UHPLC system coupled with a triple quadrupole mass spectrometer.

• Analytical column suitable for steroid analysis (e.g., C18 column).

Sample Preparation (from human whole blood):

• To 200 µL of the human whole blood sample, add 20 µL of an internal standard solution.

• Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

• Perform liquid-liquid extraction (LLE) with 2 mL of tert-butyl-methyl ether for 10 minutes.

• Centrifuge the samples at 1520 x g for 10 minutes at 4°C.

• Transfer the organic phase to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in the mobile phase for injection into the UHPLC-MS/MS system.[6]

Protocol for Short-Term Stability Assessment

This protocol determines the stability of 22-Hydroxy Mifepristone-d6 in a biological matrix under conditions experienced during sample handling and processing.

• Spike a fresh biological matrix (e.g., human plasma or whole blood) with 22-Hydroxy Mifepristone-d6 at low and high concentrations.

• Analyze a set of these samples immediately (T=0) to establish a baseline.

• Store the remaining samples at the desired temperature (e.g., room temperature, 4°C).

• Analyze the stored samples at various time points (e.g., 6, 12, 24, 48 hours).

• Calculate the percentage bias of the mean concentration at each time point relative to the T=0 concentration. The analyte is considered stable if the bias is within ±15%.[6]

Protocol for Freeze-Thaw Stability Assessment

This protocol evaluates the stability of the analyte after repeated freezing and thawing cycles.

• Spike a fresh biological matrix with 22-Hydroxy Mifepristone-d6 at low and high concentrations.

• Analyze a set of these samples immediately (T=0) to establish a baseline.

• Store the remaining samples at -20°C or -80°C for at least 24 hours.

• Thaw the samples unassisted at room temperature.

• After thawing, refreeze the samples for at least 12 hours.

• Repeat this freeze-thaw cycle for a specified number of times (e.g., 3 cycles).

• Analyze the samples after the final thaw and compare the concentrations to the T=0 baseline. The analyte is considered stable if the bias is within ±15%.

Metabolism and Mechanism of Action

Metabolic Pathway of Mifepristone

Mifepristone is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4.[3] The main metabolic pathways are N-demethylation and hydroxylation. 22-Hydroxy Mifepristone is one of the three major active metabolites, along with the monodemethylated (RU 42633) and didemethylated (RU 42848) forms.[3][7]

Caption: Metabolic pathway of Mifepristone.

Signaling Pathway and Mechanism of Action

Mifepristone and its active metabolites, including 22-Hydroxy Mifepristone, act as potent antagonists of the progesterone (B1679170) receptor (PR) and the glucocorticoid receptor (GR).[2] By binding to these receptors, they prevent the natural ligands (progesterone and cortisol, respectively) from binding and activating the receptors, thereby blocking their downstream signaling pathways.

Caption: Mechanism of action of Mifepristone.

References

• 1. 22-Hydroxy Mifepristone-d6 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tga.gov.au [tga.gov.au]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Mifepristone-d6 | Isotope-Labeled Compounds | 1228097-18-4 | Invivochem [invivochem.com]
• 6. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolism [chm.bris.ac.uk]

An In-depth Technical Guide to the Safety Data for 22-Hydroxy Mifepristone-d6

Disclaimer: A specific Safety Data Sheet (SDS) for 22-Hydroxy Mifepristone-d6 is not publicly available. The following safety information is extrapolated from the Safety Data Sheets of its parent compound, Mifepristone (B1683876). It is imperative for researchers to handle this compound with caution and to perform a thorough risk assessment before use.

Section 1: Substance Identification and Physicochemical Properties

22-Hydroxy Mifepristone-d6 is a deuterated metabolite of Mifepristone, a synthetic steroid with antiprogestational and antiglucocorticoid properties.[1] The deuterium (B1214612) labeling makes it suitable for use as an internal standard in quantitative analytical studies, such as mass spectrometry-based assays, to improve accuracy.[2]

Table 1: Physicochemical Data

Property	22-Hydroxy Mifepristone-d6	Mifepristone
Synonyms	(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-dien-3-one	RU-486, 11β-[p-(Dimethylamino)phenyl]-17β-hydroxy-17-(1-propynyl)estra-4,9-dien-3-one
Molecular Formula	C₂₉H₂₉D₆NO₃	C₂₉H₃₅NO₂
Molecular Weight	Not explicitly provided, but calculated based on formula	429.60 g/mol [3]
CAS Number	Not available	84371-65-3[3]
Appearance	Likely a solid powder	Lyophilized powder[4]
Solubility	Soluble in 100% ethanol[4]	Soluble in 100% ethanol[4]
Storage	Store at -20°C[4]	Store at -20°C[4]

Section 2: Hazard Identification and Toxicological Data

The primary hazards associated with Mifepristone, and likely its metabolite, are related to its potent hormonal activity. It is classified as a reproductive toxicity hazard.[5]

Table 2: Toxicological Data for Mifepristone

Endpoint	Result	Species	Reference
Acute Toxicity (Oral TDLO)	2.86 mg/kg	Human	[5]
Acute Toxicity (Subcutaneous TDLO)	10 mg/kg	Rat	[5]
Primary Irritant Effect (Skin)	Irritant to skin and mucous membranes	N/A	[5]
Primary Irritant Effect (Eye)	Irritating effect	N/A	[5]
Sensitization	No sensitizing effects known	N/A	[5]
Carcinogenicity	No long-term studies performed	N/A	[3]
Reproductive Toxicity	May damage fertility or the unborn child	N/A	[5]

Health Hazards:

• Acute Effects: Harmful if swallowed, in contact with skin, or if inhaled.[5] Causes skin and serious eye irritation.[5] May cause respiratory irritation.[5]

• Chronic Effects: Suspected of causing cancer and may damage fertility or the unborn child.[5] May cause harm to breast-fed children.[5]

• Specific Hazards: As a potent hormone antagonist, it can have significant physiological effects even at low doses.[5]

Section 3: Handling, Storage, and First Aid

Handling:

• Use personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.[4]

• Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[6]

• Avoid contact with skin and eyes.[4]

• Do not eat, drink, or smoke when handling.[6]

Storage:

• Store in a tightly sealed container in a dry and well-ventilated place.[6]

• Keep refrigerated at -20°C for long-term storage.[4]

First Aid Measures:

• After Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.[6]

• After Skin Contact: Immediately wash with plenty of water and soap. Remove contaminated clothing.[5]

• After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[6]

• After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[6]

Section 4: Experimental Protocols

Analysis of 22-Hydroxy Mifepristone in Human Blood via UHPLC-QqQ-MS/MS

This method is adapted from a study on the determination of mifepristone and its metabolites in human blood.[7]

1. Sample Preparation: a. Transfer 200 µL of human whole blood to a 12-mL plastic tube. b. Add 20 µL of an internal standard solution (containing 22-OH-mifepristone-d6 at a concentration of 1000 ng/mL). c. Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9). d. Perform liquid-liquid extraction with 2 mL of tert-butyl-methyl ether for 10 minutes. e. Centrifuge the samples at 1520× g for 10 minutes at 4 °C. f. Transfer the organic phase to a 2-mL Eppendorf tube and evaporate to dryness under a stream of nitrogen at 40 °C. g. Reconstitute the residue for analysis.

2. UHPLC-QqQ-MS/MS Analysis:

• Instrumentation: Ultra-High-Performance Liquid Chromatography coupled with a Triple Quadrupole Mass Spectrometer.
• Ionization Mode: Electrospray Ionization (ESI) in positive mode.
• Detection Mode: Multiple Reaction Monitoring (MRM).
• MS Parameters:
• Nebulizing gas flow: 3 L/min
• Heating gas flow: 10 L/min
• Interface temperature: 250 °C
• Desolvation line temperature: 200 °C
• Heat block temperature: 350 °C
• Drying gas flow: 10 L/min

Table 3: MRM Conditions for 22-Hydroxy Mifepristone

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
22-Hydroxy Mifepristone	446.2	372.2	-20
134.1	-45
344.1	-25

Section 5: Visualizations

Caption: Metabolic pathway of Mifepristone.

Caption: Mechanism of Mifepristone as a progesterone receptor antagonist.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mifepristone - Wikipedia [en.wikipedia.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 22-Hydroxy Mifepristone-d6 in Mifepristone Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mifepristone (B1683876) (also known as RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties. It is widely used in clinical practice for medical termination of pregnancy and for the management of hyperglycemia in patients with Cushing's syndrome.[1][2] The study of its metabolism is crucial for a comprehensive understanding of its pharmacological profile and for the development of accurate analytical methods for its quantification in biological matrices. Mifepristone is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, into several active metabolites.[3][4] One of the main metabolites is 22-Hydroxy Mifepristone (RU 42698), which itself exhibits biological activity.[3][5]

This technical guide focuses on the pivotal role of the deuterated analog, 22-Hydroxy Mifepristone-d6, in advancing mifepristone research. As a stable isotope-labeled internal standard, 22-Hydroxy Mifepristone-d6 is indispensable for the precise and accurate quantification of mifepristone and its metabolites by mass spectrometry-based techniques. This guide will provide a detailed overview of the metabolic pathways of mifepristone, the pharmacological properties of its hydroxylated metabolite, and the critical application of its deuterated form in analytical methodologies.

Mifepristone Metabolism

The metabolism of mifepristone is a complex process involving multiple enzymatic reactions, primarily N-demethylation and hydroxylation.[1][6] The initial metabolic steps are catalyzed by CYP3A4, leading to the formation of three major active metabolites:

• N-monodemethylated mifepristone (RU 42633)

• N-didemethylated mifepristone (RU 42848)

• Hydroxylated mifepristone (22-Hydroxy Mifepristone or RU 42698) [1]

These metabolites are not only present in significant concentrations in the plasma but also retain considerable affinity for both the progesterone (B1679170) and glucocorticoid receptors, contributing to the overall pharmacological effect of mifepristone.[3][7]

Figure 1: Simplified metabolic pathway of Mifepristone.

The Role of 22-Hydroxy Mifepristone-d6 as an Internal Standard

In quantitative bioanalysis, particularly using liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for achieving accurate and precise results. The IS is a compound of known concentration that is added to all samples, calibrators, and quality controls. It helps to correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer.

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte. 22-Hydroxy Mifepristone-d6 is the deuterated form of 22-Hydroxy Mifepristone, where six hydrogen atoms have been replaced with deuterium. This substitution results in a molecule that is chemically and physically almost identical to the parent metabolite but has a different mass. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Because of its structural similarity, 22-Hydroxy Mifepristone-d6 co-elutes with 22-Hydroxy Mifepristone during chromatography and experiences similar extraction recovery and ionization efficiency (or suppression). By measuring the ratio of the analyte's response to the IS's response, any variability in the analytical process can be normalized, leading to highly reliable quantification. The use of deuterated standards like 22-Hydroxy Mifepristone-d6 is considered the "gold standard" in quantitative mass spectrometry.

Data Presentation

Pharmacological and Pharmacokinetic Parameters

The following tables summarize the key pharmacological and pharmacokinetic parameters of mifepristone and its major metabolites.

Compound	Receptor	Relative Binding Affinity (%)	Reference
Mifepristone	Progesterone (PR)	>200 (vs. Progesterone)	[8]
Glucocorticoid (GR)	>300 (vs. Dexamethasone)	[8]
22-Hydroxy Mifepristone (RU 42698)	Progesterone (PR)	Considerable Affinity	[3][7]
Glucocorticoid (GR)	48	[5]
N-monodemethylated Mifepristone (RU 42633)	Progesterone (PR)	High Affinity	[9]
Glucocorticoid (GR)	Considerable Affinity	[3][7]
N-didemethylated Mifepristone (RU 42848)	Progesterone (PR)	Considerable Affinity	[3][7]
Glucocorticoid (GR)	Considerable Affinity	[3][7]

Table 1: Receptor Binding Affinities

Parameter	Mifepristone	N-monodemethylated Mifepristone (RU 42633)	22-Hydroxy Mifepristone (RU 42698)
Tmax (h)	1.5 (median)	2.0 (median)	2.0 (median)
Cmax (ng/mL)	508.37 ± 161.08	153.21 ± 38.80	66.82 ± 20.37
AUC0-t (ng*h/mL)	9036.0 ± 2658.1	4586.2 ± 1362.8	1960.5 ± 638.2
t1/2 (h)	19.40 ± 6.29	23.32 ± 6.47	23.89 ± 6.55

Table 2: Pharmacokinetic Parameters in Healthy Chinese Subjects (single 10 mg oral dose) . Data from[10].

Experimental Protocols

In Vitro Metabolism of Mifepristone in Human Liver Microsomes

This protocol is a synthesized representation of standard methods for studying in vitro drug metabolism.

Objective: To determine the metabolic profile of mifepristone in human liver microsomes.

Materials:

• Mifepristone

• Human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN)

• Methanol (B129727) (MeOH)

• Formic acid

• 22-Hydroxy Mifepristone-d6 (as internal standard)

Procedure:

• Incubation Mixture Preparation: In a microcentrifuge tube, prepare the incubation mixture containing mifepristone (e.g., 1-10 µM final concentration) and human liver microsomes (e.g., 0.5 mg/mL final concentration) in phosphate buffer.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C for a specified time course (e.g., 0, 15, 30, 60, and 120 minutes).

• Termination of Reaction: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard (22-Hydroxy Mifepristone-d6).

• Protein Precipitation: Vortex the mixture vigorously and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to precipitate proteins.

• Sample Collection: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase (e.g., 50% methanol in water) for LC-MS/MS analysis.

Quantification of Mifepristone and its Metabolites in Human Plasma by UHPLC-MS/MS

This protocol is a synthesized representation based on published methods for the analysis of mifepristone and its metabolites.[11][12]

Objective: To quantify the concentrations of mifepristone and its metabolites, including 22-Hydroxy Mifepristone, in human plasma samples.

Materials:

• Human plasma samples

• Mifepristone, 22-Hydroxy Mifepristone, and other metabolite analytical standards

• 22-Hydroxy Mifepristone-d6 and other deuterated internal standards

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid-phase extraction (SPE) cartridges or protein precipitation reagents

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing the internal standards (including 22-Hydroxy Mifepristone-d6).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• UHPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient program starting with a low percentage of mobile phase B, increasing to a high percentage to elute the analytes, and then returning to initial conditions for column re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ion Source: Electrospray ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for mifepristone, its metabolites, and their corresponding deuterated internal standards are monitored. For example:

    • Mifepristone: m/z 430.3 → 372.2

    • 22-Hydroxy Mifepristone: m/z 446.3 → 428.2

    • 22-Hydroxy Mifepristone-d6: m/z 452.3 → 434.2

  • Optimization: Ion source parameters (e.g., capillary voltage, source temperature) and compound-specific parameters (e.g., collision energy) should be optimized for maximum sensitivity.

• Data Analysis:

  • Quantification is performed by calculating the peak area ratio of the analyte to its corresponding stable isotope-labeled internal standard.

  • A calibration curve is constructed by plotting the peak area ratios of the calibrators against their known concentrations.

  • The concentrations of the unknown samples are then determined from the calibration curve.

Signaling Pathways and Experimental Workflows

Progesterone and Glucocorticoid Receptor Signaling

Mifepristone exerts its effects by competitively blocking the progesterone receptor (PR) and the glucocorticoid receptor (GR). The following diagrams illustrate the general signaling pathways of these receptors and the point of antagonism by mifepristone.

Figure 2: Progesterone Receptor Signaling Pathway and Mifepristone Antagonism.

Figure 3: Glucocorticoid Receptor Signaling Pathway and Mifepristone Antagonism.

Experimental Workflow for a Pharmacokinetic Study

The following diagram illustrates a typical workflow for a clinical pharmacokinetic study of mifepristone, highlighting the crucial role of 22-Hydroxy Mifepristone-d6.

Figure 4: Workflow for a Mifepristone Pharmacokinetic Study.

Conclusion

22-Hydroxy Mifepristone-d6 is a critical tool in the field of mifepristone research. Its use as a stable isotope-labeled internal standard enables the development of robust and reliable analytical methods for the accurate quantification of mifepristone and its metabolites in complex biological matrices. This, in turn, facilitates a deeper understanding of the pharmacokinetics and metabolism of mifepristone, supporting both clinical research and drug development efforts. The detailed protocols and data presented in this guide are intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with this important compound.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Pharmacokinetic study of RU 486 and its metabolites after oral administration of single doses to pregnant and non-pregnant women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical pharmacokinetics of mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. In vitro metabolism of mifepristone (RU-486) in rat, monkey and human hepatic S9 fractions: identification of three new mifepristone metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Mifepristone - Wikipedia [en.wikipedia.org]
• 9. Mifepristone: bioavailability, pharmacokinetics and use-effectiveness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and bioequivalence of two formulations of mifepristone tablets in healthy Chinese subjects under fasting conditions: a single-center, open, randomized, single-dose, double-period, two-sequence, crossover trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. imedpub.com [imedpub.com]

Protocols & Analytical Methods

Application Notes: Quantitative Analysis of Mifepristone using 22-Hydroxy Mifepristone-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mifepristone (B1683876) (also known as RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties.[1] It is primarily used for medical termination of pregnancy and in the management of hyperglycemia associated with Cushing's syndrome.[1][2] Accurate quantification of mifepristone and its metabolites in biological matrices is crucial for pharmacokinetic studies, clinical monitoring, and drug development.

This document provides a detailed protocol for the quantitative analysis of mifepristone in human whole blood using Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS). The method incorporates the use of a deuterated internal standard, 22-Hydroxy Mifepristone-d6, to ensure high accuracy and precision by correcting for matrix effects and variations during sample processing and analysis.[3][4]

Principle of the Method

The method is based on a liquid-liquid extraction (LLE) of mifepristone and its metabolites from a whole blood sample, followed by instrumental analysis using UHPLC-MS/MS. A stable isotope-labeled internal standard (SIL-IS), 22-Hydroxy Mifepristone-d6, which is a deuterated analog of the metabolite 22-Hydroxy Mifepristone, is added at the beginning of the sample preparation process. The use of a SIL-IS is the gold standard for quantitative mass spectrometry as it co-elutes with the analyte of interest and behaves similarly during extraction and ionization, thus providing the most reliable correction for any sample loss or matrix-induced signal suppression/enhancement.[3][4] The analytes are quantified by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Experimental Protocols

This protocol is a synthesized methodology based on established and validated methods for the analysis of mifepristone and its metabolites.[3][5]

Materials and Reagents

• Analytes and Internal Standards:

  • Mifepristone

  • 22-Hydroxy Mifepristone

  • 22-Hydroxy Mifepristone-d6 (Internal Standard)

  • Other metabolites (e.g., N-desmethyl-mifepristone, N,N-didesmethyl-mifepristone) and their corresponding deuterated standards if available.

• Solvents and Chemicals:

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium (B1175870) carbonate

  • Tert-butyl-methyl ether (TBME)

• Biological Matrix:

  • Human whole blood (or plasma/serum as required)

Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of mifepristone, 22-Hydroxy Mifepristone, and 22-Hydroxy Mifepristone-d6 by dissolving the neat powders in methanol.

• Working Standard Solution: Prepare a mixed working standard solution containing mifepristone and its metabolites by diluting the stock solutions with methanol to achieve desired concentrations for spiking calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (e.g., 1000 ng/mL): Prepare a working solution of 22-Hydroxy Mifepristone-d6 by diluting its stock solution with methanol.

Sample Preparation: Liquid-Liquid Extraction (LLE)

The following LLE protocol is adapted from the method described by Adamowicz et al. (2022).[3]

• Aliquoting: To a 2 mL microcentrifuge tube, add 200 µL of the whole blood sample (calibrator, QC, or unknown).

• Internal Standard Addition: Add 20 µL of the 1000 ng/mL internal standard working solution (22-Hydroxy Mifepristone-d6) to each tube.

• Alkalinization: Add 200 µL of 0.5 M ammonium carbonate solution (pH 9) and vortex briefly.

• Extraction: Add 2 mL of tert-butyl-methyl ether (TBME). Cap the tubes and vortex for 10 minutes.

• Centrifugation: Centrifuge the samples at approximately 1500 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean 2 mL tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 50 µL of methanol. Vortex to ensure complete dissolution and transfer to a UHPLC vial with a glass insert for analysis.

UHPLC-MS/MS Conditions

The following are typical instrument conditions. These should be optimized for the specific instrumentation used.

• UHPLC System:

  • Column: A suitable C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

  • Mobile Phase A: 10 mM ammonium formate (B1220265) with 0.1% formic acid in water.[3]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[3]

  • Flow Rate: 0.4 mL/min.[3]

  • Gradient:

    • 0.0 min: 5% B

    • 12.0 min: 98% B

    • 14.0 min: 98% B

    • 15.0 min: 5% B

    • 20.0 min: End of run (includes re-equilibration).[3]

  • Injection Volume: 2 µL.[3]

  • Column Temperature: 40°C.

• Mass Spectrometer:

  • System: Triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), positive mode.[3]

  • Ion Source Parameters: Optimize for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

  • Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for each analyte need to be determined by infusing the individual compounds. Example transitions are provided in the table below.

Quantitative Data

The following tables summarize the validation parameters for a UHPLC-MS/MS method for mifepristone and its metabolites, based on data presented by Adamowicz et al. (2022).[3]

Table 1: MRM Transitions and Mass Spectrometer Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Mifepristone	430.3	372.2	100	15
22-OH-Mifepristone	446.2	388.2	100	18
22-OH-Mifepristone-d6 (IS)	452.2	394.2	100	18
N-desmethyl-mifepristone	416.3	358.2	100	16
N,N-didesmethyl-mifepristone	402.3	344.2	100	17
The most abundant product ion is typically used for quantification.

Table 2: Method Validation Summary

Parameter	Mifepristone	22-OH-Mifepristone	N-desmethyl-mifepristone	N,N-didesmethyl-mifepristone
Linear Range (ng/mL)	0.5 - 500	0.5 - 500	0.5 - 500	0.5 - 1000
LLOQ (ng/mL)	0.5	0.5	0.5	0.5
R²	>0.999	>0.999	>0.999	>0.999
Intra-day Precision (%RSD)	≤ 13.2%	≤ 13.2%	≤ 13.2%	≤ 13.2%
Inter-day Precision (%RSD)	≤ 13.2%	≤ 13.2%	≤ 13.2%	≤ 13.2%
Intra-day Accuracy (%RE)	± 13.2%	± 13.2%	± 13.2%	± 13.2%
Inter-day Accuracy (%RE)	± 13.2%	± 13.2%	± 13.2%	± 13.2%
Recovery (%)	96.3 - 114.7	96.3 - 114.7	96.3 - 114.7	96.3 - 114.7
Matrix Effect (%)	-3.0 to 14.7	-3.0 to 14.7	-3.0 to 14.7	-3.0 to 14.7

Data synthesized from Adamowicz et al. (2022).[3] The use of specific deuterated internal standards for each analyte resulted in excellent recovery and minimal matrix effects.

Visualizations

Experimental Workflow

Caption: Workflow for mifepristone quantification.

Analyte vs. Internal Standard Relationship

Caption: Role of the internal standard in quantification.

Mechanism of Action: Receptor Antagonism

Caption: Mifepristone's competitive antagonism at PR and GR.

References

• 1. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Differential effects of the new glucocorticoid receptor antagonist ORG 34517 and RU486 (mifepristone) on glucocorticoid receptor nuclear translocation in the AtT20 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) [pubs.rsc.org]

LC-MS/MS Method for the Quantification of Mifepristone using 22-Hydroxy Mifepristone-d6 as an Internal Standard

Application Note

Introduction

Mifepristone (B1683876) (RU-486) is a synthetic steroid with potent anti-progestational and anti-glucocorticoid properties. It is widely used for medical termination of pregnancy and has potential applications in oncology and endocrinology. Accurate and sensitive quantification of mifepristone in biological matrices is crucial for pharmacokinetic studies, clinical monitoring, and drug development. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of mifepristone in human plasma, utilizing 22-Hydroxy Mifepristone-d6 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision.

Principle

This method employs liquid-liquid extraction (LLE) for sample preparation, followed by reversed-phase ultra-high-performance liquid chromatography (UHPLC) for the separation of mifepristone and its deuterated internal standard. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). The use of a stable isotope-labeled internal standard, 22-Hydroxy Mifepristone-d6, which co-elutes with the analyte of interest, compensates for variability in sample preparation and matrix effects, leading to reliable and reproducible results.

Target Audience

This document is intended for researchers, scientists, and professionals in the fields of pharmacology, clinical chemistry, and drug development who are involved in the quantitative analysis of mifepristone.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • Mifepristone (analytical standard)

  • 22-Hydroxy Mifepristone-d6 (internal standard)

• Solvents and Chemicals:

  • Acetonitrile (LC-MS grade)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium (B1175870) formate (B1220265) (analytical grade)

  • tert-Butyl methyl ether (analytical grade)

  • Ammonium carbonate (analytical grade)

• Biological Matrix:

  • Human plasma (K2EDTA)

Instrumentation

• Liquid Chromatography System: UHPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: Kinetex XB-C18 column (2.1 x 150 mm, 2.6 µm) or equivalent.

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of mifepristone and 22-Hydroxy Mifepristone-d6 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the mifepristone stock solution in methanol to create working standards for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (1000 ng/mL): Dilute the 22-Hydroxy Mifepristone-d6 stock solution in methanol.[1]

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 200 µL of human plasma into a clean microcentrifuge tube.

• Add 20 µL of the 22-Hydroxy Mifepristone-d6 internal standard working solution (1000 ng/mL).[1]

• Add 200 µL of 0.5 M ammonium carbonate solution (pH 9).[1]

• Vortex for 30 seconds.

• Add 2 mL of tert-butyl methyl ether.[1]

• Vortex for 10 minutes to extract the analytes.[1]

• Centrifuge at 1520 x g for 10 minutes at 4°C.[1]

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitute the residue in 100 µL of the mobile phase (initial conditions).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Chromatographic Conditions: [1]

Parameter	Value
Column	Kinetex XB-C18 (2.1 x 150 mm, 2.6 µm)
Mobile Phase A	10 mM Ammonium Formate with 0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	2 µL
Column Temperature	40°C
Gradient Elution	0 min - 5% B; 12 min - 98% B; 14 min - 98% B; 15 min - 5% B; 20 min - 5% B

Mass Spectrometric Conditions: [1]

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Nebulizing Gas Flow	3 L/min
Heating Gas Flow	10 L/min
Interface Temperature	250°C
Desolvation Line Temp.	200°C
Heat Block Temperature	350°C
Drying Gas Flow	10 L/min

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Mifepristone	430.3	372.3	-20
22-Hydroxy Mifepristone-d6 (IS)	452.3	To be optimized	To be optimized

Note: The specific product ion and collision energy for 22-Hydroxy Mifepristone-d6 should be determined by direct infusion and optimization on the specific mass spectrometer being used. A common approach for deuterated standards is to monitor a fragment ion that retains the deuterium (B1214612) label.

Data Presentation

The following tables summarize the expected quantitative performance of the method based on published data for mifepristone analysis.[1]

Table 1: Calibration Curve and Linearity

Analyte	Linear Range (ng/mL)	R²
Mifepristone	0.5 - 500	>0.999

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%RE)	Inter-day Precision (%RSD)	Inter-day Accuracy (%RE)
Low	5	< 13.2	± 13.2	< 13.2	± 13.2
Medium	100	< 13.2	± 13.2	< 13.2	± 13.2
High	500	< 13.2	± 13.2	< 13.2	± 13.2

Table 3: Method Sensitivity and Recovery

Parameter	Value
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Recovery	96.3 - 114.7%
Matrix Effect	-3.0 to 14.7%

Visualizations

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of mifepristone.

Logical Relationship of Method Components

Caption: Key components and validation parameters for a robust LC-MS/MS method.

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 22-Hydroxy Mifepristone in Human Whole Blood by UHPLC-QqQ-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive UHPLC-QqQ-MS/MS method for the quantification of 22-Hydroxy Mifepristone (B1683876), a metabolite of Mifepristone (RU-486), in human whole blood. The protocol utilizes 22-Hydroxy Mifepristone-d6 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision, correcting for matrix effects and variability in sample processing.[1][2][3] A simple liquid-liquid extraction (LLE) procedure is employed for sample preparation, followed by rapid chromatographic separation using ultra-high-performance liquid chromatography (UHPLC) coupled to a triple quadrupole mass spectrometer (QqQ-MS) operating in Multiple Reaction Monitoring (MRM) mode. The method was developed and validated, demonstrating excellent performance in terms of linearity, sensitivity, accuracy, and precision, making it suitable for forensic toxicological analysis, pharmacokinetic studies, and clinical research.[4][5]

Introduction

Mifepristone (RU-486) is a synthetic steroid with anti-progestational and anti-glucocorticoid properties, widely used for medical termination of pregnancy and in the treatment of various endocrine disorders.[6][7] The analysis of its metabolites, such as 22-Hydroxy Mifepristone, is crucial for understanding its pharmacokinetics, bioavailability, and metabolism.[4][8] Ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-QqQ-MS/MS) has become the gold standard for bioanalytical assays due to its superior sensitivity, specificity, and speed.[6] The use of a stable isotope-labeled internal standard, such as 22-Hydroxy Mifepristone-d6, is critical for mitigating matrix effects and ensuring the reliability of quantitative results in complex biological matrices like whole blood.[2][3] This document provides a detailed protocol for the extraction and quantification of 22-Hydroxy Mifepristone using this advanced analytical technique.

Experimental

Materials and Reagents

• Analytes and Internal Standard: 22-Hydroxy Mifepristone, Mifepristone, other relevant metabolites, and 22-Hydroxy Mifepristone-d6.

• Solvents and Chemicals: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Formic acid (LC-MS grade), Ammonium (B1175870) formate (B1220265), Ammonium carbonate, tert-Butyl-methyl ether (tBME), and Water (deionized or Milli-Q).

• Biological Matrix: Human whole blood.

Sample Preparation

A liquid-liquid extraction (LLE) method is employed for the isolation of analytes from the whole blood matrix.[4][8]

• Aliquoting: Transfer 200 µL of human whole blood sample into a 12-mL plastic tube.[8]

• Internal Standard Spiking: Add 20 µL of the internal standard mix solution (containing 22-OH-mifepristone-d6 at a concentration of 1000 ng/mL).[4][8]

• Alkalinization: Add 200 µL of 0.5 M ammonium carbonate solution to adjust the pH to 9.[4][8]

• Extraction: Add 2 mL of tert-butyl-methyl ether (tBME) and vortex for 10 minutes to perform the liquid-liquid extraction.[4][8]

• Centrifugation: Centrifuge the samples at 1520× g for 10 minutes at 4 °C.[4][8]

• Evaporation: Transfer the organic phase to a clean 2-mL Eppendorf tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.[4][8]

• Reconstitution: Dissolve the dried extract in 50 µL of methanol.[4]

• Analysis: Transfer the reconstituted sample to a glass insert within an autosampler vial for UHPLC-QqQ-MS/MS analysis.[4]

UHPLC Conditions

Parameter	Setting
System	A suitable UHPLC system
Column	(Not explicitly specified, but a C18 column is commonly used for such analyses)
Mobile Phase A	10 mM Ammonium formate with 0.1% Formic acid in water[4]
Mobile Phase B	0.1% Formic acid in acetonitrile[4]
Flow Rate	0.4 mL/min[4]
Injection Volume	2 µL[4]
Gradient Program	0 min - 5% B, 12 min - 98% B, 14 min - 98% B, 15 min - 5% B, followed by a 5-minute re-equilibration.[4]

Mass Spectrometry Conditions

Parameter	Setting
Mass Spectrometer	A triple quadrupole mass spectrometer (e.g., Shimadzu 8050)[4]
Ionization Source	Electrospray Ionization (ESI)[4]
Polarity	Positive (+)[4]
Analysis Mode	Multiple Reaction Monitoring (MRM)[4]
Nebulizing Gas Flow	3 L/min[4]
Heating Gas Flow	10 L/min[4]
Drying Gas Flow	10 L/min[4]
Interface Temperature	250 °C[4]
Desolvation Line Temp.	200 °C[4]
Heat Block Temperature	350 °C[4]
MRM Transitions	Precursor and product ions for 22-Hydroxy Mifepristone and 22-Hydroxy Mifepristone-d6 need to be optimized. For Mifepristone, the transition is m/z 430 -> 372.

Results and Discussion

The developed UHPLC-QqQ-MS/MS method demonstrated high sensitivity, selectivity, and robustness for the quantification of 22-Hydroxy Mifepristone and other Mifepristone metabolites in human whole blood. The use of 22-Hydroxy Mifepristone-d6 as an internal standard effectively compensated for any variations during sample preparation and ionization, leading to reliable quantification.

Method Validation Summary

The method was validated according to established guidelines, and the key performance parameters are summarized in the table below.[4][5]

Validation Parameter	Result
Linearity (R²)	>0.999[4][5]
Linear Concentration Range	0.5 - 500 ng/mL for 22-OH-Mifepristone.[4]
Limit of Quantification (LOQ)	0.5 ng/mL for all determined compounds.[4][5]
Intra-day Precision (RSD%)	Did not exceed ± 13.2%[4][5]
Inter-day Precision (RSD%)	Did not exceed ± 13.2%[4][5]
Intra-day Accuracy (RE%)	Did not exceed ± 13.2%[4][5]
Inter-day Accuracy (RE%)	Did not exceed ± 13.2%[4][5]
Recovery	96.3% – 114.7%[4][5]
Matrix Effect	-3.0% to 14.7%[4][5]

The validation results confirm that the method is accurate, precise, and reliable for the intended application. The low limit of quantification allows for the measurement of metabolite concentrations even at low levels, which is crucial for pharmacokinetic profiling.[4]

Workflow Diagram

Caption: Experimental workflow for the analysis of 22-Hydroxy Mifepristone.

Conclusion

The UHPLC-QqQ-MS/MS method described in this application note provides a reliable and sensitive tool for the quantification of 22-Hydroxy Mifepristone in human whole blood. The simple and effective sample preparation, combined with the specificity of tandem mass spectrometry and the accuracy afforded by a deuterated internal standard, makes this protocol highly suitable for demanding research and forensic applications.[4][5]

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. texilajournal.com [texilajournal.com]
• 4. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]
• 7. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Mifepristone Analysis in Plasma

These application notes provide detailed protocols for the preparation of plasma samples for the quantitative analysis of mifepristone (B1683876). The described methods—Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT)—are suitable for researchers, scientists, and drug development professionals. The protocols are designed to be compatible with downstream analytical techniques such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction

Mifepristone (RU-486) is a synthetic steroid with anti-progestational and anti-glucocorticoid properties. Accurate quantification of mifepristone in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. Due to the complex nature of plasma, which contains high concentrations of proteins and other endogenous substances, efficient sample preparation is imperative to ensure the accuracy, precision, and sensitivity of the analytical method. Mifepristone is extensively bound to plasma proteins (approximately 98%), primarily to alpha-1-acid glycoprotein (B1211001) and albumin[1][2][3]. This high degree of protein binding necessitates a robust extraction method to release the drug from its protein-bound state for accurate measurement.

This document outlines three common and effective sample preparation techniques: Solid-Phase Extraction, Liquid-Liquid Extraction, and Protein Precipitation. Each method is presented with a detailed protocol, a summary of its performance characteristics, and a workflow diagram.

Comparative Summary of Sample Preparation Methods

The choice of sample preparation method depends on the required sensitivity, sample throughput, and the analytical instrumentation available. The following table summarizes key quantitative parameters for the described methods to facilitate comparison.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Principle	Chromatographic separation	Partitioning based on solubility	Precipitation of proteins
Typical Recovery	>93%[4]	91.7% - 114.7%[5][6][7]	Not explicitly stated, but generally lower and more variable
Linearity Range	5 - 10,000 ng/mL (HPLC-UV)[8]	0.5 - 500 ng/mL (LC-MS/MS)[8][9]	0.25 ng/mL (lowest calibration level) (LC-MS/MS)[6][7]
Limit of Detection (LOD)	3 ng/mL (HPLC-UV)[4][8]	30 pg on column (LC-MS/MS)[10]	Not explicitly stated
Limit of Quantification (LOQ)	6 ng/mL (HPLC-UV)[8]	0.5 ng/mL (LC-MS/MS)[5][6]	Not explicitly stated
Internal Standard	Norethisterone[4][8], RTI-3021-003[8][9]	Levonorgestrel[8][10], Alfaxolone[8][9], Mifepristone-d3[5][6]	Deuterated-tamoxifen[9], Norgestrel[8]
Advantages	High recovery and clean extracts	High recovery, cost-effective	Simple, fast, and high-throughput
Disadvantages	More time-consuming, higher cost	Use of organic solvents, can be labor-intensive	Potential for matrix effects and lower recovery

Experimental Protocols

Method 1: Solid-Phase Extraction (SPE)

SPE is a highly selective method that yields clean extracts, making it suitable for sensitive analytical techniques. C18 cartridges are commonly used for the extraction of mifepristone from plasma.[9]

Materials:

• Plasma sample

• Internal Standard (IS) solution (e.g., Norethisterone in methanol)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (deionized or HPLC grade)

• C18 SPE cartridges

• SPE vacuum manifold

• Centrifuge

• Evaporator (e.g., nitrogen stream)

Protocol:

• Sample Pre-treatment:

  • Thaw plasma samples at room temperature.

  • Vortex the plasma sample to ensure homogeneity.

  • Pipette 500 µL of plasma into a clean centrifuge tube.

  • Add a specific amount of the internal standard solution (e.g., 20 µL of 1 µg/mL Norethisterone).

  • Vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Place C18 SPE cartridges on the vacuum manifold.

  • Wash the cartridges sequentially with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridges to dry out.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of deionized water to remove interfering hydrophilic substances.

  • Dry the cartridge under a high vacuum for 5-10 minutes.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute mifepristone and the internal standard with 3 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a specific volume (e.g., 100 µL) of the mobile phase used for the analytical method.

  • Vortex for 30 seconds to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

Workflow for Solid-Phase Extraction (SPE)

Caption: Workflow of the Solid-Phase Extraction (SPE) method.

Method 2: Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential solubilities in two immiscible liquid phases. It is a cost-effective method that can provide high recovery rates.

Materials:

• Plasma sample

• Internal Standard (IS) solution (e.g., Levonorgestrel in methanol)

• Extraction solvent (e.g., diethyl ether, tert-butyl-methyl ether)[5][10]

• Ammonium (B1175870) carbonate solution (0.5 M, pH 9)[5][6]

• Centrifuge

• Evaporator (e.g., nitrogen stream)

Protocol:

• Sample Pre-treatment:

  • Pipette 200 µL of plasma into a glass tube.[5][6]

  • Add 20 µL of the internal standard solution.[5][6]

  • Add 200 µL of 0.5 M ammonium carbonate solution (pH 9) to basify the sample.[5][6]

  • Vortex for 30 seconds.

• Extraction:

  • Add 2 mL of the extraction solvent (e.g., tert-butyl-methyl ether).[5][6]

  • Vortex vigorously for 10 minutes to ensure thorough mixing and extraction.[5][6]

• Phase Separation:

  • Centrifuge the mixture at 1520 x g for 10 minutes at 4°C to separate the organic and aqueous layers.[5][6]

• Collection of Organic Layer:

  • Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.[5][6]

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex and transfer to an autosampler vial for analysis.

Workflow for Liquid-Liquid Extraction (LLE)

References

• 1. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Simultaneous determination of rivanol and mifepristone in human plasma by a HPLC-UV method with solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion | MDPI [mdpi.com]
• 6. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]

Application Notes and Protocols: 22-Hydroxy Mifepristone-d6 for Pharmacokinetic Studies of Mifepristone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mifepristone (B1683876) (RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties.[1][2][3] It is widely used for medical termination of pregnancy and in the treatment of Cushing's syndrome.[4][5] Understanding the pharmacokinetic profile of mifepristone and its metabolites is crucial for optimizing therapeutic regimens and ensuring patient safety. Mifepristone is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP) enzyme CYP3A4, through N-demethylation and hydroxylation.[2] The main metabolites, including monodemethylated, didemethylated, and hydroxylated forms, retain biological activity and contribute to the overall pharmacological effect.[2][6]

Accurate quantification of mifepristone and its metabolites in biological matrices is essential for pharmacokinetic studies. The use of stable isotope-labeled internal standards (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis is the gold standard for bioanalytical methods, offering high precision and accuracy by compensating for matrix effects and variations in sample processing.[7][8][9] 22-Hydroxy Mifepristone-d6 is a deuterated analog of a key mifepristone metabolite, making it an ideal internal standard for the simultaneous quantification of mifepristone and its major metabolites.

Signaling Pathway of Mifepristone

Mifepristone acts as a competitive antagonist at the progesterone (B1679170) receptor (PR) and the glucocorticoid receptor (GR).[5][10] By binding to these receptors, it blocks the actions of progesterone and cortisol, respectively. In the context of pregnancy termination, its blockade of progesterone receptors leads to the breakdown of the uterine lining.[10]

Caption: Mifepristone Signaling Pathway.

Pharmacokinetic Data

The pharmacokinetic profile of mifepristone is characterized by rapid absorption and a long elimination half-life.[2] It is highly protein-bound, primarily to alpha-1-acid glycoprotein.[4] The major metabolites of mifepristone are N-desmethyl-mifepristone (RU 42633), N,N-didesmethyl-mifepristone (RU 42848), and 22-hydroxy-mifepristone (RU 42698).[6][11][12]

Parameter	Mifepristone	N-desmethyl-mifepristone	22-hydroxy-mifepristone	N,N-didesmethyl-mifepristone
Peak Plasma Conc. (Cmax)	Dose-dependent	Variable	Variable	Variable
Time to Peak (Tmax)	~90 minutes[4]	-	-	-
Elimination Half-life (t1/2)	18-30 hours[2][4]	-	-	-
Metabolism	CYP3A4[2]	CYP3A4	CYP3A4	CYP3A4
Excretion	Primarily feces (~83%), some urine (~9%)[10]	-	-	-

Experimental Protocol: Quantification of Mifepristone and its Metabolites using 22-Hydroxy Mifepristone-d6 by LC-MS/MS

This protocol outlines a method for the simultaneous determination of mifepristone, N-desmethyl-mifepristone, N,N-didesmethyl-mifepristone, and 22-hydroxy-mifepristone in human plasma using 22-Hydroxy Mifepristone-d6 as an internal standard.

Materials and Reagents

• Mifepristone analytical standard

• N-desmethyl-mifepristone analytical standard

• N,N-didesmethyl-mifepristone analytical standard

• 22-hydroxy-mifepristone analytical standard

• 22-Hydroxy Mifepristone-d6 (Internal Standard)

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Human plasma (blank)

• Solid-phase extraction (SPE) cartridges

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of mifepristone, its metabolites, and the internal standard in methanol.

• Working Solutions: Prepare serial dilutions of the stock solutions to create calibration standards and quality control (QC) samples at various concentrations. The internal standard working solution should be prepared at a fixed concentration.

Sample Preparation (Solid-Phase Extraction)

• Thaw plasma samples at room temperature.

• To 100 µL of plasma, add 10 µL of the 22-Hydroxy Mifepristone-d6 internal standard working solution.

• Vortex for 30 seconds.

• Condition an SPE cartridge with methanol followed by water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the analytes with methanol or an appropriate organic solvent.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC Column: A C18 column (e.g., 150 x 2.1 mm, 5 µm) is suitable.[13]

• Mobile Phase: A gradient elution using a mixture of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is recommended.[11]

• Flow Rate: 0.4 mL/min.[11]

• Injection Volume: 2 µL.[11]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[11]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions for each analyte and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Mifepristone	430.3	372.3
N-desmethyl-mifepristone	416.3	358.3
N,N-didesmethyl-mifepristone	402.3	344.3
22-hydroxy-mifepristone	446.3	388.3
22-Hydroxy Mifepristone-d6 (IS)	452.3	394.3

Note: The exact m/z values may need to be optimized based on the specific instrument.

Data Analysis

• Construct calibration curves by plotting the peak area ratio of each analyte to the internal standard against the nominal concentration of the calibration standards.

• Use a weighted linear regression to fit the calibration curves.

• Determine the concentrations of the analytes in the QC and unknown samples from the calibration curves.

Experimental Workflow

Caption: Pharmacokinetic Study Workflow.

Conclusion

The use of 22-Hydroxy Mifepristone-d6 as an internal standard provides a robust and reliable method for the quantitative analysis of mifepristone and its major metabolites in biological samples. This approach is critical for accurate pharmacokinetic profiling, which in turn supports the safe and effective clinical use of mifepristone. The detailed protocol provided herein serves as a comprehensive guide for researchers in the field of drug metabolism and pharmacokinetics.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Clinical pharmacokinetics of mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. Mifepristone - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Metabolic Activation of Mifepristone [RU486; 17β-Hydroxy-11β-(4-dimethylaminophenyl)-17α-(1-propynyl)-estra-4,9-dien-3-one] by Mammalian Cytochromes P450 and the Mechanism-Based Inactivation of Human CYP2B6 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Simultaneous determination of mifepristone and monodemethyl-mifepristone in human plasma by liquid chromatography-tandem mass spectrometry method using levonorgestrel as an internal standard: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: The Role of 22-Hydroxy Mifepristone-d6 in Forensic Toxicology

Introduction

Mifepristone (B1683876) (RU-486) is a synthetic steroid with anti-progestational and anti-glucocorticoid properties, widely known for its use in medical termination of pregnancy.[1] Its detection and quantification in biological samples are of significant interest in forensic toxicology, particularly in cases of illegal or self-administered abortions.[2][3][4] Following administration, mifepristone is extensively metabolized in the body, with 22-Hydroxy Mifepristone being one of its major metabolites.[5][6] The presence of this metabolite can provide crucial information about the ingestion and metabolic processing of the parent drug.

In forensic analysis, the use of stable isotope-labeled internal standards is the gold standard for accurate quantification of analytes by mass spectrometry.[7] 22-Hydroxy Mifepristone-d6, a deuterated analog of the metabolite, serves as an ideal internal standard for this purpose. Its chemical and physical properties are nearly identical to the non-labeled analyte, ensuring similar behavior during sample preparation and chromatographic separation. However, its increased mass allows for distinct detection by the mass spectrometer, enabling precise correction for matrix effects and variations in instrument response. This leads to highly reliable and defensible quantitative results in forensic casework.[8][9]

Application in Forensic Casework

The analysis of mifepristone and its metabolites, including 22-Hydroxy Mifepristone, can be critical in various forensic scenarios:

• Confirmation of Mifepristone Use: In cases of suspected illegal abortion, the detection of mifepristone and its metabolites in biological samples (e.g., blood, urine, tissue) of the mother or fetus can confirm the drug's administration.[10][11]

• Toxicological Investigations: Quantifying the levels of mifepristone and its metabolites can be relevant in assessing potential toxicity or adverse effects.[2][3][4]

• Drug-Facilitated Crimes: While less common, the analysis may be pertinent in cases where mifepristone is suspected to have been administered without consent.

The use of 22-Hydroxy Mifepristone-d6 as an internal standard in a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), provides the necessary accuracy and precision for these sensitive investigations.[8]

Quantitative Data

The following table summarizes the quantitative parameters for a validated UHPLC-QqQ-MS/MS method for the determination of 22-Hydroxy Mifepristone using 22-Hydroxy Mifepristone-d6 as an internal standard in whole blood.[2]

Parameter	22-Hydroxy Mifepristone
Limit of Quantification (LOQ)	0.5 ng/mL
Linearity Range	0.5 - 500 ng/mL
Coefficient of Determination (R²)	>0.999
Intra-day Precision (RSD%)	≤ 13.2%
Inter-day Precision (RSD%)	≤ 13.2%
Intra-day Accuracy (RE%)	≤ 13.2%
Inter-day Accuracy (RE%)	≤ 13.2%
Recovery	96.3 – 114.7%
Matrix Effect	-3.0 to 14.7%

Mass Spectrometry Parameters for 22-Hydroxy Mifepristone and its Deuterated Internal Standard [8]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
22-Hydroxy Mifepristone	446.0	388.3	-17
134.15	-30
431.2	-26
22-Hydroxy Mifepristone-d6	452.0	394.25	-18
140.25	-22

* Ion selected for quantitative analysis[8]

Experimental Protocols

Protocol 1: Extraction of Mifepristone and its Metabolites from Whole Blood

This protocol is based on a validated liquid-liquid extraction (LLE) method.[2]

Materials:

• Whole blood samples

• 22-Hydroxy Mifepristone-d6 internal standard solution (1000 ng/mL in methanol)

• 0.5 M Ammonium (B1175870) carbonate solution (pH 9)

• Tert-butyl-methyl ether (TBME)

• Centrifuge tubes (12 mL, plastic)

• Microcentrifuge tubes (2 mL)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 200 µL of the whole blood sample into a 12-mL plastic centrifuge tube.

• Add 20 µL of the 22-Hydroxy Mifepristone-d6 internal standard solution.

• Add 200 µL of 0.5 M ammonium carbonate solution (pH 9) and vortex briefly.

• Add 2 mL of TBME to the tube.

• Vortex for 10 minutes to ensure thorough mixing and extraction.

• Centrifuge the sample at 1520 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer to a clean 2-mL microcentrifuge tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in a suitable volume of the mobile phase for LC-MS/MS analysis.

Protocol 2: UHPLC-QqQ-MS/MS Analysis

This protocol outlines the conditions for the analysis of 22-Hydroxy Mifepristone using a triple-quadrupole mass spectrometer.[2][8]

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple-Quadrupole (QqQ) Mass Spectrometer with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: A suitable reversed-phase column (e.g., C18)

• Mobile Phase: Gradient elution with appropriate solvents (e.g., water with formic acid and acetonitrile)

• Flow Rate: Optimized for the column dimensions

• Injection Volume: 1-10 µL

• Column Temperature: Maintained at a constant temperature (e.g., 40°C)

Mass Spectrometer Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Nebulizing Gas Flow: ~3 L/min

• Heating Gas Flow: ~10 L/min

• Interface Temperature: ~250°C

• Desolvation Line Temperature: ~200°C

• Heat Block Temperature: ~350°C

• Drying Gas Flow: ~10 L/min

Data Acquisition and Analysis:

• Acquire data in MRM mode using the transitions specified in the quantitative data table.

• Integrate the peak areas for the analyte (22-Hydroxy Mifepristone) and the internal standard (22-Hydroxy Mifepristone-d6).

• Calculate the peak area ratio of the analyte to the internal standard.

• Quantify the concentration of 22-Hydroxy Mifepristone in the sample using a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Visualizations

Caption: Analytical workflow for the quantification of 22-Hydroxy Mifepristone.

References

• 1. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of RU38486 (mifepristone) by HPLC triple quadrupole mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 6. [PDF] Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion | Semantic Scholar [semanticscholar.org]
• 7. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Metabolic Activation of Mifepristone [RU486; 17β-Hydroxy-11β-(4-dimethylaminophenyl)-17α-(1-propynyl)-estra-4,9-dien-3-one] by Mammalian Cytochromes P450 and the Mechanism-Based Inactivation of Human CYP2B6 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Mifepristone and its Metabolites in Human Urine by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the quantitative analysis of mifepristone (B1683876) (RU-486) and its major metabolites in human urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodology is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, metabolic, or forensic studies of mifepristone. The protocol includes procedures for urine sample preparation, incorporating enzymatic hydrolysis to account for conjugated metabolites, followed by liquid-liquid extraction. Chromatographic and mass spectrometric conditions are provided for the sensitive and specific detection of the parent drug and its key metabolites.

Introduction

Mifepristone is a synthetic steroid with antiprogestational and antiglucocorticoid properties.[1] It is primarily used in combination with a prostaglandin (B15479496) analog for medical termination of pregnancy and to manage hyperglycemia in patients with Cushing's syndrome.[1][2] The metabolism of mifepristone is extensive, occurring primarily in the liver via N-demethylation and hydroxylation, catalyzed by cytochrome P450 enzymes, particularly CYP3A4.[3][4] The main metabolites include mono-demethylated (RU 42 633), di-demethylated (RU 42 848), and hydroxylated (RU 42 698) forms.[3][4] These metabolites can be pharmacologically active, making their quantification in biological matrices crucial for understanding the overall pharmacological profile of mifepristone.[4] While the majority of mifepristone and its metabolites are excreted in the feces (around 83%), a smaller but significant portion is eliminated through urine (approximately 9%).[1][3] Urinary analysis provides a non-invasive method for assessing mifepristone metabolism and excretion.

This application note outlines a robust LC-MS/MS method for the simultaneous quantification of mifepristone and its primary metabolites in human urine. The protocol incorporates an enzymatic hydrolysis step to cleave glucuronide conjugates, which are common metabolic products in urine, ensuring a more complete quantitative analysis.

Metabolic Pathway of Mifepristone

Mifepristone undergoes sequential N-demethylation and hydroxylation to form its major metabolites. The metabolic cascade is illustrated in the diagram below.

Figure 1: Proposed metabolic pathway of mifepristone in humans.

Experimental Protocol

Materials and Reagents

• Mifepristone, N-desmethyl-mifepristone, N,N-didesmethyl-mifepristone, and 22-OH-mifepristone analytical standards

• Mifepristone-d3 (B1151877) (or other suitable internal standard)

• Beta-glucuronidase from Helix pomatia or a recombinant source

• Ammonium (B1175870) acetate (B1210297)

• Formic acid

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Tert-butyl methyl ether (TBME)

• Human urine (drug-free)

Standard and Quality Control Sample Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of mifepristone and each metabolite in methanol.

• Working Standard Solutions: Prepare serial dilutions of the primary stock solutions in a methanol:water (50:50, v/v) mixture to create calibration standards and quality control (QC) samples at various concentrations.

• Internal Standard (IS) Working Solution: Prepare a working solution of mifepristone-d3 at an appropriate concentration (e.g., 100 ng/mL) in methanol.

Sample Preparation Workflow

Figure 2: Experimental workflow for the preparation of urine samples.

Detailed Sample Preparation Protocol

• Pipette 200 µL of urine (calibrator, QC, or unknown sample) into a 2 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution.

• Add 50 µL of 1 M ammonium acetate buffer (pH 5.0).

• Add 20 µL of β-glucuronidase solution.

• Vortex briefly and incubate at 37°C for 18 hours to ensure complete hydrolysis of glucuronide conjugates. Note: Incubation times and temperatures may need to be optimized depending on the specific enzyme used.

• After incubation, add 200 µL of 0.5 M ammonium carbonate solution (pH 9) to adjust the sample pH.

• Add 1 mL of tert-butyl methyl ether (TBME) for liquid-liquid extraction.

• Vortex for 5 minutes, then centrifuge at 10,000 x g for 5 minutes.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The following conditions are based on established methods for mifepristone and its metabolites in blood and can be adapted for urine analysis.

Liquid Chromatography

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	2 µL
Column Temperature	40°C
Gradient	0.0 min: 5% B12.0 min: 98% B14.0 min: 98% B15.0 min: 5% B20.0 min: 5% B

Mass Spectrometry

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Nebulizing Gas Flow	3 L/min
Drying Gas Flow	10 L/min
Interface Temperature	250°C
Heat Block Temperature	350°C

Quantitative Data

The following table summarizes the mass transitions for mifepristone and its major metabolites. These values are critical for setting up the MRM acquisition method on the mass spectrometer.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Mifepristone	430.3	372.1
N-desmethyl-mifepristone	416.3	358.0
N,N-didesmethyl-mifepristone	402.3	344.1
22-OH-mifepristone	446.3	388.1
N-desmethyl-hydroxy-mifepristone	432.3	374.1
Mifepristone-d3 (IS)	433.3	375.1

Note: Product ions should be confirmed and optimized for the specific instrument used.

Method Validation Parameters (Exemplary)

The following validation parameters are based on similar assays in biological fluids and should be established for the urine matrix in the user's laboratory.

Parameter	Mifepristone	N-desmethyl-mifepristone	22-OH-mifepristone	N,N-didesmethyl-mifepristone
Linear Range (ng/mL)	0.5 - 500	0.5 - 500	0.5 - 500	0.5 - 1000
LLOQ (ng/mL)	0.5	0.5	0.5	0.5
Intra-day Precision (%RSD)	< 15%	< 15%	< 15%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%	< 15%	< 15%
Accuracy (%RE)	± 15%	± 15%	± 15%	± 15%
Recovery (%)	> 90%	> 90%	> 90%	> 90%

Discussion

This application note provides a comprehensive framework for the analysis of mifepristone and its metabolites in urine. A critical step in this protocol is the enzymatic hydrolysis, which is essential for the accurate quantification of total excreted metabolites, as many are likely to be present as glucuronide conjugates. The choice of β-glucuronidase and the optimization of hydrolysis conditions are key to achieving reliable results.

The use of a stable isotope-labeled internal standard, such as mifepristone-d3, is highly recommended to correct for matrix effects and variations in sample preparation and instrument response. The provided LC-MS/MS parameters offer a starting point for method development, and should be optimized for the specific instrumentation available in the laboratory to achieve the desired sensitivity and chromatographic resolution.

Conclusion

The detailed protocol and LC-MS/MS conditions described in this application note provide a robust method for the quantitative analysis of mifepristone and its major metabolites in human urine. This methodology is suitable for a range of research applications, from pharmacokinetic and drug metabolism studies to forensic investigations. Proper method validation in the user's laboratory is essential to ensure the accuracy and reliability of the results.

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]

Application Notes and Protocols for the Use of 22-Hydroxy Mifepristone-d6 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 22-Hydroxy Mifepristone-d6 as an internal standard in drug metabolism studies of mifepristone (B1683876). Detailed protocols for the quantification of 22-Hydroxy Mifepristone in biological matrices using ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-QqQ-MS/MS) are outlined below.

Introduction to Mifepristone Metabolism and the Role of 22-Hydroxy Mifepristone

Mifepristone (RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid properties.[1] Its metabolism is a critical aspect of its pharmacokinetic and pharmacodynamic profile. The primary routes of mifepristone metabolism involve N-demethylation and hydroxylation, catalyzed predominantly by the cytochrome P450 enzyme CYP3A4.[2][3] Key metabolites include N-desmethyl-mifepristone, N,N-didesmethyl-mifepristone, and hydroxylated derivatives.[4]

One of the significant hydroxylated metabolites is 22-Hydroxy Mifepristone. The formation of this metabolite is an important pathway in the biotransformation of mifepristone. Understanding the levels of this metabolite is crucial for a complete picture of mifepristone's metabolic fate in vivo.

The Utility of Deuterated Internal Standards: 22-Hydroxy Mifepristone-d6

In quantitative bioanalytical methods, such as LC-MS/MS, an internal standard is essential for accurate and precise results. An ideal internal standard should behave similarly to the analyte during sample preparation and analysis. Deuterium-labeled compounds, such as 22-Hydroxy Mifepristone-d6, are considered the gold standard for use as internal standards in mass spectrometry-based assays.[5] The deuterium (B1214612) labeling results in a compound that is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer. This co-eluting, mass-differentiated standard effectively compensates for variations in sample extraction, matrix effects, and instrument response, leading to highly reliable quantification.

Quantitative Analysis of Mifepristone and its Metabolites in Human Blood

A validated UHPLC-QqQ-MS/MS method has been established for the simultaneous determination of mifepristone and its major metabolites, including 22-Hydroxy Mifepristone, in human whole blood.[6][7] This method demonstrates high sensitivity and specificity, with a limit of quantification (LOQ) of 0.5 ng/mL for all analytes.[6][7][8]

Table 1: Concentrations of Mifepristone and its Metabolites in a Maternal Blood Sample [6][7][8]

Compound	Concentration (ng/mL)
Mifepristone	557.4
N-desmethyl-mifepristone	638.7
22-OH-mifepristone	176.9
N,N-didesmethyl-mifepristone	144.5
N-desmethyl-hydroxy-mifepristone	Qualitatively Identified

Experimental Protocols

Protocol 1: Quantification of 22-Hydroxy Mifepristone in Human Whole Blood by UHPLC-QqQ-MS/MS

This protocol is adapted from the validated method described by Szpot et al. (2022).[6]

1. Materials and Reagents:

• Human whole blood samples

• 22-Hydroxy Mifepristone analytical standard

• 22-Hydroxy Mifepristone-d6 internal standard

• Mifepristone-d3, N-desmethyl-mifepristone-d3 (for simultaneous analysis)

• Methanol (B129727) (LC-MS grade)

• tert-Butyl-methyl ether (TBME)

• 0.5 M Ammonium (B1175870) carbonate solution (pH 9)

• Ultrapure water

2. Sample Preparation (Liquid-Liquid Extraction):

• Pipette 200 µL of human whole blood into a 12-mL plastic tube.

• Add 20 µL of the internal standard mix solution containing 22-Hydroxy Mifepristone-d6 (at a concentration of 1000 ng/mL in methanol).

• Add 200 µL of 0.5 M ammonium carbonate solution (pH 9).

• Perform liquid-liquid extraction by adding 2 mL of tert-butyl-methyl ether and vortexing for 10 minutes.

• Centrifuge the samples at 1520 × g for 10 minutes at 4 °C.

• Carefully transfer the upper organic phase to a clean 2-mL Eppendorf tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the dried extract in a suitable volume of the mobile phase for UHPLC-MS/MS analysis.

3. UHPLC-QqQ-MS/MS Analysis:

• UHPLC System: A high-performance liquid chromatography system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., methanol with 0.1% formic acid).

• Mass Spectrometry Detection: Operate the mass spectrometer in the multiple reaction monitoring (MRM) mode.

Table 2: Example MRM Transitions for 22-Hydroxy Mifepristone and its Deuterated Internal Standard [6]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
22-OH-mifepristone	446.0	388.25	-20
22-OH-mifepristone-d6	452.0	394.25	-22

Note: The optimal MRM transitions and collision energies should be determined empirically on the specific instrument used.

4. Data Analysis:

• Quantify the concentration of 22-Hydroxy Mifepristone by calculating the peak area ratio of the analyte to the internal standard (22-Hydroxy Mifepristone-d6).

• Construct a calibration curve using known concentrations of the analytical standard to determine the concentration in unknown samples.

Visualizations

Caption: Metabolic pathway of Mifepristone.

Caption: Sample preparation workflow for analysis.

References

• 1. scispace.com [scispace.com]
• 2. Differential oxidation of mifepristone by cytochromes P450 3A4 and 3A5: selective inactivation of P450 3A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays Involving Mifepristone and its Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mifepristone (B1683876) (also known as RU-486) is a synthetic steroid with potent antiprogestational and antiglucocorticoid activities.[1][2][3] It is widely used for medical termination of pregnancy and in the treatment of Cushing's syndrome.[1] The biological activity of mifepristone is not solely attributed to the parent compound; its metabolites also exhibit significant pharmacological effects.[4][5][6] Mifepristone is primarily metabolized in the liver by cytochrome P450 3A4 (CYP3A4) into three main active metabolites: monodemethylated mifepristone (RU 42 633 or metapristone), didemethylated mifepristone (RU 42 848), and hydroxylated mifepristone (RU 42 698).[5][6]

These application notes provide a comprehensive overview of cell-based assays to evaluate the activity of mifepristone and its key metabolites. Detailed protocols for common assays assessing cell viability, migration, and invasion are provided, along with a summary of quantitative data and diagrams of relevant signaling pathways.

Data Presentation

The following tables summarize the quantitative data on the biological activities of mifepristone and its metabolites from various cell-based assays.

Table 1: Comparative In Vitro Antiprogestational and Antiglucocorticoid Activity

Compound	Antiprogestational Activity (IC50, M) in T47D-CO cells	Antiglucocorticoid Activity (IC50, M) in HepG2 cells
Mifepristone	~10⁻⁹	~10⁻⁸
Monodemethylated Mifepristone	~10⁻⁹	~10⁻⁸
Didemethylated Mifepristone	~10⁻⁷	Not specified

Source: Attardi, B. J., et al. (2004). In vitro antiprogestational/antiglucocorticoid activity and progestin and glucocorticoid receptor binding of the putative metabolites and synthetic derivatives of CDB-2914, CDB-4124, and mifepristone. The Journal of Steroid Biochemistry and Molecular Biology, 88(3), 277-288.[4]

Table 2: Comparative Cytostatic Activity (IC50, µM) in Cancer Cell Lines (MTT Assay)

Cell Line	Tissue Type	Mifepristone (IC50, µM)	Metapristone (Monodemethylated Mifepristone) (IC50, µM)
A-375	Human Melanoma	38.5	55.7
HepG2	Human Liver Cancer	50.3	78.1
HT-29	Human Colon Cancer	59.5	83.5
HELF	Human Embryonic Lung Fibroblast (Normal)	35.8	53.8

Source: Li, M., et al. (2014). Synthesis, spectral characterization, and in vitro cellular activities of metapristone, a potential cancer metastatic chemopreventive agent derived from mifepristone (RU486). Molecules, 19(9), 13646-13661.[7]

Key Signaling Pathways

Mifepristone and its metabolites exert their effects through the modulation of several key signaling pathways. As antagonists of the progesterone (B1679170) and glucocorticoid receptors, they can influence downstream cellular processes. Additionally, they have been shown to impact other signaling cascades, including the ERK/MAPK and mTORC1 pathways.

Overview of mifepristone's signaling mechanisms.

Experimental Protocols

Here are detailed protocols for commonly used cell-based assays to assess the effects of mifepristone and its metabolites.

Cell Viability/Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cells of interest

• Complete cell culture medium

• Mifepristone and its metabolites (dissolved in a suitable solvent, e.g., DMSO or ethanol)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% (v/v) dimethylformamide, 16% (w/v) sodium dodecyl sulfate, and 2% (v/v) acetic acid, pH 4.7)[8]

• Microplate reader

Protocol:

Workflow for the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium.[9] Include wells for background control (medium only).

• Incubation: Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow cells to attach.

• Treatment: Prepare serial dilutions of mifepristone and its metabolites in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compounds at different concentrations. Include a vehicle control (e.g., DMSO or ethanol (B145695) at the same concentration used for the highest drug concentration).

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[9]

• Incubation: Incubate the plate for 1-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[9]

• Shaking: Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution of the formazan.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.[8]

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot the results to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Cell Migration Assay (Wound Healing/Scratch Assay)

This assay is used to study cell migration in vitro.

Materials:

• Cells that form a confluent monolayer

• Complete cell culture medium

• Mifepristone and its metabolites

• 6-well or 12-well cell culture plates

• Sterile p200 or p1000 pipette tip

• Microscope with a camera

Protocol:

Workflow for the wound healing assay.

Detailed Steps:

• Cell Seeding: Seed cells in a 6-well or 12-well plate at a density that will allow them to form a confluent monolayer within 24-48 hours.

• Wound Creation: Once the cells are confluent, use a sterile p200 or p1000 pipette tip to create a straight scratch across the center of the monolayer.[10]

• Washing and Treatment: Gently wash the wells with PBS to remove detached cells. Replace the PBS with fresh culture medium containing the desired concentrations of mifepristone or its metabolites. Include a vehicle control.

• Initial Imaging (Time 0): Immediately capture images of the scratch in each well using a phase-contrast microscope. It is helpful to have reference marks on the plate to ensure the same field is imaged each time.[10]

• Incubation and Subsequent Imaging: Incubate the plate at 37°C and 5% CO₂. Capture images of the same wound areas at regular intervals (e.g., 12, 24, 48 hours) until the wound in the control wells is nearly closed.

• Data Analysis: Measure the width or area of the scratch at each time point using image analysis software (e.g., ImageJ). Calculate the percentage of wound closure relative to the initial wound area for each condition.

Cell Invasion Assay (Boyden Chamber Assay)

This assay measures the ability of cells to invade through an extracellular matrix barrier.

Materials:

• Cells of interest

• Serum-free and complete cell culture medium

• Mifepristone and its metabolites

• Boyden chamber inserts (e.g., 8 µm pore size) with a polycarbonate membrane[11]

• Matrigel or another extracellular matrix protein

• 24-well plates

• Cotton swabs

• Methanol (B129727) for fixation

• Crystal violet stain

Protocol:

Workflow for the Boyden chamber invasion assay.

Detailed Steps:

• Insert Coating: Thaw Matrigel on ice. Dilute the Matrigel with cold, serum-free medium and coat the top surface of the Boyden chamber inserts. Allow the Matrigel to solidify by incubating at 37°C for at least 30 minutes.

• Cell Preparation: Culture cells to sub-confluency. Harvest the cells and resuspend them in serum-free medium at a desired concentration (e.g., 1 x 10⁵ cells/mL). Add the appropriate concentrations of mifepristone, its metabolites, or vehicle control to the cell suspension.

• Assay Setup: Add a chemoattractant (e.g., complete medium with 10% FBS) to the lower wells of the 24-well plate. Place the Matrigel-coated inserts into the wells. Add the cell suspension (e.g., 500 µL) to the upper chamber of the inserts.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for a period that allows for measurable invasion (e.g., 24-48 hours).

• Removal of Non-invading Cells: After incubation, carefully remove the inserts from the wells. Use a cotton swab to gently wipe away the non-invading cells and Matrigel from the upper surface of the membrane.[12]

• Fixation and Staining: Fix the invading cells on the lower surface of the membrane by immersing the inserts in methanol for 10-20 minutes. Stain the cells by placing the inserts in a solution of crystal violet for 15-30 minutes.

• Washing: Gently wash the inserts in water to remove excess stain.

• Imaging and Quantification: Allow the inserts to air dry. Using a microscope, count the number of stained, invaded cells on the underside of the membrane in several random fields of view. The results are typically expressed as the average number of invaded cells per field.

Conclusion

The provided application notes and protocols offer a framework for investigating the cellular effects of mifepristone and its pharmacologically active metabolites. By utilizing these standardized assays, researchers can obtain reliable and reproducible data to further elucidate the mechanisms of action of these compounds and explore their therapeutic potential in various contexts, including oncology and reproductive health. Careful optimization of cell densities, incubation times, and compound concentrations is recommended for each specific cell line and experimental setup.

References

• 1. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. RU486 (mifepristone): mechanisms of action and clinical uses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. In vitro antiprogestational/antiglucocorticoid activity and progestin and glucocorticoid receptor binding of the putative metabolites and synthetic derivatives of CDB-2914, CDB-4124, and mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. MIFEPREX (mifepristone) Tablets Label [accessdata.fda.gov]
• 7. Synthesis, Spectral Characterization, and In Vitro Cellular Activities of Metapristone, a Potential Cancer Metastatic Chemopreventive Agent Derived from Mifepristone (RU486) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. MTT (Assay protocol [protocols.io]
• 10. clyte.tech [clyte.tech]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Advanced assessment of migration and invasion of cancer cells in response to mifepristone therapy using double fluorescence cytochemical labeling - PMC [pmc.ncbi.nlm.nih.gov]

preparation of 22-Hydroxy Mifepristone-d6 stock solution

An Application Note and Protocol for the Preparation of 22-Hydroxy Mifepristone-d6 Stock Solution

Abstract

This document provides a detailed protocol for the preparation of a stock solution of 22-Hydroxy Mifepristone-d6, a deuterated metabolite of Mifepristone. This stable isotope-labeled compound is primarily utilized as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), for the accurate determination of 22-Hydroxy Mifepristone in biological matrices. The following protocol outlines the necessary materials, equipment, and a step-by-step procedure for preparing a 1 mg/mL stock solution in methanol (B129727), along with guidelines for storage and handling.

Compound Information

22-Hydroxy Mifepristone-d6 is the deuterium-labeled form of 22-Hydroxy Mifepristone, an active metabolite of Mifepristone.[1][2] Mifepristone itself is a synthetic steroid with antiprogestational and antiglucocorticoidal properties.[1][3][4] The deuterated analog serves as an ideal internal standard for analytical studies due to its similar chemical and physical properties to the unlabeled analyte, while being distinguishable by its higher mass.

Table 1: Properties of 22-Hydroxy Mifepristone-d6

Property	Value	Reference(s)
Chemical Name	22-Hydroxy Mifepristone-d6	[5][6]
Synonyms	(8S,11R,13S,14S,17S)-11-(4-(Bis(methyl-d3)amino)phenyl)-17-hydroxy-17-(3-hydroxyprop-1-yn-1-yl)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one; RU 42698-d6	[1][5][7]
Molecular Formula	C₂₉H₂₉D₆NO₃	[5][6][7]
Molecular Weight	451.63 g/mol	[5][6][7]
CAS Number (Unlabeled)	105012-15-5	[5][7]
Appearance	Typically a solid, powder, or neat material.
Primary Application	Labeled metabolite of Mifepristone for use as an internal standard in bioanalytical assays.	[5][8]

Materials and Equipment

2.1 Materials

• 22-Hydroxy Mifepristone-d6 (neat material)

• Methanol (HPLC or LC-MS grade), or other suitable solvent like DMSO[3][9][10]

• Argon or Nitrogen gas (optional, for creating an inert atmosphere)

• Amber glass vials with PTFE-lined screw caps

• Volumetric flasks (Class A)

• Pipette tips

2.2 Equipment

• Analytical balance (readable to at least 0.01 mg)

• Calibrated pipettes

• Vortex mixer

• Sonicator (optional)

• Fume hood

• Personal Protective Equipment (PPE): safety glasses, lab coat, appropriate gloves

Experimental Protocol: Preparation of 1 mg/mL Stock Solution

This protocol describes the preparation of a 1 mL stock solution at a concentration of 1 mg/mL. Adjust volumes as necessary for different desired concentrations or volumes.

3.1. Pre-Preparation

• Allow the vial containing 22-Hydroxy Mifepristone-d6 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Ensure all glassware is clean and dry.

• Perform all weighing and solvent handling steps within a fume hood.

3.2. Weighing the Compound

• Place a clean, empty amber vial on the analytical balance and tare the balance.

• Carefully weigh approximately 1 mg of 22-Hydroxy Mifepristone-d6 directly into the tared vial.

• Record the exact weight of the compound.

3.3. Dissolution

• Using a calibrated pipette, add a small amount of methanol to the vial containing the weighed compound (e.g., 500 µL).

• Cap the vial and vortex thoroughly for at least 30 seconds to facilitate dissolution.

• Visually inspect the solution to ensure all solid has dissolved. If necessary, sonicate the vial for 5-10 minutes.

• Once fully dissolved, add methanol to reach the final calculated volume. For example, if exactly 1.00 mg was weighed, add methanol to a final volume of 1.00 mL.

3.4. Final Preparation and Storage

• Clearly label the vial with the compound name, concentration, solvent, preparation date, and initials of the preparer.

• For long-term storage, it is recommended to flush the vial with an inert gas like argon or nitrogen before sealing to displace oxygen and prevent potential degradation.

• Store the stock solution in a freezer at -20°C or below to ensure stability.

Workflow Diagram

Caption: Workflow for preparing the deuterated stock solution.

Quality Control and Usage

• Working Solutions: Prepare working solutions by diluting the stock solution with the appropriate solvent to achieve the desired concentrations for creating calibration curves and quality control samples.[9][11]

• Verification: For applications requiring high accuracy, the concentration of the stock solution can be verified using techniques such as UV-Vis spectrophotometry (if a molar absorptivity value is known) or by preparing a calibration curve from a certified reference standard.

• Avoid Contamination: Use fresh pipette tips for each solvent addition and dilution to avoid cross-contamination.

Safety Precautions

• 22-Hydroxy Mifepristone-d6 is a metabolite of a pharmacologically active steroid. Handle with care and use appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.

• Methanol is a flammable and toxic solvent. Handle only in a well-ventilated fume hood, away from ignition sources.

• Consult the Safety Data Sheet (SDS) for 22-Hydroxy Mifepristone-d6 and methanol for complete safety and handling information.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mifepristone | C29H35NO2 | CID 55245 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mifepristone - Wikipedia [en.wikipedia.org]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 22-Hydroxy Mifepristone-d6 | LGC Standards [lgcstandards.com]
• 7. 22-Hydroxy Mifepristone-d6 | LGC Standards [lgcstandards.com]
• 8. Synthetic procedures for the preparation of deuterium-labeled analogs of naturally occurring steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Mifepristone-d6 | Isotope-Labeled Compounds | 1228097-18-4 | Invivochem [invivochem.com]
• 11. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Method Validation of Mifepristone Quantification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mifepristone (B1683876) (RU-486) is a synthetic steroid with potent anti-progestational and anti-glucocorticoid properties. It is widely used for medical termination of pregnancy and has potential applications in treating other conditions such as Cushing's syndrome and certain types of cancer. Accurate and reliable quantification of mifepristone in various matrices, including bulk drug, pharmaceutical formulations, and biological fluids, is crucial for quality control, pharmacokinetic studies, and clinical monitoring.

These application notes provide detailed protocols for the validation of analytical methods for mifepristone quantification, primarily focusing on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The validation parameters are based on the International Council for Harmonisation (ICH) guidelines to ensure the reliability, accuracy, and precision of the analytical data.[1][2][3][4]

Key Analytical Method Validation Parameters

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1] The key parameters evaluated during method validation for mifepristone quantification include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present.[2]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[2][5]

• Range: The interval between the upper and lower concentration levels of the analyte for which the analytical procedure has demonstrated a suitable level of precision, accuracy, and linearity.[2][5]

• Accuracy: The closeness of the test results obtained by the method to the true value.[2][3]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[2] This is typically assessed at three levels: repeatability (intra-day precision), intermediate precision (inter-day precision), and reproducibility.[2]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[5]

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[1]

Experimental Protocols

Protocol 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Mifepristone in Bulk and Tablet Formulation

This protocol describes a stability-indicating RP-HPLC method for the determination of mifepristone.[6][7]

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A gradient or isocratic HPLC system with a UV-Visible or Photodiode Array (PDA) detector.

• Column: Qualisil BDS C8 (or equivalent), dimensions tailored to the specific application.[6]

• Mobile Phase: A mixture of Buffer (e.g., Potassium dihydrogen orthophosphate, pH adjusted to 3.0 with orthophosphoric acid) and Acetonitrile in a ratio of 60:40 v/v.[6]

• Flow Rate: 0.6 mL/min.[6]

• Detection Wavelength: 305 nm.[6]

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 ± 2 °C).

2. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of mifepristone reference standard in a suitable solvent (e.g., methanol) to obtain a known concentration (e.g., 100 µg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 3–18 µg/mL).[6][7]

• Sample Preparation (Tablets): Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to a specific amount of mifepristone, dissolve it in the mobile phase, sonicate to ensure complete dissolution, and filter through a 0.45 µm membrane filter before injection.

3. Method Validation Procedure:

• Specificity: Inject the blank (mobile phase), placebo solution, standard solution, and sample solution. The chromatograms should show no interference at the retention time of mifepristone.

• Linearity: Inject the working standard solutions in triplicate. Plot the peak area against the concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.[6]

• Accuracy (Recovery): Perform recovery studies by spiking a known amount of mifepristone standard into a placebo preparation at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[6] The percent recovery should be within an acceptable range (typically 98-102%).

• Precision:

  • Repeatability (Intra-day): Analyze at least six replicate injections of a standard solution at a specific concentration on the same day. The relative standard deviation (%RSD) should be ≤ 2%.[2]

  • Intermediate Precision (Inter-day): Repeat the analysis on different days, with different analysts, or on different equipment. The %RSD should be within acceptable limits.

• LOD and LOQ: Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate changes to the method parameters such as flow rate (±0.1 mL/min), mobile phase composition (±2%), and column temperature (±2°C) and observe the effect on the results.[6] The system suitability parameters should remain within acceptable limits.

Protocol 2: LC-MS/MS Method for Mifepristone Quantification in Human Plasma

This protocol outlines a sensitive and selective LC-MS/MS method for the determination of mifepristone in human plasma, suitable for pharmacokinetic studies.[8][9][10]

1. Instrumentation and Chromatographic/Mass Spectrometric Conditions:

• LC-MS/MS System: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable C18 column, such as a Hypurity C18 (50 × 4.6 mm, 5 µm) or an XTERRA MS C18 (150 x 2.1 mm, 5 µm).[8][9]

• Mobile Phase: A mixture of methanol (B129727) and water containing 0.2% acetic acid (75:25 v/v) in isocratic mode.[9]

• Flow Rate: 0.5 mL/min.[9]

• Injection Volume: 2 µL.[9]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Mifepristone: m/z 430.3 → 134[9]

  • Internal Standard (e.g., Levonorgestrel): Specific m/z transition for the chosen IS.

2. Preparation of Solutions and Samples:

• Standard Stock Solutions: Prepare stock solutions of mifepristone and the internal standard (IS) in a suitable organic solvent (e.g., methanol).

• Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and QC samples by spiking appropriate amounts of the mifepristone working solution into blank human plasma to cover the desired concentration range (e.g., 5-2000 ng/mL).[8]

• Sample Preparation (Plasma):

  • Solid-Phase Extraction (SPE): Use a suitable SPE cartridge (e.g., Waters Oasis HLB).[9] Condition the cartridge, load the plasma sample (to which IS has been added), wash with an appropriate solvent, and elute the analyte with a suitable elution solvent. Evaporate the eluate to dryness and reconstitute in the mobile phase.

  • Liquid-Liquid Extraction (LLE): Add a suitable organic solvent (e.g., diethyl ether) to the plasma sample containing the IS.[11][12] Vortex, centrifuge, and separate the organic layer. Evaporate the organic layer and reconstitute the residue in the mobile phase.

3. Method Validation Procedure:

• Specificity and Selectivity: Analyze blank plasma from at least six different sources to ensure no endogenous interferences at the retention times of mifepristone and the IS.

• Linearity: Analyze the calibration standards over the specified range. The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on three different days. The mean accuracy should be within 85-115% (80-120% for LLOQ), and the %RSD for precision should not exceed 15% (20% for LLOQ).[8]

• Lower Limit of Quantification (LLOQ): The LLOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[9]

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the plasma matrix by comparing the peak response of the analyte in post-extraction spiked plasma with that in a neat solution.

• Recovery: Determine the extraction efficiency by comparing the peak response of the analyte in pre-extraction spiked plasma with that in post-extraction spiked plasma.

• Stability: Assess the stability of mifepristone in plasma under various conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at -20°C or -80°C.[13][14]

Data Presentation

The quantitative data obtained from the method validation studies should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: Summary of Validation Parameters for RP-HPLC Method

Validation Parameter	Acceptance Criteria	Observed Value
Linearity Range (µg/mL)	r² ≥ 0.999	3 - 18[6][7]
Correlation Coefficient (r²)	≥ 0.999	0.9997[6][7]
Accuracy (% Recovery)	98.0 - 102.0%	99.39 - 100.50%
Precision (%RSD)
- Repeatability	≤ 2.0%	< 2.0%
- Intermediate Precision	≤ 2.0%	< 2.0%
LOD (µg/mL)	-	0.7238
LOQ (µg/mL)	-	0.9562
Retention Time (min)	-	6.27

Table 2: Summary of Validation Parameters for LC-MS/MS Method in Human Plasma

Validation Parameter	Acceptance Criteria	Observed Value
Linearity Range (ng/mL)	r² ≥ 0.99	5 - 2000[8]
Correlation Coefficient (r²)	≥ 0.99	> 0.999[15]
Accuracy (%)	85 - 115%	Within acceptable limits[8]
Precision (%RSD)	≤ 15%	< 15%[8]
LLOQ (ng/mL)	-	5.0[8]
LOD (ng/mL)	-	1.0[8]
Recovery (%)	-	94.5 - 103.7%[8]
Matrix Effect (%)	Within acceptable limits	-3.0 to 14.7%[15]

Visualizations

The following diagrams illustrate the general workflow for analytical method validation and the logical relationship between the key validation parameters.

Caption: General workflow for analytical method validation.

Caption: Relationship between key analytical method validation parameters.

References

• 1. Ich guidelines for validation final | PPTX [slideshare.net]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. database.ich.org [database.ich.org]
• 5. youtube.com [youtube.com]
• 6. New stability indicating RP-HPLC-PDA method for determination of mifepristone in bulk and tablet formulation - ProQuest [proquest.com]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of mifepristone and monodemethyl-mifepristone in human plasma by liquid chromatography-tandem mass spectrometry method using levonorgestrel as an internal standard: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. imedpub.com [imedpub.com]
• 10. LC-MS/MS determination of mifepristone in human plasma and the lo...: Ingenta Connect [ingentaconnect.com]
• 11. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Quantitative analysis of RU38486 (mifepristone) by HPLC triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. An HPLC method for the determination of ng mifepristone in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Technical Notes & Optimization

optimizing mass spectrometry parameters for 22-Hydroxy Mifepristone-d6

This guide provides troubleshooting advice and frequently asked questions for optimizing mass spectrometry parameters for 22-Hydroxy Mifepristone-d6, a key internal standard in bioanalytical studies.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting mass spectrometry parameters for 22-Hydroxy Mifepristone-d6?

A1: Initial parameters can be derived from established methods for mifepristone (B1683876) and its metabolites.[1][2] Detection is typically performed with a triple quadrupole mass spectrometer using electrospray ionization (ESI) in positive mode.[2] Key parameters to set include gas flows, interface temperatures, and voltages, which should be optimized for your specific instrument.[2][3]

Q2: How do I determine the precursor and product ions for 22-Hydroxy Mifepristone-d6?

A2: The process involves infusing a solution of the standard into the mass spectrometer. First, a Q1 scan is performed to find the most abundant molecular ion, which will be your precursor ion (parent ion). For 22-Hydroxy Mifepristone, the precursor ion is m/z 446.[4][5] For the d6-labeled standard, this will be m/z 452. Next, a product ion scan is performed on the precursor to identify the most stable and abundant fragment ions (product ions). A common fragment for hydroxylated mifepristone corresponds to the N,N-dimethylamine moiety.[5]

Q3: I am seeing a weak or no signal for my 22-Hydroxy Mifepristone-d6 internal standard. What are the common causes and how can I troubleshoot?

A3: A weak or absent signal can stem from several issues, ranging from sample preparation to instrument settings. Start by verifying the concentration and preparation of your standard solution. Ensure the correct Multiple Reaction Monitoring (MRM) transition is being monitored. Check for potential issues with the sample extraction process, which may lead to poor recovery.[6] On the instrument side, confirm that the ESI source conditions (e.g., capillary voltage, gas flows, temperature) are optimal for ionization.[3]

Q4: My internal standard response shows high variability across my sample batch. What should I investigate?

A4: High variability in the internal standard signal often points to inconsistent sample processing or matrix effects.[7] Matrix effects occur when components in the biological sample suppress or enhance the ionization of the analyte and internal standard. While deuterated standards are excellent at compensating for these effects, significant variability warrants investigation.[8] Review your sample preparation procedure for consistency, especially in extraction and reconstitution steps. Evaluate matrix effects by comparing the IS response in neat solution versus post-extraction spiked matrix samples.

Q5: I am observing crosstalk between the analyte (22-Hydroxy Mifepristone) and the internal standard (22-Hydroxy Mifepristone-d6). What is this and how can it be minimized?

A5: Crosstalk occurs when the signal from the analyte interferes with the signal of the internal standard, or vice versa. This can happen if the precursor or product ion of the analyte is isotopically similar to that of the standard. A mass difference of at least 3 amu is typically recommended to prevent this.[8] Ensure that your chosen product ion for the analyte does not overlap with the isotopic profile of the internal standard's product ion. If crosstalk is significant, you may need to select a different, more specific product ion for quantification.

Data & Parameters

Table 1: Example Mass Spectrometry Parameters

The following table provides example starting parameters based on methods for mifepristone metabolites.[2] These must be optimized for your specific instrument and method.

Parameter	Setting	Purpose
Ionization Mode	Positive ESI	Promotes the formation of positive ions for detection.
Nebulizing Gas Flow	3 L/min	Assists in the nebulization of the liquid sample into a fine spray.
Drying Gas Flow	10 L/min	Helps evaporate the solvent from the droplets.
Interface Temperature	250 °C	Heats the interface to aid in desolvation.
Desolvation Line Temp.	200 °C	Further aids in the removal of solvent before ions enter the mass analyzer.
Heat Block Temperature	350 °C	Heats the block to ensure complete desolvation.
Collision Gas	Argon	Used to induce fragmentation of the precursor ion in the collision cell.

Table 2: Suggested MRM Transitions

The precursor ion for 22-Hydroxy Mifepristone is m/z 446.[4] The d6 label adds 6 Da. A characteristic product ion involves the dimethylamine (B145610) moiety.[5]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Potential Use
22-Hydroxy Mifepristone	446.3	134.1	Quantifier
22-Hydroxy Mifepristone	446.3	User Determined	Qualifier
22-Hydroxy Mifepristone-d6	452.3	140.1	Internal Standard
22-Hydroxy Mifepristone-d6	452.3	User Determined	IS Qualifier

Note: The exact m/z values should be confirmed experimentally on a high-resolution mass spectrometer.

Experimental Protocols & Workflows

Protocol 1: Optimization of MRM Parameters

This protocol outlines the steps for optimizing the collision energy (CE) and declustering potential (DP) / cone voltage (CV) for the 22-Hydroxy Mifepristone-d6 internal standard.

• Prepare Standard Solution: Make a 100-500 ng/mL solution of 22-Hydroxy Mifepristone-d6 in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Infuse and Find Precursor: Infuse the solution into the mass spectrometer at a low flow rate (5-10 µL/min). Perform a Q1 scan to locate the [M+H]+ ion (expected at ~m/z 452.3).

• Identify Product Ions: Set the instrument to Product Ion Scan mode, using the precursor ion identified in step 2. Acquire spectra to identify stable, high-intensity fragment ions (e.g., expected around m/z 140.1).

• Optimize Cone Voltage / Declustering Potential: Set up an MRM method with the determined precursor and product ions. Perform multiple injections or use an automated optimization routine while varying the CV/DP over a range (e.g., 10-100 V in 5 V increments) to find the voltage that yields the maximum signal intensity.

• Optimize Collision Energy: Using the optimal CV/DP from step 4, repeat the process for Collision Energy. Vary the CE over a range (e.g., 5-50 eV in 2 eV increments) to find the value that produces the most intense and stable product ion signal.

• Confirm Parameters: Once the optimal CV/DP and CE are determined, finalize the MRM transition parameters in your analytical method.

Visualizations

Caption: Workflow for systematic MS parameter optimization.

Caption: Troubleshooting flowchart for a weak internal standard signal.

Caption: Diagram illustrating potential crosstalk from analyte to IS.

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. simbecorion.com [simbecorion.com]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Quantification of Mifepristone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the quantification of mifepristone (B1683876) using LC-MS/MS.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental workflow.

Issue 1: Low Analyte Response or Poor Sensitivity in Biological Samples Compared to Standards

Question: Why is the peak area for mifepristone significantly lower in my plasma/serum samples compared to the standards prepared in a neat solvent, even at the same concentration?

Answer: This is a classic sign of ion suppression , a common matrix effect.[1][2][3][4][5][6][7] Components in the biological matrix co-eluting with mifepristone can interfere with the ionization process in the mass spectrometer's source, leading to a reduced signal.[2][3][5][6]

Troubleshooting Steps:

• Confirm Matrix Effect:

  • Post-Extraction Spike Analysis: Spike a known amount of mifepristone into an extracted blank matrix sample. Compare the signal response to a standard prepared in a neat solvent at the same concentration. A significantly lower response in the matrix sample confirms ion suppression.[8][9]

  • Post-Column Infusion: Continuously infuse a standard solution of mifepristone into the MS detector post-column. Inject an extracted blank matrix sample onto the LC system. A dip in the baseline signal at the retention time of mifepristone indicates the presence of co-eluting species that cause ion suppression.[5][10][11]

• Optimize Sample Preparation:

  • The goal is to remove interfering matrix components, such as phospholipids, before analysis.[3][12]

  • If you are using protein precipitation (PPT), consider switching to a more selective technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE), which are more effective at removing phospholipids.[6]

  • For LLE, diethyl ether has been successfully used for mifepristone extraction.[13][14][15][16]

  • For SPE, C18 cartridges can be effective.[15]

• Modify Chromatographic Conditions:

  • Adjust the chromatographic gradient to separate mifepristone from the interfering matrix components.[6][8]

  • Ensure that mifepristone does not elute in the region where highly abundant, poorly retained matrix components (like salts and phospholipids) come off the column.[10][11]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS):

  • A SIL-IS (e.g., mifepristone-d3) is the most effective way to compensate for matrix effects.[8][17] It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, thus providing a reliable means for accurate quantification.[8]

Issue 2: High Variability and Poor Reproducibility in Quality Control (QC) Samples

Question: My QC samples for mifepristone analysis are showing high coefficients of variation (%CV) between replicates. What could be the cause?

Answer: High variability is often a result of inconsistent matrix effects between different samples or wells in a 96-well plate.[3][6] This can be exacerbated by suboptimal sample preparation or chromatographic conditions.

Troubleshooting Steps:

• Evaluate Sample Preparation Consistency:

  • Ensure precise and consistent pipetting of all reagents, including the internal standard.

  • If using LLE or SPE, ensure that the extraction, washing, and elution steps are performed uniformly across all samples. Inconsistent recoveries will lead to high variability.

  • Check for evaporation issues, especially if samples are left in the autosampler for extended periods.

• Assess for Differential Matrix Effects:

  • Analyze blank matrix from multiple sources (e.g., different lots of plasma) to see if the matrix effect is consistent.[9]

  • The post-extraction spike method can be used to quantitatively assess the matrix factor in different lots of the biological matrix.[9]

• Review Chromatography:

  • Poor peak shape or shifting retention times can contribute to variability. Ensure the analytical column is not degraded and that the mobile phases are correctly prepared.

  • As mentioned previously, ensure mifepristone is chromatographically separated from regions of significant ion suppression.[10][11]

• Implement a Co-eluting Internal Standard:

  • If not already in use, a stable isotope-labeled internal standard is the best way to correct for sample-to-sample variations in matrix effects and improve reproducibility.[8][17]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects?

A1: The matrix effect is the alteration (suppression or enhancement) of the ionization efficiency of an analyte by the presence of co-eluting compounds in the sample matrix.[1][2][4] In the quantification of mifepristone from biological fluids like plasma or serum, endogenous components such as phospholipids, salts, and proteins can cause these effects, leading to inaccurate and imprecise results.[3][5][9]

Q2: Is electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) more susceptible to matrix effects?

A2: Electrospray ionization (ESI) is generally more prone to matrix effects, particularly ion suppression, than APCI.[2][3][7] Most validated methods for mifepristone quantification use ESI in positive mode.[15][16][17]

Q3: How can I quantitatively measure the matrix effect?

A3: The matrix effect can be quantified by calculating the Matrix Factor (MF) using the post-extraction spiking method.[9] The formula is:

• MF = (Peak Response in presence of matrix) / (Peak Response in absence of matrix)

An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[9] A value of 1 indicates no matrix effect.

Q4: What are the common sample preparation techniques to minimize matrix effects for mifepristone?

A4: The most common and effective techniques are:

• Liquid-Liquid Extraction (LLE): Utilizes the differential solubility of mifepristone and matrix components in immiscible solvents. Diethyl ether is a commonly used solvent for mifepristone extraction.[13][14][15][16]

• Solid-Phase Extraction (SPE): Employs a solid sorbent (e.g., C18) to retain mifepristone while matrix interferences are washed away.[15]

• Protein Precipitation (PPT): A simpler but generally less clean method where a solvent like acetonitrile (B52724) or methanol (B129727) is used to precipitate proteins. This method is more likely to leave behind phospholipids, which are significant contributors to matrix effects.[6]

Q5: Is a stable isotope-labeled internal standard (SIL-IS) mandatory for mifepristone quantification?

A5: While not strictly mandatory in all research contexts, using a SIL-IS (e.g., mifepristone-d3) is highly recommended and considered best practice for regulated bioanalysis.[8][17] It is the most effective way to compensate for variability in sample preparation (recovery) and matrix effects, thereby ensuring the highest accuracy and precision.[8][17]

Data and Protocols

Quantitative Data Summary

The following table summarizes key performance parameters from a validated LC-MS/MS method for mifepristone quantification in human blood.[17]

Parameter	Mifepristone	N-desmethyl-mifepristone	22-OH-mifepristone	N,N-didesmethyl-mifepristone
Linear Range (ng/mL)	0.5 - 500	0.5 - 500	0.5 - 500	0.5 - 1000
LLOQ (ng/mL)	0.5	0.5	0.5	0.5
Recovery (%)	96.3 - 114.7	96.3 - 114.7	96.3 - 114.7	96.3 - 114.7
Matrix Effect (%)	-3.0 to 14.7	-3.0 to 14.7	-3.0 to 14.7	-3.0 to 14.7
Intra-day Precision (%RSD)	≤ 13.2	≤ 13.2	≤ 13.2	≤ 13.2
Inter-day Precision (%RSD)	≤ 13.2	≤ 13.2	≤ 13.2	≤ 13.2

Data synthesized from a study by Z-J. Lin et al. (2022).[17]

Another study quantifying mifepristone in mouse plasma and tissue reported LLOQs ranging from 40 to 105 pg/mL.[13][14]

Experimental Protocol: Liquid-Liquid Extraction for Mifepristone from Plasma

This protocol is a representative example based on methodologies described in the literature.[13][14][15][16]

• Sample Preparation:

  • Pipette 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

  • Add 10 µL of the internal standard working solution (e.g., mifepristone-d3 (B1151877) or another suitable compound like alfaxolone or levonorgestrel).[13][15][16] Vortex briefly.

• Extraction:

  • Add 500 µL of diethyl ether to the tube.

  • Vortex vigorously for 1 minute to ensure thorough mixing.

  • Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Evaporation:

  • Carefully transfer the upper organic layer to a new clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds to dissolve the residue.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial.

  • Inject an appropriate volume (e.g., 2-10 µL) into the LC-MS/MS system.

Visualizations

Experimental Workflow for Mifepristone Quantification

Caption: Workflow for mifepristone quantification.

Troubleshooting Logic for Low Analyte Signal

Caption: Troubleshooting logic for low analyte signal.

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. eijppr.com [eijppr.com]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nebiolab.com [nebiolab.com]
• 5. tandfonline.com [tandfonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. providiongroup.com [providiongroup.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. lctsbible.com [lctsbible.com]
• 12. researchgate.net [researchgate.net]
• 13. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]
• 14. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative analysis of RU38486 (mifepristone) by HPLC triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 22-Hydroxy Mifepristone-d6 Analysis in LC-MS

Welcome to the technical support center for optimizing the liquid chromatography-mass spectrometry (LC-MS) analysis of 22-Hydroxy Mifepristone-d6. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and improve chromatographic peak shape.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the common causes of poor peak shape (tailing or fronting) for 22-Hydroxy Mifepristone-d6 in LC-MS analysis?

Poor peak shape for 22-Hydroxy Mifepristone-d6 can arise from several factors, broadly categorized as chromatographic issues, sample preparation effects, or mass spectrometer settings.

• Chromatographic Issues:

  • Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with the analyte, causing peak tailing.[1][2]

  • Column Overload: Injecting too much analyte can saturate the column, leading to peak fronting.[3]

  • Inappropriate Mobile Phase: A mobile phase with incorrect pH or insufficient buffer capacity can lead to poor peak shape. The sample solvent's elution strength relative to the mobile phase is also critical.[4]

  • Column Degradation: Loss of stationary phase or blockages within the column can cause peak splitting and tailing.

• Sample and Solvent Mismatch:

  • If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion and broadening.[4]

• System and Method Issues:

  • Insufficient Column Equilibration: Not allowing the column to fully equilibrate with the initial mobile phase conditions before injection can result in inconsistent retention times and poor peak shape.[5]

  • Extra-Column Volume: Excessive tubing length or large-diameter tubing can contribute to peak broadening.

Q2: My 22-Hydroxy Mifepristone-d6 peak is tailing. How can I improve its symmetry?

Peak tailing is a common issue, often caused by unwanted interactions between the analyte and the stationary phase. Here are several strategies to mitigate peak tailing:

• Optimize the Mobile Phase:

  • Add a Buffer: Incorporating a buffer, such as ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297), into your mobile phase can help to minimize secondary interactions with residual silanols on the column packing material.[1] For example, a mobile phase consisting of 10 mM ammonium formate with 0.1% formic acid in water has been used successfully for mifepristone (B1683876) and its metabolites.[6]

  • Adjust pH: Ensure the mobile phase pH is appropriate for your analyte. For amine-containing compounds, working at a lower pH can protonate the analyte and reduce interactions with silanols.

• Select an Appropriate Column:

  • End-capped Columns: Use a column that is well end-capped to minimize the number of free silanol groups.[7]

  • Different Stationary Phases: Consider a column with a different stationary phase chemistry that may have fewer secondary interactions with your analyte. C18 columns are commonly used for mifepristone analysis.[8][9][10]

• Review Injection and Sample Preparation:

  • Lower Injection Volume/Concentration: High concentrations of the analyte can lead to tailing. Try diluting your sample or reducing the injection volume.[3]

  • Match Sample Solvent to Mobile Phase: Dissolve your sample in a solvent that is of similar or weaker elution strength than the initial mobile phase.[3]

Q3: I am observing peak fronting for 22-Hydroxy Mifepristone-d6. What are the likely causes and solutions?

Peak fronting is often an indication of column overload or issues with the sample solvent.

• Reduce Analyte Concentration: The most common cause of fronting is injecting too much sample onto the column. Dilute your sample and reinject.

• Check Sample Solvent: If your sample is dissolved in a solvent that is much stronger than your mobile phase, it can cause the analyte band to spread and front. As a best practice, your sample solvent should match the initial mobile phase conditions as closely as possible.

Experimental Protocols and Data

Table 1: Example LC-MS/MS Parameters for Mifepristone and its Metabolites

For reference, the following table summarizes typical LC-MS/MS parameters that have been successfully used for the analysis of mifepristone and its metabolites, which can be adapted for 22-Hydroxy Mifepristone-d6.

Parameter	Condition 1	Condition 2	Condition 3
Column	XTERRA MS C18 (150 x 2.1 mm, 5 µm)[9]	SunFire C18 (150 mm × 2.1 mm, 5 μm)[10]	C18 column (150 x 4.6 mm)[8]
Mobile Phase A	10 mM ammonium formate with 0.1% formic acid in water[6]	10 mmol·L⁻¹ ammonium acetate solution[10]	Water[8]
Mobile Phase B	0.1% formic acid in acetonitrile[6]	Acetonitrile-formic acid (80:0.2)[10]	Acetonitrile[8]
Flow Rate	0.4 mL/min[6]	Not Specified	1.0 mL/min[8]
Gradient	5% B to 98% B over 12 min[6]	Isocratic (20:80 A:B)[10]	Isocratic (55% B)[8]
Injection Volume	2 µL[6]	Not Specified	Not Specified
Ionization Mode	Positive Electrospray Ionization (ESI+)[6][9][10]	Positive Electrospray Ionization (ESI+)[6][9][10]	Not Specified

Detailed Methodological Approach for Troubleshooting

If you are experiencing poor peak shape, follow this systematic approach:

• Initial Assessment:

  • Review your current LC-MS method parameters (column, mobile phase, gradient, flow rate, etc.).

  • Characterize the peak shape issue: is it tailing, fronting, or splitting?

• Mobile Phase Optimization:

  • Prepare a fresh mobile phase.

  • If not already using a buffer, add 10 mM ammonium formate or ammonium acetate with 0.1% formic acid to both your aqueous and organic mobile phases.

  • Ensure proper degassing of your mobile phases.

• Sample and Injection Optimization:

  • Prepare a dilution series of your sample (e.g., 1:10, 1:100) and inject to check for column overload.

  • If possible, dissolve your sample in the initial mobile phase composition. If sample solubility is an issue, use the weakest solvent possible.

• Column Evaluation:

  • If the problem persists, try a new column of the same type to rule out column degradation.

  • Consider trying a different C18 column from another manufacturer or a column with a different chemistry (e.g., a phenyl-hexyl phase).

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape for 22-Hydroxy Mifepristone-d6.

Caption: Troubleshooting workflow for improving peak shape.

References

• 1. m.youtube.com [m.youtube.com]
• 2. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [de.restek.com]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. mdpi.com [mdpi.com]
• 7. lcms.cz [lcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous determination of mifepristone and monodemethyl-mifepristone in human plasma by liquid chromatography-tandem mass spectrometry method using levonorgestrel as an internal standard: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LC-MS/MS determination of mifepristone in human plasma and the lo...: Ingenta Connect [ingentaconnect.com]

addressing ion suppression of 22-Hydroxy Mifepristone-d6

Welcome to the technical support center for 22-Hydroxy Mifepristone-d6. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to ion suppression in liquid chromatography-mass spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a critical issue when analyzing 22-Hydroxy Mifepristone-d6?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte, in this case, 22-Hydroxy Mifepristone-d6, is reduced by co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1][2] This phenomenon occurs within the mass spectrometer's ion source and leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][3] Even with highly selective MS/MS methods, ion suppression can compromise results because it affects the analyte before mass analysis.[1] For deuterated internal standards like 22-Hydroxy Mifepristone-d6, which are used to normalize the signal of the non-labeled analyte, any variability or unexpected suppression can lead to inaccurate quantification.[4]

Q2: Why is my 22-Hydroxy Mifepristone-d6 internal standard (IS) signal inconsistent or lower than expected?

A2: Signal variability or a low signal for your deuterated internal standard can stem from several factors:

• High Concentration of Matrix Components: Endogenous materials from biological samples can co-elute with the IS and suppress its ionization.[5][6]

• Ion Source Contamination: An accumulation of non-volatile matrix components in the ion source can lead to a general decrease in sensitivity for all ions, including the IS.[7][8]

• Chromatographic Shift: The deuterated standard may not perfectly co-elute with the native analyte due to the "isotope effect," exposing it to different matrix components and thus a different degree of ion suppression.[4][9]

• Internal Standard Concentration: An excessively high concentration of the deuterated internal standard can cause self-suppression.[4]

• Instability: The internal standard may be degrading in the sample matrix or during storage.[8]

Q3: Can 22-Hydroxy Mifepristone-d6 fail to compensate for ion suppression of the native analyte? If so, why?

A3: Yes, this is a known phenomenon often referred to as "differential matrix effects."[1][10] While deuterated internal standards are considered the gold standard, they do not always perfectly correct for ion suppression.[1][11] The primary reason is a slight difference in retention time between the analyte and the deuterated IS, known as the chromatographic isotope effect.[1][9] The substitution of hydrogen with heavier deuterium (B1214612) atoms can subtly alter the molecule's physicochemical properties, causing it to elute slightly earlier or later on a chromatographic column.[4][9] If this time gap, however small, causes the analyte and the IS to elute into regions with different concentrations of matrix interferences, they will experience different degrees of ion suppression, leading to inaccurate quantification.[10][11]

Q4: How can I experimentally identify the specific chromatographic regions where ion suppression is occurring?

A4: The most effective method to pinpoint ion suppression zones in your chromatogram is a post-column infusion experiment .[2][5][6] This technique involves continuously infusing a standard solution of your analyte (or in this case, 22-Hydroxy Mifepristone-d6) at a constant rate into the LC eluent stream after the analytical column but before the MS ion source.[1] When a blank, extracted matrix sample is injected, any dip or decrease in the constant signal baseline indicates a region where co-eluting matrix components are causing ion suppression.[2]

Troubleshooting Guides

Guide 1: Troubleshooting Inconsistent Analytical Results

If you are observing poor accuracy and precision in your quantitative results for 22-Hydroxy Mifepristone, follow this guide.

Step 1: Verify Co-elution of Analyte and Internal Standard

• Action: Carefully overlay the chromatograms of the native analyte (22-Hydroxy Mifepristone) and the deuterated internal standard (22-Hydroxy Mifepristone-d6).

• Analysis: They should perfectly co-elute. If a separation is visible, this can lead to differential matrix effects.[9] Even a slight shift can be problematic.[4]

• Solution: Optimize the chromatographic method to achieve better co-elution. This may involve adjusting the mobile phase gradient, changing the column, or using a column with lower resolution to merge the peaks.[9]

Step 2: Perform a Post-Column Infusion Experiment

• Action: Conduct a post-column infusion experiment as described in the "Experimental Protocols" section.

• Analysis: Identify the retention times where significant signal drops occur. Compare these "suppression zones" with the retention time of your analyte and IS.

• Solution: Adjust your chromatography to move the elution of your compounds away from these highly suppressive regions.[4]

Step 3: Evaluate and Optimize Sample Preparation

• Action: Assess the effectiveness of your current sample cleanup protocol. Techniques like protein precipitation are often less effective at removing interfering matrix components compared to liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[2][7]

• Analysis: If significant ion suppression is detected, your sample preparation may be inadequate.

• Solution: Implement a more rigorous sample preparation method. LLE or SPE are highly effective at removing salts, phospholipids, and other interferences that cause ion suppression.[12][13]

Step 4: Check for Contamination

• Action: Inject a series of blank samples to check for carryover and system contamination. Clean the mass spectrometer's ion source.[7][8]

• Analysis: A noisy or decreasing baseline in blank injections can indicate contamination.

• Solution: Perform routine cleaning and maintenance of the ion source and LC components as recommended by the manufacturer.[1]

Quantitative Data Summary

The following table summarizes the recovery and matrix effect data from a validated UHPLC-QqQ-MS/MS method for the determination of Mifepristone and its metabolites, including 22-OH-Mifepristone, in human blood. This data can serve as a benchmark for evaluating your own method's performance.

Compound	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
22-OH-Mifepristone	1.5	101.9	1.9
75	105.1	5.1
375	103.8	3.8
Mifepristone	1.5	100.8	0.8
75	104.2	4.2
375	103.1	3.1
N-desmethyl-mifepristone	1.5	96.3	-3.0
75	104.7	4.7
375	102.5	2.5
N,N-didesmethyl-mifepristone	1.5	114.7	14.7
75	106.8	6.8
750	101.9	1.9
(Data adapted from Szpot et al., 2022)[14][15]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Sample Preparation

This protocol is based on a validated method for extracting Mifepristone and its metabolites from human whole blood and is effective at minimizing matrix components that cause ion suppression.[14]

• Sample Aliquoting: Transfer 200 µL of the biological sample (e.g., plasma, whole blood) into a 12-mL plastic tube.

• Internal Standard Spiking: Add 20 µL of the internal standard solution, containing 22-Hydroxy Mifepristone-d6 at an appropriate concentration (e.g., 1000 ng/mL).

• Alkalinization: Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9) to the sample and briefly vortex.

• Extraction: Add 2 mL of tert-butyl-methyl ether (TBME). Cap the tube and vortex or mix for 10 minutes to ensure thorough extraction.

• Phase Separation: Centrifuge the samples at approximately 1500 x g for 10 minutes at 4 °C.

• Supernatant Transfer: Carefully transfer the upper organic phase to a clean 2-mL tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the mobile phase (e.g., 100 µL) before injection into the LC-MS/MS system.

Protocol 2: Post-Column Infusion Experiment to Diagnose Ion Suppression

This protocol outlines the procedure to identify chromatographic regions of ion suppression.[1][6]

• System Setup:

  • Prepare a standard solution of 22-Hydroxy Mifepristone-d6 in a suitable solvent (e.g., mobile phase) at a concentration that provides a stable and robust signal (e.g., 50-100 ng/mL).

  • Place this solution in a syringe and mount it on a syringe pump.

  • Connect the syringe pump outlet to a T-junction placed between the analytical column outlet and the mass spectrometer's ion source inlet.

• Infusion: Begin the LC run. After the column has equilibrated, start the syringe pump to deliver the IS solution at a low, constant flow rate (e.g., 5-10 µL/min).

• Baseline Acquisition: Monitor the signal of the infused 22-Hydroxy Mifepristone-d6. A stable, flat baseline should be observed when injecting a blank mobile phase sample.[6]

• Matrix Injection: Inject a blank, extracted matrix sample (prepared using the LLE protocol above but without the IS spike) onto the LC column.

• Data Analysis: Monitor the signal of the infused IS throughout the chromatographic run.

  • A dip or decrease in the signal baseline indicates a region of ion suppression .

  • An increase in the signal baseline indicates a region of ion enhancement .

  • The retention time of these deviations corresponds to the elution of interfering matrix components.[2]

Visualizations

Caption: Mechanism of ion suppression in the electrospray ionization (ESI) source.

Caption: Troubleshooting workflow for inconsistent analytical results.

Caption: Liquid-Liquid Extraction (LLE) sample preparation workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. providiongroup.com [providiongroup.com]
• 13. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 14. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues with 22-Hydroxy Mifepristone-d6 in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 22-Hydroxy Mifepristone-d6. The following information is designed to address common stability issues encountered in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of 22-Hydroxy Mifepristone-d6?

A1: For general laboratory use, methanol (B129727) is a suitable solvent for preparing stock solutions of 22-Hydroxy Mifepristone-d6.[1][2] Dimethyl sulfoxide (B87167) (DMSO) can also be used, particularly for in vivo studies.[3] It is recommended to use anhydrous solvents to minimize the risk of hydrogen-deuterium (H/D) exchange.

Q2: What are the recommended storage conditions for 22-Hydroxy Mifepristone-d6 solutions?

A2: Stock solutions of 22-Hydroxy Mifepristone-d6 should be stored at -20°C.[1][4] This low temperature helps to minimize degradation over time. It is also advisable to aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q3: How stable is 22-Hydroxy Mifepristone-d6 in solution?

A3: While specific long-term stability data for 22-Hydroxy Mifepristone-d6 in various solvents is not extensively published, short-term stability studies of the non-deuterated form, 22-Hydroxy Mifepristone, provide some insight. In human whole blood samples stored at 5°C for 48 hours, the percentage bias for 22-OH-mifepristone was between 1.85% and 5.17%, indicating good stability under these conditions.[1][2] For deuterated compounds in general, stability is influenced by factors such as temperature, pH, and light exposure.

Q4: Can the deuterium (B1214612) atoms on 22-Hydroxy Mifepristone-d6 exchange with hydrogen atoms from the solvent?

A4: Yes, hydrogen-deuterium (H/D) exchange is a potential issue for all deuterated compounds. The d6 label in 22-Hydroxy Mifepristone-d6 is on the dimethylamino group. While this position is generally less prone to exchange than deuterium on heteroatoms like oxygen or nitrogen in certain chemical environments, the possibility of exchange, especially under acidic or basic conditions, should be considered. Using aprotic and anhydrous solvents can help minimize this risk.

Troubleshooting Guides

Issue 1: Loss of Compound or Appearance of Unexpected Peaks in Chromatographic Analysis

Possible Cause 1: Chemical Degradation

Solutions may degrade over time due to factors like temperature, light exposure, or reaction with impurities in the solvent.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that the solution has been consistently stored at the recommended -20°C and protected from light.

  • Prepare Fresh Solutions: If the solution has been stored for an extended period or subjected to multiple freeze-thaw cycles, prepare a fresh stock solution from the neat material.

  • Perform a Forced Degradation Study: To understand the degradation profile of the compound, a forced degradation study can be performed. This involves exposing the compound to stress conditions such as acid, base, oxidation, heat, and light to identify potential degradation products.

Possible Cause 2: Hydrogen-Deuterium (H/D) Exchange

The deuterium labels may be exchanging with hydrogen from the solvent or other components in the solution, leading to a decrease in the signal for the deuterated compound and an increase in the signal for the unlabeled or partially labeled compound.

• Troubleshooting Steps:

  • Use Anhydrous Solvents: Prepare solutions using high-purity, anhydrous solvents to minimize the presence of water.

  • Control pH: If working with buffered solutions, maintain a neutral pH to avoid catalyzing H/D exchange.

  • Analyze by Mass Spectrometry: Use a high-resolution mass spectrometer to check for the presence of species with lower mass-to-charge ratios, which would indicate the loss of deuterium atoms.

Data Presentation

Table 1: Short-Term Stability of Non-Deuterated 22-Hydroxy Mifepristone in Human Whole Blood

Storage Condition	Duration	Analyte	Percentage Bias (%)
5°C	48 hours	22-OH-mifepristone	1.85 - 5.17

Data from a study on the non-deuterated analog, 22-Hydroxy Mifepristone.[1][2]

Table 2: Recommended Solvents and Storage for 22-Hydroxy Mifepristone-d6

Solvent	Recommended Use	Storage Temperature
Methanol	Stock Solutions	-20°C
DMSO	Stock Solutions (especially for in vivo)	-20°C

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Stock Solution in Methanol

• Allow the vial of neat 22-Hydroxy Mifepristone-d6 to equilibrate to room temperature before opening.

• Weigh the desired amount of the compound using a calibrated analytical balance.

• Add the appropriate volume of anhydrous methanol to achieve a final concentration of 1 mg/mL.

• Vortex the solution until the compound is fully dissolved.

• Aliquot the stock solution into single-use, amber glass vials.

• Store the aliquots at -20°C.

Protocol 2: Forced Degradation Study

This protocol outlines a general procedure for a forced degradation study to identify potential degradation pathways.

• Sample Preparation: Prepare solutions of 22-Hydroxy Mifepristone-d6 in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C.

  • Oxidative Degradation: Add 3% H₂O₂ and incubate at room temperature.

  • Thermal Degradation: Store a solution at 80°C.

  • Photolytic Degradation: Expose a solution to a controlled light source (e.g., a photostability chamber).

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours) for each stress condition.

• Sample Analysis: Analyze the samples using a stability-indicating LC-MS method to quantify the remaining parent compound and identify any major degradation products.

Visualizations

Caption: Workflow for assessing the stability of 22-Hydroxy Mifepristone-d6 in solution.

Caption: Logic diagram for troubleshooting stability issues with 22-Hydroxy Mifepristone-d6.

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Mifepristone-d6 | Isotope-Labeled Compounds | 1228097-18-4 | Invivochem [invivochem.com]
• 4. 22-Hydroxy Mifepristone-d6 | LGC Standards [lgcstandards.com]

potential for deuterium exchange in 22-Hydroxy Mifepristone-d6

Technical Support Center: 22-Hydroxy Mifepristone-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the . The information is intended for researchers, scientists, and drug development professionals using this deuterated standard in analytical experiments, particularly liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is deuterium (B1214612) exchange, and why is it a concern when using 22-Hydroxy Mifepristone-d6 as an internal standard?

Deuterium exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding solvent or matrix, or vice versa.[1][2] For a deuterated internal standard like 22-Hydroxy Mifepristone-d6, this process, also known as "back-exchange," is a significant concern. If deuterium atoms are lost and replaced by hydrogen, the mass of the internal standard changes, leading to a compromised ability to accurately correct for analytical variability. This can result in erroneously high calculations of the analyte's concentration, poor precision, and inaccurate quantification.[3][4]

Q2: Where are the deuterium atoms located on the 22-Hydroxy Mifepristone-d6 molecule, and are these positions stable?

While the exact position of the six deuterium atoms (d6) is not specified in publicly available literature, deuterated standards are typically designed with labels on chemically stable, non-exchangeable positions.[5][6] For this molecule, the most probable location for the six deuterium labels is on the two methyl groups of the N,N-dimethylamino substituent at the C-11 position. Deuterium atoms on aliphatic chains are generally stable and not prone to exchange under typical analytical conditions.[7]

Q3: Are there other sites on the 22-Hydroxy Mifepristone-d6 molecule that are susceptible to hydrogen-deuterium exchange?

Yes. Even if the d6 labels themselves are stable, other hydrogen atoms on the molecule can be labile and exchange with deuterium from a deuterated solvent (e.g., D₂O in the mobile phase). The stability of deuterium labels is highly dependent on their position within the molecule.[7] Potentially labile sites on the 22-Hydroxy Mifepristone structure include:

• The hydroxyl (-OH) group at C-22: Hydrogens on heteroatoms like oxygen are highly prone to exchange.[7]

• Hydrogens on carbons adjacent to carbonyl groups: The hydrogen atom at the C-4 position, being adjacent to the C-3 carbonyl group, could be susceptible to exchange, particularly under basic or acidic conditions due to keto-enol tautomerism.[1][6]

It is crucial to position deuterium labels on non-exchangeable sites to maintain the integrity of the standard.[4]

Troubleshooting Deuterium Exchange Issues

Issue: Inaccurate quantification, poor accuracy, and high variability in results. [5][7]

This is the most common symptom of problems with a deuterated internal standard. The following guide will help you diagnose the potential cause.

Symptom 1: Decreasing internal standard signal and/or increasing unlabeled analyte signal over time.

• Potential Cause: Isotopic back-exchange. Deuterium atoms on your standard are being replaced by hydrogen from your solvent or matrix.

• Troubleshooting & Optimization:

  • Perform a Time-Point Analysis: Prepare a solution of the deuterated standard in your mobile phase. Inject this solution onto the LC-MS system at regular intervals (e.g., 0, 4, 8, 24 hours).[8]

  • Monitor Mass Transitions: Track the signal intensity for both the deuterated standard (M+6) and the corresponding unlabeled molecule (M+0). A significant decrease in the M+6 signal with a corresponding increase in the M+0 signal over time is a direct indicator of isotopic exchange.[8]

  • Solution - Adjust pH: The rate of exchange is highly dependent on pH.[1] The minimum exchange rate for many compounds occurs around pH 2.5-3.0.[2][9] If your mobile phase is neutral or basic, consider acidifying it (e.g., with 0.1% formic acid) to minimize exchange.[10]

  • Solution - Control Temperature: Exchange rates increase with temperature.[9][11] Ensure your samples are kept cool in the autosampler (e.g., 4 °C) to slow down the exchange process.

Symptom 2: A significant signal for the unlabeled analyte is present even at the first injection (t=0) of a pure standard solution.

• Potential Cause: Isotopic impurity. The deuterated internal standard may contain a significant amount of the unlabeled analyte as an impurity from its synthesis.[7] This can lead to an overestimation of the analyte's concentration, especially at low levels.[5]

• Troubleshooting & Optimization:

  • Quantify Isotopic Purity: Prepare a high-concentration solution of the deuterated standard in a clean solvent.[8]

  • Analyze and Monitor: Analyze this solution using your LC-MS/MS method, but monitor the mass transition of the unlabeled analyte.[5]

  • Calculate Contribution: Calculate the peak area of the unlabeled analyte relative to the deuterated standard. This provides an estimate of the isotopic purity. An ideal isotopic enrichment should be ≥98%.[5]

  • Solution: If the impurity level is unacceptably high, you may need to subtract the contribution of the unlabeled impurity from your results or acquire a new, higher-purity batch of the internal standard.[5]

Symptom 3: The retention times of the analyte and the deuterated internal standard are noticeably different.

• Potential Cause: Chromatographic isotope effect. Although chemically similar, the C-D bond is slightly different from the C-H bond, which can sometimes lead to chromatographic separation, especially in reverse-phase HPLC.[7][12] If the analyte and standard do not co-elute perfectly, they can be affected differently by matrix effects (ion suppression or enhancement), compromising quantification.[5][7]

• Troubleshooting & Optimization:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard from a mixed solution. A visible separation indicates a potential issue.[5]

  • Solution - Modify Chromatography: Adjusting the mobile phase composition or temperature can sometimes alter the selectivity and improve co-elution.[5]

  • Solution - Consider Alternative Standards: If co-elution cannot be achieved, using a standard with a different stable isotope label, such as ¹³C, may be necessary as these are less prone to chromatographic shifts.[5]

Data Presentation

Factor	Condition Promoting Exchange	Condition Minimizing Exchange	Rationale / Comments
pH	Neutral or basic pH (e.g., pH > 7)	Acidic pH (e.g., pH 2.5 - 4.0)	The hydrogen-deuterium exchange process is often catalyzed by acid or base. The rate is typically slowest at a slightly acidic pH.[1][2]
Temperature	Elevated temperatures (e.g., room temp or higher)	Low temperatures (e.g., 0 - 4 °C)	The exchange reaction rate increases significantly with temperature. Keeping samples cool in the autosampler is critical.[9][11]
Solvent	Protic solvents (e.g., water, methanol)	Aprotic solvents (e.g., acetonitrile) for storage	Exchange requires a source of protons (or deuterons). While aqueous mobile phases are necessary for LC, storing standards in aprotic solvents can improve long-term stability.[3]
Label Position	On heteroatoms (-OH, -NH), or carbons alpha to carbonyls	On stable positions like aromatic rings or aliphatic chains	The lability of a hydrogen/deuterium atom is determined by its chemical environment within the molecule.[4][7]

Experimental Protocols

Protocol: Evaluating the Isotopic Stability of 22-Hydroxy Mifepristone-d6

Objective: To determine the stability of the deuterium labels on 22-Hydroxy Mifepristone-d6 in the analytical solution over a typical experimental timeframe.

Methodology:

• Prepare Solutions:

  • Solution A (Analyte + IS): Prepare a solution containing a mid-range concentration of both the unlabeled 22-Hydroxy Mifepristone and the deuterated internal standard (22-Hydroxy Mifepristone-d6) in your initial mobile phase.

  • Solution B (IS Only): Prepare a solution containing only the deuterated internal standard at the same concentration as in Solution A, also in the initial mobile phase.

• Initial Analysis (t=0):

  • Inject both solutions onto the LC-MS/MS system at the beginning of your analytical run.

  • For Solution A, record the peak areas of both the analyte and the internal standard and calculate their area ratio.

  • For Solution B, record the peak area of the internal standard and check for any signal at the mass transition of the unlabeled analyte.

• Incubation:

  • Store aliquots of both solutions under the same conditions as your typical samples in the autosampler (e.g., maintained at 4 °C).

• Time-Point Analysis:

  • Re-inject both solutions at various time points throughout a typical run sequence (e.g., 4, 8, 12, and 24 hours).[8]

• Data Analysis:

  • For Solution A: Compare the peak area ratio of the analyte to the internal standard at each time point. A significant and consistent change in this ratio over time may indicate isotopic exchange or differential stability.[8]

  • For Solution B: Monitor for any increase in a signal at the mass transition of the unlabeled analyte. A growing peak at the unlabeled mass transition is a direct indicator of H/D back-exchange.[8]

Visualizations

Caption: Troubleshooting workflow for issues with deuterated standards.

Caption: Potential sites for deuterium exchange on the molecule.

References

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | MDPI [mdpi.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Using hydrogen-deuterium exchange mass spectrometry to characterize Mtr4 interactions with RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Analysis of 22-Hydroxy Mifepristone-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the recovery of 22-Hydroxy Mifepristone-d6 during experimental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: What are the potential causes for poor or inconsistent recovery of 22-Hydroxy Mifepristone-d6?

Poor or inconsistent recovery of 22-Hydroxy Mifepristone-d6 can stem from several factors throughout the analytical workflow, from sample preparation to LC-MS/MS analysis. The most common areas of concern are:

• Suboptimal Sample Extraction: The efficiency of the extraction process is critical. Factors such as the choice of extraction solvent, pH of the sample, and the extraction technique (liquid-liquid extraction vs. solid-phase extraction) can significantly impact recovery.

• Analyte Instability: Deuterated standards, like their non-deuterated counterparts, can be susceptible to degradation under certain conditions. Exposure to harsh pH, elevated temperatures, or excessive light can lead to lower than expected concentrations.

• Matrix Effects: Components within the biological matrix (e.g., plasma, blood) can interfere with the ionization of the analyte in the mass spectrometer, leading to ion suppression or enhancement and, consequently, inaccurate quantification.[1]

• LC-MS/MS Method Issues: Problems with the liquid chromatography separation or the mass spectrometer settings can also contribute to poor recovery. This can include poor chromatographic peak shape, incorrect MRM transitions, or suboptimal ionization source parameters.

• Isotopic Exchange: In some cases, deuterium (B1214612) atoms on the internal standard can exchange with hydrogen atoms from the solvent or matrix, a phenomenon known as back-exchange. This can lead to a decreased signal for the deuterated standard.[2]

Question 2: I am experiencing low recovery of 22-Hydroxy Mifepristone-d6 using liquid-liquid extraction (LLE). How can I optimize this step?

Low recovery during LLE is a common issue that can often be resolved by optimizing the extraction conditions.

Troubleshooting Steps:

• Verify pH of the Aqueous Phase: The pH of the sample matrix is crucial for efficient extraction. For mifepristone (B1683876) and its metabolites, a basic pH is generally preferred. A study found that a pH of 9 provided the best environment for extraction.[1] Ensure your sample is adequately basified before adding the organic solvent.

• Evaluate Extraction Solvent: The choice of organic solvent is critical. Tert-butyl-methyl ether (TBME) has been shown to be a highly effective solvent for the extraction of mifepristone and its metabolites, resulting in high recovery rates.[1] If you are using a different solvent, such as ethyl acetate (B1210297) or dichloromethane, consider switching to TBME.

• Ensure Thorough Mixing: Inadequate mixing of the aqueous and organic phases will result in poor extraction efficiency. Ensure vigorous and sufficient mixing (e.g., vortexing for at least 10 minutes) to maximize the partitioning of the analyte into the organic phase.[1]

• Check for Emulsion Formation: Emulsions can form at the interface of the aqueous and organic layers, trapping the analyte and leading to poor recovery. If an emulsion forms, try centrifugation at a higher speed or for a longer duration to break it.[1]

• Optimize Evaporation Step: After extraction, the organic solvent is typically evaporated. Ensure that the evaporation temperature is not too high, as this could lead to degradation of the analyte. A temperature of around 40°C is generally suitable.[1] Also, ensure the sample is evaporated to complete dryness before reconstitution.

Experimental Protocol: Optimized Liquid-Liquid Extraction

The following protocol is adapted from a validated method for the determination of mifepristone and its metabolites in human whole blood.[1]

Step	Procedure
1	To 200 µL of the sample, add 20 µL of the 22-Hydroxy Mifepristone-d6 internal standard solution.
2	Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution to adjust the pH to 9.[1]
3	Add 2 mL of tert-butyl-methyl ether (TBME).[1]
4	Vortex for 10 minutes to ensure thorough mixing.
5	Centrifuge at 1520 x g for 10 minutes at 4°C to separate the phases.[1]
6	Transfer the upper organic phase to a clean tube.
7	Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[1]
8	Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

Question 3: Could solid-phase extraction (SPE) be a better alternative for my samples, and what should I consider?

Solid-phase extraction can be a viable alternative to LLE and may offer advantages in terms of cleanliness of the extract and potential for higher throughput.

Considerations for SPE:

• Sorbent Selection: The choice of sorbent is critical. For a steroid-like molecule such as 22-Hydroxy Mifepristone-d6, a reverse-phase sorbent like C18 is a common choice.[3]

• Method Development: A systematic approach to SPE method development is necessary. This involves optimizing the conditioning, loading, washing, and elution steps.

• Wash Step: The wash step is crucial for removing matrix interferences without eluting the analyte of interest. A series of washes with increasing organic solvent concentration can be effective.

• Elution Solvent: The elution solvent should be strong enough to completely elute the analyte from the sorbent.

A validated HPLC-UV method for mifepristone utilized C18 solid-phase extraction cartridges with good extraction efficiency (>93%).[4]

Question 4: My recovery is still poor after optimizing the extraction. What LC-MS/MS parameters should I check?

If extraction optimization does not resolve the issue, the problem may lie within the LC-MS/MS system.

Troubleshooting Steps:

• Chromatographic Peak Shape: Poor peak shape (e.g., tailing, fronting, or broad peaks) can lead to inaccurate integration and seemingly low recovery.

  • Mobile Phase: Ensure the mobile phase composition is optimal for the analyte and column. A common mobile phase for mifepristone and its metabolites is a gradient of water and acetonitrile (B52724) with additives like formic acid and ammonium formate (B1220265).[5]

  • Column Condition: The analytical column may be degraded or contaminated. Consider flushing the column or replacing it if necessary.

• Mass Spectrometer Settings:

  • Ionization Source: Ensure the electrospray ionization (ESI) source parameters are optimized for 22-Hydroxy Mifepristone-d6. This includes the nebulizing gas flow, drying gas flow, and interface temperature.[1]

  • MRM Transitions: Verify that you are using the correct and most sensitive multiple reaction monitoring (MRM) transitions for the precursor and product ions of 22-Hydroxy Mifepristone-d6.

  • Collision Energy: Optimize the collision energy to ensure efficient fragmentation of the precursor ion into the desired product ion.

LC-MS/MS Parameters from a Validated Method [1]

Parameter	Setting
Column	Kinetex XB-C18 (2.1 x 150 mm, 2.6 µm)
Mobile Phase A	10 mM ammonium formate with 0.1% formic acid in water
Mobile Phase B	0.1% formic acid in acetonitrile
Gradient	5% B to 98% B over 12 minutes
Flow Rate	0.4 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitoring Mode	Multiple Reaction Monitoring (MRM)

Visualizations

Troubleshooting Workflow for Poor Recovery

Caption: Troubleshooting workflow for poor recovery of 22-Hydroxy Mifepristone-d6.

Liquid-Liquid Extraction Workflow

Caption: A typical liquid-liquid extraction workflow for 22-Hydroxy Mifepristone-d6.

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of rivanol and mifepristone in human plasma by a HPLC-UV method with solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

selecting the right chromatography column for mifepristone analysis

For researchers, scientists, and drug development professionals engaged in the analysis of mifepristone (B1683876), selecting the appropriate chromatography column and troubleshooting experimental hurdles are critical for obtaining accurate and reproducible results. This technical support center provides a comprehensive guide to column selection, detailed experimental protocols, and a troubleshooting section to address common challenges encountered during the analysis of this synthetic steroid.

Frequently Asked Questions (FAQs) on Column Selection

Q1: What is the most common type of chromatography column used for mifepristone analysis?

A1: The most frequently employed columns for mifepristone analysis are reverse-phase (RP) columns, with C18 and C8 being the most common stationary phases.[1][2][3][4] These columns are effective for separating mifepristone from its metabolites and other impurities in various matrices, including plasma, serum, and pharmaceutical formulations.[1][2]

Q2: How do I choose between a C18 and a C8 column?

A2: The choice between a C18 and a C8 column depends on the specific requirements of the analysis.

• C18 columns have a longer carbon chain, making them more hydrophobic. This increased hydrophobicity leads to stronger retention of non-polar compounds like mifepristone, potentially offering better resolution and separation from closely related impurities.[1][2]

• C8 columns have a shorter carbon chain and are less hydrophobic than C18 columns.[3][4] This can result in shorter retention times, which is advantageous for high-throughput analysis.

Q3: What other column parameters should I consider?

A3: Beyond the stationary phase, other critical column parameters include:

• Particle Size: Smaller particle sizes (e.g., < 3 µm) are used in Ultra-Performance Liquid Chromatography (UPLC) and can provide higher efficiency and faster analysis times.[5] Conventional HPLC methods often use columns with 5 µm particles.[1][2]

• Column Dimensions (Length and Internal Diameter): Longer columns generally provide better resolution but result in longer run times and higher backpressure. Shorter columns are suitable for faster analyses. The internal diameter affects the sample loading capacity and sensitivity.[6][7][8]

• Pore Size: The pore size of the packing material should be appropriate for the size of the analyte. For small molecules like mifepristone, a pore size of around 100 Å is typically suitable.

Troubleshooting Guide

Q4: I am observing peak tailing in my chromatogram. What could be the cause and how can I fix it?

A4: Peak tailing can be caused by several factors:

• Secondary Interactions: Silanol groups on the silica (B1680970) backbone of the column can interact with the basic nitrogen in the mifepristone molecule, causing tailing. Using a column with end-capping or a base-deactivated stationary phase can minimize these interactions.

• Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or the sample concentration.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of mifepristone. Optimizing the pH can improve peak shape. For mifepristone, a slightly acidic mobile phase is often used.

• Column Contamination: A contaminated guard column or analytical column can lead to poor peak shape. Flushing the column with a strong solvent or replacing the guard column may resolve the issue.

Q5: My retention times are shifting between injections. What should I do?

A5: Fluctuating retention times can indicate instability in the chromatographic system:

• Mobile Phase Composition: Ensure the mobile phase is well-mixed and degassed. Inconsistent mobile phase composition can lead to retention time variability.

• Column Temperature: Fluctuations in column temperature can affect retention. Using a column oven to maintain a constant temperature is recommended.[9]

• Pump Performance: Check the pump for leaks and ensure it is delivering a consistent flow rate.

• Column Equilibration: Ensure the column is properly equilibrated with the mobile phase before each injection.

Q6: I am not getting enough resolution between mifepristone and its impurities. How can I improve it?

A6: To improve resolution, consider the following:

• Optimize the Mobile Phase: Adjust the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase. A lower percentage of the organic solvent will generally increase retention and may improve separation.

• Change the Stationary Phase: If optimizing the mobile phase is not sufficient, switching to a different column chemistry (e.g., from C18 to a phenyl-hexyl column) might provide the necessary selectivity.

• Gradient Elution: Employing a gradient elution, where the mobile phase composition is changed over the course of the run, can help to separate compounds with different polarities.[10]

• Decrease the Flow Rate: A lower flow rate can increase the efficiency of the separation, leading to better resolution, although it will also increase the analysis time.

Experimental Protocols and Data

Below are tables summarizing typical experimental conditions for mifepristone analysis using HPLC and UPLC.

Table 1: HPLC Methods for Mifepristone Analysis

Parameter	Method 1	Method 2	Method 3
Column	Kromasil C18 (250mm x 4.6mm, 5µm)[1]	Qualisil BDS C8[3]	Symmetry-C8 (150mm x 4.6mm, 5µm)[4]
Mobile Phase	Acetonitrile: Water (70:30, v/v)[1]	Buffer (Potassium dihydrogen ortho phosphate, pH 3.0): Acetonitrile (60:40 v/v)[3]	0.02M KH2PO4 + 0.03M K2HPO4 (pH 3.5): Acetonitrile (60:40)[4]
Flow Rate	1.0 mL/min[1]	0.6 mL/min[3]	1.0 mL/min[4]
Detection	UV at 305 nm[1]	PDA at 305 nm[3]	UV at 251 nm[4]
Retention Time	6.27 min[1]	8.67 min[3]	Not Specified

Table 2: UPLC-MS/MS Method for Mifepristone Analysis

Parameter	Method Details
Column	XTERRA MS C18 (150 x 2.1 mm i.d., 5 µm)[1]
Mobile Phase	Gradient elution with methanol (B129727) and ammonium (B1175870) acetate[10]
Flow Rate	Not Specified
Detection	Positive electrospray ionization (m/z 430 -> 372)[10]
Run Time	4.5 min[1]

Logical Workflow for Column Selection

The following diagram illustrates a logical workflow for selecting the appropriate chromatography column for mifepristone analysis.

Caption: A decision tree for selecting the optimal chromatography column for mifepristone analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijcpa.in [ijcpa.in]
• 5. Separation of Mifepristone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. coleparmer.com [coleparmer.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. biocompare.com [biocompare.com]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. Quantitative analysis of RU38486 (mifepristone) by HPLC triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

improving limit of detection for mifepristone assay

Welcome to the Technical Support Center for Mifepristone (B1683876) Assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the limit of detection (LOD) and overall performance of mifepristone assays.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for detecting mifepristone, and how do their limits of detection (LOD) compare?

A1: The most common methods for mifepristone detection are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Enzyme-Linked Immunosorbent Assay (ELISA), and electrochemical sensors. LC-MS/MS methods generally offer the highest sensitivity.

Comparison of Mifepristone Detection Methods

Analytical Method	Typical Limit of Detection (LOD)	Sample Matrix	Reference
LC-MS/MS	0.013 ng/mL	Plasma	[1]
1.0 ng/mL	Human Plasma
UHPLC-QqQ-MS/MS	0.5 ng/mL (LOQ)	Human Blood	[2][3]
Electrochemical Sensor	7.5 ng/mL	Pharmaceutical Tablets
HPLC-UV	6 ng/mL	Human Plasma	[4]
540 ng/mL	Bulk Drug

Q2: How can I improve the sensitivity of my mifepristone ELISA?

A2: Improving the sensitivity of a competitive ELISA for a small molecule like mifepristone involves optimizing several factors. Since mifepristone is a hapten, the assay sensitivity is highly dependent on the affinity of the antibody and the competition dynamics. Key strategies include optimizing the concentrations of the coating antigen and the primary antibody, increasing incubation times, and selecting a high-sensitivity substrate.[5][6][7]

Q3: What are the critical parameters to optimize in an LC-MS/MS method for a lower LOD?

A3: For LC-MS/MS, optimizing sample preparation to remove matrix interferences is crucial. Additionally, fine-tuning mass spectrometry parameters such as ionization source settings (e.g., spray voltage, gas flows, temperature) and collision energy for fragmentation can significantly enhance signal intensity and, therefore, the limit of detection.[1][2]

Q4: What are potential sources of interference in a mifepristone assay?

A4: In immunoassays, cross-reactivity with mifepristone metabolites or other structurally similar steroids can be a source of interference.[8] For LC-MS/MS, matrix effects from endogenous components in biological samples like plasma or serum can suppress or enhance the ion signal, leading to inaccurate quantification.[9]

Troubleshooting Guides

Low Signal or Poor Sensitivity in Mifepristone Competitive ELISA

This guide addresses common issues leading to low signal or a high limit of detection in a competitive ELISA format for mifepristone. In a competitive ELISA, the signal is inversely proportional to the concentration of mifepristone in the sample.

Caption: A logical workflow for identifying and mitigating matrix effects in LC-MS/MS analysis of mifepristone.

Issue	Potential Cause	Recommended Action
Ion Suppression/Enhancement	Matrix Effects: Co-eluting endogenous components from the sample matrix (e.g., phospholipids (B1166683) in plasma) interfere with the ionization of mifepristone.	Improve Sample Preparation: Implement a more rigorous sample cleanup method, such as solid-phase extraction (SPE), to remove interfering substances. [7]
Modify Chromatography: Adjust the HPLC gradient or change the analytical column to achieve better separation of mifepristone from matrix components.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for more accurate correction.
Poor Peak Shape	Inappropriate mobile phase: The pH or organic composition of the mobile phase is not optimal for mifepristone.	Optimize the mobile phase composition, including the pH and organic solvent ratio.
Column degradation: The analytical column has lost its performance.	Replace the analytical column and use a guard column to extend its lifetime.

Experimental Protocols

Representative Protocol for a Mifepristone Competitive ELISA

This protocol is a general guideline for a competitive ELISA. Optimal conditions, such as antibody and antigen concentrations and incubation times, should be determined experimentally.

Competitive ELISA Workflow

Caption: Step-by-step workflow for a typical mifepristone competitive ELISA.

• Plate Coating:

  • Dilute the mifepristone-protein conjugate to the optimal concentration in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the coating solution to each well of a high-binding 96-well microplate.

  • Incubate overnight at 4°C.

• Washing:

  • Wash the plate three times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-20) per well.

• Blocking:

  • Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing:

  • Repeat the wash step as in step 2.

• Competitive Reaction:

  • Add 50 µL of mifepristone standards or samples to the appropriate wells.

  • Immediately add 50 µL of the diluted anti-mifepristone primary antibody to each well.

  • Incubate for 1-2 hours at room temperature. [7]

• Washing:

  • Repeat the wash step as in step 2.

• Secondary Antibody Incubation:

  • Add 100 µL of the enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG) diluted in blocking buffer.

  • Incubate for 1 hour at room temperature.

• Washing:

  • Wash the plate five times with wash buffer.

• Substrate Development:

  • Add 100 µL of TMB substrate solution to each well.

  • Incubate in the dark at room temperature for 15-30 minutes.

• Stop Reaction:

  • Add 50 µL of stop solution (e.g., 2N H₂SO₄) to each well.

• Read Plate:

  • Measure the absorbance at 450 nm using a microplate reader.

Protocol for Sample Preparation for LC-MS/MS Analysis of Mifepristone in Human Blood

This protocol describes a liquid-liquid extraction (LLE) method for preparing human blood samples for mifepristone analysis by LC-MS/MS. [2]

• Sample Collection:

  • Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

• Aliquoting and Spiking:

  • Transfer 200 µL of the whole blood sample to a clean tube.

  • Add an appropriate amount of a stable isotope-labeled internal standard (e.g., mifepristone-d₃).

• pH Adjustment:

  • Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9) to the sample.

• Liquid-Liquid Extraction:

  • Add 2 mL of tert-butyl methyl ether to the sample.

  • Vortex for 10 minutes to ensure thorough mixing.

• Phase Separation:

  • Centrifuge the sample at approximately 1500 x g for 10 minutes at 4°C to separate the organic and aqueous phases.

• Evaporation:

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase used for the LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial for injection.

References

• 1. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]
• 2. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tga.gov.au [tga.gov.au]
• 5. iacld.com [iacld.com]
• 6. Troubleshooting Common ELISA Kit Problems: A Lab Technician's Guide [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. seracare.com [seracare.com]
• 9. pubs.rsc.org [pubs.rsc.org]

impact of sample collection on mifepristone analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with mifepristone (B1683876). The following sections address common issues encountered during sample collection and analysis to ensure data accuracy and reliability.

Frequently Asked Questions (FAQs)

Q1: What is the recommended sample type for mifepristone analysis?

A1: Plasma is the most commonly used matrix for mifepristone quantification in pharmacokinetic and other clinical studies.[1][2][3] Serum can also be used, but plasma is often preferred to prevent the ex vivo release of substances from blood cells during clotting.[4] Whole blood has also been utilized in some forensic applications.

Q2: Which anticoagulant should I use for plasma collection?

A2: K3EDTA (tripotassium ethylenediaminetetraacetic acid) is a frequently used and recommended anticoagulant for mifepristone analysis by LC-MS/MS.[3] While other anticoagulants like heparin and citrate (B86180) are available, EDTA is often preferred for LC-MS applications as it is less likely to cause ion suppression or enhancement compared to citrate.[5] For general plasma DNA analysis, EDTA has been shown to be superior to heparin or citrate for delayed processing.[4][6]

Q3: How should I process the blood samples after collection?

A3: Proper and prompt processing of blood samples is critical. For plasma, it is recommended to centrifuge the blood sample within 30 to 45 minutes of collection.[7][8] After centrifugation, the plasma should be immediately transferred to a clean, labeled polypropylene (B1209903) tube for storage.

Q4: What are the recommended storage conditions for mifepristone samples?

A4: For short-term storage, samples can be kept at refrigerated temperatures (2-8°C). For long-term storage, freezing at -20°C or -80°C is recommended.[1][2][9] Studies have shown that mifepristone in plasma is stable for at least one month when stored at -20°C.[2] To minimize degradation, it is crucial to limit the number of freeze-thaw cycles.[5][10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or no detectable mifepristone	Sample Degradation: Improper storage temperature or multiple freeze-thaw cycles.	Ensure samples are stored at ≤ -20°C immediately after processing.[2] Limit freeze-thaw cycles to a minimum; aliquot samples if multiple analyses are anticipated.[5]
Adsorption to Collection/Storage Tubes: Mifepristone, being a lipophilic compound, may adsorb to certain plastic surfaces.	Use polypropylene tubes for collection and storage, as they generally exhibit lower binding of hydrophobic compounds compared to polystyrene.[11][12]
High variability between replicate samples	Inadequate Mixing: Anticoagulant not properly mixed with blood upon collection.	Gently invert the collection tube 8-10 times immediately after drawing blood to ensure thorough mixing with the anticoagulant.[7]
Hemolysis: Rupture of red blood cells can release interfering substances into the plasma.	Visually inspect plasma for any pink or red discoloration. If hemolysis is suspected, it is advisable to recollect the sample. Implement best practices in phlebotomy to minimize the risk of hemolysis.[13][14]
Interference peaks in chromatogram	Matrix Effects: Endogenous components in plasma can co-elute with mifepristone and affect ionization in the mass spectrometer.	Optimize the sample preparation method (e.g., using solid-phase extraction instead of liquid-liquid extraction) to remove interfering substances.[3] Adjust chromatographic conditions to separate the interfering peaks from the analyte peak.
Contamination: Contamination from collection tubes, processing equipment, or solvents.	Use high-purity solvents and reagents. Ensure all labware is thoroughly clean. Collect a blank matrix sample to check for background contamination.

Data on Mifepristone Stability

The stability of mifepristone in biological matrices is crucial for accurate quantification. The following tables summarize available data on mifepristone stability under various conditions.

Table 1: Short-Term and Long-Term Stability of Mifepristone in Plasma

Storage Condition	Duration	Analyte	Stability (% of Initial Concentration)	Reference
-20°C	7 days	Mifepristone	Stable	[1]
-20°C	1 month	Mifepristone	Stable	[2]
-20°C	28 days	Mifepristone	67-134% (after 3 freeze-thaw cycles)
-80°C	28 days	Mifepristone	Stable	[9]
4°C (in autosampler)	24 hours	Mifepristone	Stable	[9]

Table 2: Stability of Mifepristone Metabolites

Storage Condition	Duration	Analyte	Stability (% of Initial Concentration)	Reference
-20°C	28 days	Metapristone (Metabolite)	41-83% (after 3 freeze-thaw cycles)
-80°C	28 days	Metapristone (Metabolite)	Stable	[9]
4°C (in autosampler)	24 hours	Metapristone (Metabolite)	Stable	[9]

Experimental Protocols

Protocol 1: Mifepristone Extraction from Human Plasma using Solid-Phase Extraction (SPE)

This protocol is based on a validated LC-MS/MS method for the determination of mifepristone and its metabolites.[3]

Materials:

• Human plasma (collected in K3EDTA tubes)

• Internal Standard (IS) solution (e.g., levonorgestrel)

• Waters Oasis HLB SPE cartridges (1 cc, 30 mg)

• Methanol (B129727)

• Water with 0.2% Acetic Acid

• Centrifuge

• SPE manifold

Procedure:

• Pipette a known volume of plasma (e.g., 200 µL) into a clean polypropylene tube.

• Add the internal standard solution.

• Vortex the sample for 30 seconds.

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute mifepristone and the IS with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume of the mobile phase (e.g., 200 µL of methanol:water with 0.2% acetic acid, 75:25 v/v).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Mifepristone Extraction from Human Plasma using Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated HPLC-MS/MS method.

Materials:

• Human plasma

• Internal Standard (IS) solution

• Diethyl ether

• Centrifuge

Procedure:

• Pipette 100 µL of plasma into a polypropylene tube.

• Add the internal standard solution.

• Add 1 mL of diethyl ether.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase.

• Vortex and inject into the HPLC-MS/MS system.

Visualizations

Mifepristone acts as an antagonist at the progesterone (B1679170) and glucocorticoid receptors, thereby blocking the downstream signaling of these hormones.

Caption: Mifepristone competitively blocks the progesterone receptor.

Caption: Mifepristone competitively blocks the glucocorticoid receptor.

Caption: Recommended workflow for mifepristone sample handling.

References

• 1. An HPLC method for the determination of ng mifepristone in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a high-performance liquid chromatographic method for the determination of mifepristone in human plasma using norethisterone as an internal standard: application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. imedpub.com [imedpub.com]
• 4. [PDF] EDTA is a better anticoagulant than heparin or citrate for delayed blood processing for plasma DNA analysis. | Semantic Scholar [semanticscholar.org]
• 5. Impact of Freeze-thaw Cycles and Storage Time on Plasma Samples Used in Mass Spectrometry Based Biomarker Discovery Projects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EDTA is a better anticoagulant than heparin or citrate for delayed blood processing for plasma DNA analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of heparin, citrate, and EDTA on plasma biochemistry of sheep: comparison with serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]
• 9. Effect of Repeated Freezing and Thawing on Biomarker Stability in Plasma and Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Strategies for dealing with hemolyzed samples in regulated LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to 22-Hydroxy Mifepristone-d6 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in the quantitative analysis of mifepristone (B1683876) and its metabolites, the choice of an internal standard is a critical decision. This guide provides an objective comparison of 22-Hydroxy Mifepristone-d6, a stable isotope-labeled (SIL) internal standard, against other alternatives, supported by experimental data. The evidence underscores the superior performance of SIL internal standards in mitigating common analytical challenges, leading to more reliable and robust bioanalytical data.

In the complex environment of biological matrices, even with sophisticated analytical instrumentation like liquid chromatography-mass spectrometry (LC-MS), variations in sample preparation and analysis can compromise the integrity of quantitative results. An internal standard (IS) is a compound of known concentration added to every sample to correct for these variations. While various types of internal standards exist, SIL internal standards, such as 22-Hydroxy Mifepristone-d6, have emerged as the preferred choice in regulated bioanalysis due to their ability to closely mimic the analyte of interest throughout the analytical process.[1][2]

Unparalleled Compensation for Analytical Variability with 22-Hydroxy Mifepristone-d6

A SIL internal standard is a version of the analyte where one or more atoms have been replaced with their heavier, non-radioactive isotopes (e.g., deuterium (B1214612) ²H, carbon-¹³C, nitrogen-¹⁵N).[1] This subtle change in mass allows the SIL internal standard to be distinguished from the analyte by the mass spectrometer, while its chemical and physical properties remain nearly identical. This near-identity is the key to its superior performance.

22-Hydroxy Mifepristone-d6 is the deuterium-labeled form of 22-Hydroxy Mifepristone, a primary metabolite of mifepristone.[3] Mifepristone is primarily metabolized by the cytochrome P450 enzyme CYP3A4, leading to N-demethylated and hydroxylated metabolites.[1][2][4] The use of a deuterated version of the metabolite itself as an internal standard is considered the gold standard in bioanalysis.[2]

The primary advantages of using a SIL internal standard like 22-Hydroxy Mifepristone-d6 over structural analogs (non-isotopically labeled molecules with similar chemical structures) are:

• Improved Precision and Accuracy : SIL internal standards co-elute with the analyte, meaning they experience the same retention time in the chromatography system. This ensures that any variations during the analytical run affect both the analyte and the internal standard equally, leading to more precise and accurate quantification.[5][6]

• Effective Correction for Matrix Effects : Matrix effects, the suppression or enhancement of the analyte's ionization due to co-eluting compounds from the biological sample, are a major challenge in LC-MS analysis. Because a SIL internal standard has virtually identical physicochemical properties to the analyte, it is affected by the matrix in the same way, allowing for effective normalization of the signal.[1][5][6]

• Compensation for Extraction Variability : During sample preparation steps like liquid-liquid extraction or solid-phase extraction, the recovery of the analyte can be inconsistent. A SIL internal standard will have a recovery rate that is almost identical to the analyte, thus correcting for any losses during this process.[7]

Performance Data: 22-Hydroxy Mifepristone-d6 vs. Alternative Internal Standards

The following tables summarize the performance of analytical methods using 22-Hydroxy Mifepristone-d6 and other non-SIL internal standards for the quantification of mifepristone and its metabolites. It is important to note that this data is compiled from different studies and direct comparison should be made with caution due to variations in experimental conditions.

Table 1: Performance of a UHPLC-MS/MS Method Using a Mix of Deuterated Internal Standards (including 22-Hydroxy Mifepristone-d6) [7]

Analyte	Recovery (%)	Matrix Effect (%)	Intra-day Precision (RSD%)	Inter-day Precision (RSD%)	Intra-day Accuracy (RE%)	Inter-day Accuracy (RE%)
22-OH-mifepristone	96.3 - 114.7	-3.0 to 14.7	≤ 13.2	≤ 13.2	≤ 13.2	≤ 13.2
Mifepristone	96.3 - 114.7	-3.0 to 14.7	≤ 13.2	≤ 13.2	≤ 13.2	≤ 13.2
N-desmethyl-mifepristone	96.3 - 114.7	-3.0 to 14.7	≤ 13.2	≤ 13.2	≤ 13.2	≤ 13.2
N,N-didesmethyl-mifepristone	96.3 - 114.7	-3.0 to 14.7	≤ 13.2	≤ 13.2	≤ 13.2	≤ 13.2

Table 2: Performance of LC-MS/MS and HPLC Methods Using Non-SIL Internal Standards

Internal Standard	Analyte(s)	Recovery (%)	Precision (RSD%)	Accuracy (%)	Reference
Levonorgestrel (B1675169)	Mifepristone, Monodemethyl-mifepristone	70.7 - 103.7	< 15	-	[8]
Alfaxolone	Mifepristone	-	Intra-assay: ≤ 7.2, Inter-assay: ≤ 15.7	Intra-assay: ≤ 8.2, Inter-assay: ≤ 10.2	[9]
Norethisterone	Mifepristone	91.7 - 100.1	Intra-day: 4.7 - 12.2, Inter-day: 3.6 - 11.4	Intra-day: 92.1 - 100.6, Inter-day: 92.4 - 98.4

While methods using non-SIL internal standards can be validated to provide acceptable performance, the use of a deuterated internal standard like 22-Hydroxy Mifepristone-d6 generally offers tighter control over analytical variability, as evidenced by the high recovery and low matrix effects reported in the study utilizing it.[7]

Experimental Protocols

Detailed Methodology for the Quantification of Mifepristone and its Metabolites using 22-Hydroxy Mifepristone-d6 as an Internal Standard[7]

• Sample Preparation:

  • To 200 µL of a human whole blood sample, add 20 µL of a mixed internal standard solution (containing mifepristone-d₃, 22-OH-mifepristone-d₆, and N-desmethyl-mifepristone-d₃, each at 1000 ng/mL).

  • Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

  • Perform liquid-liquid extraction (LLE) with 2 mL of tert-butyl-methyl ether for 10 minutes.

  • Centrifuge the samples at 1520× g for 10 minutes at 4°C.

  • Transfer the organic phase to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue for analysis.

• UHPLC-MS/MS Conditions:

  • Chromatographic System: Shimadzu Nexera UHPLC system.

  • Column: Kinetex F5 (100 × 2.1 mm; 2.6 µm).

  • Mobile Phase: A mixture of 10 mM ammonium formate (B1220265) with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

  • Gradient Elution: 0 min—5% B, 12 min—98% B, 14 min—98% B, 15 min—5% B, with a 5-minute re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Mass Spectrometer: Shimadzu 8050 triple-quadrupole mass spectrometer with an electrospray ion source (ESI) in positive ionization mode.

  • Detection: Multiple reaction monitoring (MRM) mode.

Visualizing the Rationale and Workflow

To further illustrate the concepts discussed, the following diagrams outline the metabolic pathway of mifepristone and the typical experimental workflow for its quantification using an internal standard.

Figure 1: Simplified metabolic pathway of Mifepristone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. lcms.cz [lcms.cz]
• 7. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of mifepristone and monodemethyl-mifepristone in human plasma by liquid chromatography-tandem mass spectrometry method using levonorgestrel as an internal standard: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of RU38486 (mifepristone) by HPLC triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Cross-Validation of Mifepristone Assays: The Critical Role of Reference Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of mifepristone (B1683876) assays are paramount. This guide provides a comprehensive comparison of the considerations and methodologies for the cross-validation of mifepristone assays, with a special focus on the impact of using different reference standards. While direct comparative studies are scarce, this guide offers insights based on established analytical principles and available data to ensure robust and reproducible results.

The quantification of mifepristone is crucial in various research and clinical settings, from pharmacokinetic studies to quality control of pharmaceutical formulations. The choice of the analytical method, typically High-Performance Liquid Chromatography (HPLC) or HPLC with tandem mass spectrometry (HPLC-MS/MS), is fundamental. However, the accuracy of these methods is intrinsically linked to the quality and characterization of the mifepristone reference standard used for calibration.

The Central Role of Reference Standards

A reference standard is a highly purified and well-characterized substance used as a benchmark for the identification, purity, and potency of a drug substance.[1] The concentration of the analyte in a sample is determined by comparing its analytical response to the response of the reference standard.[2] Therefore, any variability in the purity or characterization of the standard can directly impact the accuracy of the measured mifepristone concentration.

Pharmacopeial standards, such as the United States Pharmacopeia (USP) Reference Standard, are primary standards that have been rigorously tested and are considered to be of the highest purity and quality.[1] In-house or secondary standards are also commonly used for routine analysis but must be carefully qualified against a primary standard to establish their traceability and ensure their suitability.[3]

Impact of Different Standards on Assay Performance

While a direct cross-validation study comparing different mifepristone standards was not identified in the public literature, the principles of analytical chemistry and regulatory guidelines provide a clear framework for understanding the potential impact. The critical factor is the assigned purity of the standard. A difference in the certified purity of two different standards will lead to a proportional difference in the quantified mifepristone concentration.

For instance, if Standard A has a certified purity of 99.8% and Standard B has a purity of 99.0%, using Standard B for calibration will result in a reported mifepristone concentration that is approximately 0.8% higher than if Standard A were used. In a clinical trial or a quality control setting, such a discrepancy could have significant implications.

The following table summarizes the key performance parameters of a validated HPLC method for mifepristone, highlighting how the choice of standard is integral to each parameter.

Validation Parameter	Description	Impact of Reference Standard
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.	The purity of the standard is crucial. Impurities in the standard could co-elute with the analyte, leading to an overestimation of the mifepristone concentration.[4]
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte in the sample.	The accuracy of the concentrations of the calibration standards is directly dependent on the purity of the reference standard used to prepare them.
Accuracy	The closeness of test results obtained by the method to the true value.	Accuracy is typically assessed by spike-recovery experiments, where a known amount of the reference standard is added to a blank matrix. The purity of the standard directly affects the "known amount."
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	While not directly impacted by the standard's purity, consistent use of a well-characterized standard is essential for achieving high precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	The LOD is determined based on the signal-to-noise ratio, which is influenced by the overall sensitivity of the method calibrated with the reference standard.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Similar to accuracy, the LOQ is established using dilutions of the reference standard, making its purity a critical factor.

Experimental Protocols for Standard Qualification and Assay Validation

To ensure the reliability of mifepristone assays, a robust protocol for the qualification of in-house standards and the validation of the analytical method is essential.

Qualification of an In-house (Secondary) Mifepristone Standard

The following workflow illustrates the process of qualifying a secondary mifepristone standard against a primary pharmacopeial standard.

Caption: Workflow for qualifying a secondary mifepristone standard.

Validated HPLC Method for Mifepristone Quantification

The following is a representative experimental protocol for the quantification of mifepristone in a pharmaceutical dosage form, based on published methods.[5]

• Chromatographic System:

  • Column: Kromasil C18 (250mm x 4.6mm, 5µm particle size)

  • Mobile Phase: Acetonitrile: Water (70:30, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 ± 2 °C

  • Detection: UV at 305 nm

• Standard Preparation:

  • Accurately weigh and dissolve the mifepristone reference standard in the mobile phase to prepare a stock solution of a known concentration.

  • Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples.

• Sample Preparation:

  • For tablets, accurately weigh and crush a number of tablets.

  • Extract the mifepristone from a portion of the powdered tablets with a known volume of mobile phase.

  • Filter the extract before injection.

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Quantify the mifepristone concentration in the samples by comparing the peak area with the calibration curve generated from the reference standards.

Logical Relationship of Standards and Assay Results

The following diagram illustrates the logical flow of how the choice and characterization of a reference standard directly influence the final reported result of a mifepristone assay.

Caption: Logical flow of reference standard impact on assay results.

Conclusion

References

• 1. veeprho.com [veeprho.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. tandfonline.com [tandfonline.com]
• 5. labinsights.nl [labinsights.nl]

The Gold Standard in Bioanalysis: A Comparative Guide to 22-Hydroxy Mifepristone-d6 as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy and precision of analytical measurements are paramount. In the quantitative analysis of mifepristone (B1683876) and its metabolites, the choice of an internal standard is a critical factor that directly impacts data reliability. This guide provides an objective comparison of 22-Hydroxy Mifepristone-d6, a deuterated internal standard, with other alternatives, supported by experimental data and detailed protocols.

Stable isotope-labeled internal standards, particularly deuterated compounds, are widely considered the "gold standard" in mass spectrometry-based bioanalysis.[1][2] Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization.[2][3] This co-elution and similar behavior effectively compensate for variations in sample extraction, matrix effects, and instrument response, leading to superior accuracy and precision.[1][4]

Performance Comparison of Internal Standards for Mifepristone Analysis

The following table summarizes the performance of 22-Hydroxy Mifepristone-d6 in comparison to other internal standards used in the quantification of mifepristone and its metabolites. The data is compiled from published bioanalytical method validation studies.

Internal Standard	Analyte(s)	Accuracy (%)	Precision (%RSD/CV)	Recovery (%)	Matrix Effect (%)	Citation
22-Hydroxy Mifepristone-d6	Mifepristone, N-desmethyl-mifepristone, N,N-didesmethyl-mifepristone, 22-OH-mifepristone	Intra- and Inter-day values did not exceed ± 13.2%	Intra- and Inter-day values did not exceed ± 13.2%	96.3 - 114.7	-3.0 to 14.7	[5][6][7]
Levonorgestrel (B1675169)	Mifepristone, Monodemethyl-mifepristone	Not explicitly stated, but method successfully applied to a pharmacokinetic study	Intra- and Inter-batch precision was less than 15%	94.5 - 103.7 (Mifepristone), 70.7 - 77.3 (Monodemethyl-mifepristone)	Not explicitly stated	[8][9]
RTI-3021-003 (Synthetic analog)	Mifepristone	Inter-day: 95.9 - 104.7, Intra-day: 99.4 - 117	Inter-day: 4.5 - 19.8, Intra-day: Not explicitly stated	>93	Not explicitly stated	[9]
Alfaxolone	Mifepristone	Intra-assay RME ≤ 8.2%, Inter-assay RME ≤ 10.2%	Intra-assay RSD ≤ 7.2%, Inter-assay RSD ≤ 15.7%	Not explicitly stated	Not explicitly stated	[10]

As the data indicates, 22-Hydroxy Mifepristone-d6 demonstrates excellent accuracy and precision, with values well within the accepted regulatory limits of ±15% (and ±20% at the Lower Limit of Quantitation, LLOQ).[1] Its high recovery and minimal matrix effect further underscore its suitability as a robust internal standard for the bioanalysis of mifepristone and its key metabolites.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are the experimental protocols for the key experiments cited in this guide.

Protocol 1: Quantification of Mifepristone and its Metabolites using 22-Hydroxy Mifepristone-d6[5][6]

1. Sample Preparation:

• To 200 µL of a human whole blood sample, add 20 μL of an internal standard mix solution containing 22-Hydroxy Mifepristone-d6 (and other deuterated analogs if quantifying multiple metabolites) at a concentration of 1000 ng/mL.

• Add 200 μL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

• Perform liquid-liquid extraction with 2 mL of tert-butyl-methyl ether for 10 minutes.

• Centrifuge the samples at 1520× g for 10 minutes at 4 °C.

• Transfer the organic phase to a new tube and evaporate to dryness under a stream of nitrogen at 40 °C.

• Reconstitute the residue for analysis.

2. UHPLC-QqQ-MS/MS Analysis:

• Chromatographic Separation:

  • Mobile Phase A: 10 mM ammonium formate (B1220265) with 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient elution at a flow rate of 0.4 mL/min.

  • Injection volume: 2 μL.

• Mass Spectrometry Detection:

  • Triple-quadrupole mass spectrometer with an electrospray ion source (ESI) in positive ionization mode.

  • Analysis is performed in Multiple Reaction Monitoring (MRM) mode.

3. Method Validation Parameters:

• Selectivity: Assessed by analyzing blank blood from at least five different sources for interferences.

• Linearity: Evaluated using a calibration curve with at least 8 concentration levels.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day (intra-day) and on different days (inter-day).

• Recovery: Calculated by comparing the analyte response in extracted samples to that of post-extraction spiked samples.

• Matrix Effect: Evaluated by comparing the analyte response in post-extraction spiked samples to that in neat solution.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a bioanalytical method using an internal standard.

Caption: Bioanalytical workflow using an internal standard.

Signaling Pathway of Mifepristone

Mifepristone primarily acts as a progesterone (B1679170) receptor antagonist. The following diagram illustrates its mechanism of action.

Caption: Mechanism of action of Mifepristone.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of mifepristone and monodemethyl-mifepristone in human plasma by liquid chromatography-tandem mass spectrometry method using levonorgestrel as an internal standard: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative analysis of RU38486 (mifepristone) by HPLC triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

inter-laboratory comparison of mifepristone quantification methods

A Comparative Guide to Mifepristone (B1683876) Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantification of mifepristone. The information herein is compiled from published, peer-reviewed research to assist in the selection and implementation of appropriate quantification assays. This document summarizes quantitative performance data, details experimental protocols, and visualizes key processes.

Introduction to Mifepristone Quantification

Mifepristone (RU-486) is a synthetic steroid with potent anti-progestational and anti-glucocorticoid effects.[1][2][3] Its clinical and research applications necessitate accurate and precise quantification in various biological matrices.[3][4] The most prevalent methods for mifepristone quantification are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6][7][8] This guide will focus on a comparative analysis of these techniques.

Quantitative Performance Comparison

The following table summarizes the performance characteristics of different mifepristone quantification methods as reported in the literature. This allows for a direct comparison of their sensitivity, linearity, and precision.

Method	Analyte(s)	Matrix	Linearity Range	LLOQ	Intra-day Precision (% RSD)	Inter-day Precision (% RSD)	Recovery (%)
UHPLC-QqQ-MS/MS	Mifepristone & Metabolites	Human Blood	0.5 - 1000 ng/mL	0.5 ng/mL	< 13.2%	< 13.2%	96.3 - 114.7%
LC-MS/MS	Mifepristone & N-Demethyl Mifepristone	Human Plasma	5 - 2000 ng/mL	5.0 ng/mL	< 15%	< 15%	70.7 - 103.7%
HPLC-MS/MS	Mifepristone & Metapristone	Mouse Plasma	0.039 - 40.0 ng/mL	0.040 ng/mL	1 - 11%	15 - 19%	Not Reported
LC-MS/MS	Mifepristone & Metabolites	Human Plasma	12.68 - 4059.69 ng/mL	12.81 - 54.11 ng/mL	Not Reported	Not Reported	Not Reported
HPLC-UV	Mifepristone	Human Plasma	10 - 20,000 ng/mL	6 ng/mL	Acceptable	Acceptable	Not Reported

Experimental Protocols

Detailed methodologies are crucial for replicating and validating quantification assays. Below are summarized protocols for the primary analytical techniques.

1. Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-QqQ-MS/MS) for Mifepristone and its Metabolites in Human Blood [8][9][10][11]

• Sample Preparation:

  • To 200 µL of whole blood, add an internal standard.

  • Add 50 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

  • Perform liquid-liquid extraction with 1 mL of tert-butyl-methyl ether.

  • Vortex and centrifuge the sample.

  • Transfer the organic layer and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: Details of the specific column used are not provided in the search results.

  • Mobile Phase: Specifics of the mobile phase composition are not detailed in the search results.

  • Flow Rate: Not specified.

  • Injection Volume: 2 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

2. High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) for Mifepristone and Metapristone in Mouse Plasma [3][4][6][12][13]

• Sample Preparation:

  • To 100 µL of plasma, add 2 µL of internal standard (Levonorgestrel, 1 µg/mL).

  • Perform liquid-liquid extraction with 900 µL of diethyl ether.

  • Vortex for 1 minute and centrifuge at 21,000 x g for 10 minutes at 4°C.

  • Transfer 850 µL of the supernatant to a new tube.

  • Evaporate the solvent.

  • Reconstitute the residue for injection.

• Chromatographic Conditions:

  • Column: Specific column details are not provided in the search results.

  • Run Time: 8.0 minutes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ion mode.

  • Detection: Selected Reaction Monitoring (SRM).

3. High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Mifepristone in Human Plasma [5][7]

• Sample Preparation:

  • Solid-phase extraction using C18 cartridges.

• Chromatographic Conditions:

  • Column: C18 column.

  • Mobile Phase: Methanol-acetonitrile-water (50:25:25, v/v/v).

  • Flow Rate: 0.8 mL/min.

  • Detection: UV at 302 nm.

Visualizations

Signaling Pathway of Mifepristone

Mifepristone primarily acts as a competitive antagonist of the progesterone (B1679170) receptor, thereby inhibiting the downstream effects of progesterone.[1][[“]][15] It also exhibits anti-glucocorticoid activity at higher doses by blocking the glucocorticoid receptor.[1][2][15]

Caption: Mifepristone's antagonism of the progesterone receptor.

Experimental Workflow for Mifepristone Quantification

The following diagram illustrates a typical workflow for the quantification of mifepristone in a biological matrix using LC-MS/MS.

Caption: General workflow for mifepristone quantification.

Comparison of Analytical Techniques

This diagram provides a high-level comparison of HPLC-UV and LC-MS/MS for small molecule quantification.

Caption: High-level comparison of analytical techniques.

References

• 1. RU486 (mifepristone): mechanisms of action and clinical uses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. consensus.app [consensus.app]
• 15. droracle.ai [droracle.ai]

The Gold Standard in Bioanalysis: A Comparative Guide to 22-Hydroxy Mifepristone-d6 and Non-Deuterated Internal Standards

In the precise world of bioanalysis, the accuracy and reliability of quantitative methods are paramount for researchers, scientists, and drug development professionals. The use of internal standards in liquid chromatography-mass spectrometry (LC-MS/MS) is a fundamental practice to ensure data integrity. This guide provides an objective comparison between the use of a stable isotope-labeled internal standard, specifically 22-Hydroxy Mifepristone-d6, and non-deuterated (analog) internal standards for the quantification of 22-Hydroxy Mifepristone (B1683876).

The consensus in the scientific community is that stable isotope-labeled internal standards (SIL-ISs), such as 22-Hydroxy Mifepristone-d6, represent the gold standard in quantitative bioanalysis. A SIL-IS is chemically identical to the analyte, with the only difference being a slight increase in mass due to the incorporation of stable isotopes like deuterium (B1214612) (²H or d). This near-perfect chemical mimicry allows the SIL-IS to track the analyte throughout the entire analytical process, from sample extraction to detection, providing superior compensation for analytical variability compared to non-deuterated internal standards.

Quantitative Performance: A Clear Advantage for Deuterated Standards

The primary advantage of using 22-Hydroxy Mifepristone-d6 is its ability to co-elute with the non-labeled analyte, ensuring that both compounds experience identical conditions during chromatographic separation and ionization.[1] This is crucial for accurately compensating for matrix effects—the suppression or enhancement of the analyte's signal caused by other components in the sample matrix.[2][3] Non-deuterated internal standards, being structurally different from the analyte, may have different retention times and be affected differently by matrix components, leading to less accurate and precise results.[4]

The following table summarizes the performance of a validated UHPLC-MS/MS method for the quantification of 22-Hydroxy Mifepristone using 22-Hydroxy Mifepristone-d6 as the internal standard. For comparison, typical performance characteristics for methods using non-deuterated internal standards for steroid analysis are also presented.

Performance Metric	22-Hydroxy Mifepristone-d6	Non-Deuterated Internal Standard (Typical)
Accuracy (% Bias)	Within ±13.2%[5][6]	Can exceed ±15%[3]
Precision (%CV)	≤ 13.2%[5][6]	Can be >15%[3]
Matrix Effect	-3.0% to +14.7%[6]	Inconsistent compensation, can be >20% difference[3]
Recovery	96.3% – 114.7%[6]	Variable and less consistent
Lower Limit of Quantification (LLOQ)	0.5 ng/mL[5][6]	Dependent on analyte and method, may be higher

Experimental Protocols

Quantification of 22-Hydroxy Mifepristone using 22-Hydroxy Mifepristone-d6 Internal Standard

This section details the experimental protocol for a validated UHPLC-MS/MS method for the determination of mifepristone and its metabolites, including 22-Hydroxy Mifepristone, in human whole blood.[5][6]

1. Sample Preparation:

• To 200 µL of human whole blood, add 20 µL of an internal standard mix solution containing 22-OH-mifepristone-d6 (at a concentration of 1000 ng/mL).

• Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

• Perform liquid-liquid extraction with 2 mL of tert-butyl-methyl ether for 10 minutes.

• Centrifuge the samples at 1520× g for 10 minutes at 4°C.

• Transfer the organic phase to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 50 µL of methanol (B129727) for analysis.

2. UHPLC-MS/MS Analysis:

• Chromatographic System: UHPLC system with a suitable C18 column.

• Mobile Phase: A gradient of 10 mM ammonium formate (B1220265) with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Gradient Program: A suitable gradient to separate the analyte from other components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific precursor and product ions for 22-Hydroxy Mifepristone and 22-Hydroxy Mifepristone-d6 are monitored.

Mandatory Visualizations

Mifepristone's Impact on Cellular Signaling

Mifepristone exerts its biological effects by modulating various signaling pathways. As a progesterone (B1679170) and glucocorticoid receptor antagonist, it can influence cell proliferation, migration, and apoptosis.[7][8] The following diagram illustrates a simplified representation of mifepristone's inhibitory action on the PI3K/AKT and ERK1/2 signaling pathways, which are often implicated in cell growth and survival.[2][7][9]

Caption: Mifepristone's inhibitory effects on key signaling pathways.

Experimental Workflow: Bioanalytical Assay Using an Internal Standard

The following diagram outlines the typical workflow for a bioanalytical assay employing an internal standard for the quantification of an analyte in a biological matrix.

Caption: A typical bioanalytical workflow using an internal standard.

References

• 1. texilajournal.com [texilajournal.com]
• 2. Mifepristone inhibits IGF-1 signaling pathway in the treatment of uterine leiomyomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mifepristone inhibits proliferation, migration and invasion of HUUA cells and promotes its apoptosis by regulation of FAK and PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Science Behind Mifepristone: Beyond Abortion Care [mfpiclinic.com]
• 9. Mifepristone inhibits IGF-1 signaling pathway in the treatment of uterine leiomyomas - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Extraction Methods for Mifepristone and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common extraction methods for mifepristone (B1683876) (RU-486) and its primary metabolites, including N-desmethyl-mifepristone, 22-OH-mifepristone, and N,N-didesmethyl-mifepristone, from various biological matrices. The selection of an appropriate extraction method is critical for accurate quantification and pharmacokinetic studies. This document outlines the performance of Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), Supported Liquid Extraction (SLE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods, supported by experimental data and detailed protocols.

Data Presentation

The following tables summarize the quantitative performance of each extraction method based on published studies.

Table 1: Performance Comparison of Extraction Methods for Mifepristone and its Metabolites

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Supported Liquid Extraction (SLE)	QuEChERS
Recovery	96.3% - 114.7%[1][2]	91.7% - 103.7%[3][4]	Generally ≥90% (for similar compounds)[5]	73% - 118% (for steroid hormones)[6]
Matrix Effect	-3.0% to 14.7%[1][2]	Minimal reported[3]	Minimal (removes phospholipids)[5]	5% - 22% (ionic suppression)[7]
Limit of Quantification (LOQ)	0.040 - 0.5 ng/mL[1][8]	3 - 5 ng/mL[3][4]	1 - 50 ng/mL (for steroids)[5]	1 - 5 µg/L (for steroid hormones)[6]
Processing Time	Moderate	Long	Short	Very Short
Solvent Consumption	High	Moderate	Low	Low
Automation Potential	Low	High	High	Moderate

Experimental Protocols

Detailed methodologies for the key extraction experiments are provided below.

Liquid-Liquid Extraction (LLE) Protocol for Mifepristone and Metabolites in Whole Blood

This protocol is adapted from a validated UHPLC-QqQ-MS/MS method for the determination of mifepristone and its metabolites.[1][2]

Materials:

• Whole blood sample

• Internal standard solution (e.g., mifepristone-d3)

• 0.5 M Ammonium (B1175870) carbonate solution (pH 9)

• tert-Butyl-methyl ether (TBME)

• Methanol (B129727)

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 200 µL of the whole blood sample, add 20 µL of the internal standard solution.

• Add 200 µL of 0.5 M ammonium carbonate solution (pH 9).

• Add 2 mL of tert-butyl-methyl ether and vortex for 10 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of methanol for analysis.

Solid-Phase Extraction (SPE) Protocol for Mifepristone in Human Plasma

This protocol is based on a validated HPLC method for the determination of mifepristone in human plasma.[4]

Materials:

• Plasma sample

• Internal standard solution (e.g., norethisterone)

• SPE cartridges (e.g., C18)

• Methanol

• Acetonitrile (B52724)

• Deionized water

• SPE vacuum manifold

Procedure:

• Precondition the SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• To 1 mL of plasma, add the internal standard and mix.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of deionized water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute mifepristone with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for analysis.

Supported Liquid Extraction (SLE) Protocol for Steroid Hormones

Materials:

• Aqueous sample (e.g., plasma, urine)

• SLE cartridge

• Water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane)

Procedure:

• Load the aqueous sample onto the SLE cartridge and allow it to absorb for 5 minutes.

• Apply the water-immiscible organic solvent to the cartridge.

• Allow the solvent to percolate through the sorbent bed under gravity.

• Collect the eluate containing the analytes.

• Evaporate the solvent and reconstitute the residue for analysis.

QuEChERS Protocol for Steroid Hormones in Milk

This protocol is adapted from a method for the analysis of steroid hormones in milk and can be a starting point for mifepristone extraction from similar matrices.

Materials:

• Milk sample

• Acetonitrile

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride)

• Dispersive SPE (d-SPE) cleanup tubes (containing sorbents like PSA and C18)

• Centrifuge

Procedure:

• Place 10 mL of milk into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts, shake vigorously for 1 minute, and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a d-SPE cleanup tube.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

• The supernatant is ready for analysis.

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for each extraction method.

LLE Workflow

SPE Workflow

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of a high-performance liquid chromatographic method for the determination of mifepristone in human plasma using norethisterone as an internal standard: application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. A validated HPLC-MS/MS method for the quantification of systemic mifepristone after subcutaneous application in mice - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00546E [pubs.rsc.org]
• 9. agilent.com [agilent.com]
• 10. biotage.com [biotage.com]

Performance Showdown: 22-Hydroxy Mifepristone-d6 versus Alternatives as an Internal Standard in Bioanalytical Assays

A Comparative Guide for Researchers in Drug Development

In the landscape of bioanalysis, the precision and reliability of quantitative assays are paramount. For researchers investigating the pharmacokinetics of mifepristone (B1683876), a synthetic steroid with significant antiprogestational and antiglucocorticoid activities, the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of 22-Hydroxy Mifepristone-d6 and alternative internal standards, supported by experimental data, to inform the selection of the most suitable standard for various biological matrices.

The inherent variability in sample preparation and instrumental analysis necessitates the use of an internal standard to ensure accurate quantification. An ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for potential inconsistencies. Stable isotope-labeled (SIL) internal standards, such as 22-Hydroxy Mifepristone-d6, are widely regarded as the gold standard in mass spectrometry-based bioanalysis due to their close physicochemical similarity to the analyte.

This guide will delve into the performance of 22-Hydroxy Mifepristone-d6 in human whole blood and compare it with a commonly used non-deuterated alternative, levonorgestrel (B1675169), in human and murine plasma.

At a Glance: Performance Comparison of Internal Standards

The following tables summarize the quantitative performance of 22-Hydroxy Mifepristone-d6 in human whole blood and levonorgestrel in human plasma, as reported in validated LC-MS/MS methods.

Table 1: Performance of 22-Hydroxy Mifepristone-d6 in Human Whole Blood [1][2]

Parameter	Performance Data
Limit of Quantification (LOQ)	0.5 ng/mL
**Linearity (R²) **	>0.999
Recovery	96.3–114.7%
Matrix Effect	-3.0 to 14.7%
Intra-day Precision (%RSD)	≤ 13.2%
Inter-day Precision (%RSD)	≤ 13.2%
Intra-day Accuracy (%RE)	≤ 13.2%
Inter-day Accuracy (%RE)	≤ 13.2%

Table 2: Performance of Levonorgestrel as an Internal Standard for Mifepristone Analysis in Human Plasma [3][4]

Parameter	Performance Data
Limit of Quantification (LLOQ)	5.0 ng/mL
Linearity (Concentration Range)	5-2000 ng/mL
Recovery (Mifepristone)	94.5–103.7%
Intra-batch Precision (%RSD)	< 15%
Inter-batch Precision (%RSD)	< 15%
Accuracy	Within acceptable limits

In-Depth Look: Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical performance. Below are the experimental protocols for the key methods cited.

Method 1: Quantification of Mifepristone and its Metabolites in Human Whole Blood using 22-Hydroxy Mifepristone-d6[1][2]

This UHPLC-QqQ-MS/MS method demonstrates the use of a deuterated internal standard mix, including 22-OH-mifepristone-d6, for comprehensive analysis.

• Sample Preparation:

  • To 200 µL of human whole blood, add 20 µL of an internal standard mix (containing mifepristone-d3, 22-OH-mifepristone-d6, and N-desmethyl-mifepristone-d3).

  • Add 200 µL of 0.5 M ammonium (B1175870) carbonate solution (pH 9).

  • Perform liquid-liquid extraction with 2 mL of tert-butyl-methyl ether for 10 minutes.

  • Centrifuge the samples at 1520 × g for 10 minutes at 4°C.

  • Transfer the organic phase and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 50 µL of methanol (B129727) for analysis.

• Chromatographic and Mass Spectrometric Conditions:

  • System: UHPLC-QqQ-MS/MS

  • Column: Details not specified in the abstract.

  • Mobile Phase: Details not specified in the abstract.

  • Detection: Multiple Reaction Monitoring (MRM) mode.

Method 2: Quantification of Mifepristone in Human Plasma using Levonorgestrel[3][4]

This LC-MS/MS method utilizes a non-deuterated internal standard for pharmacokinetic studies.

• Sample Preparation:

  • Solid-phase extraction of plasma samples.

• Chromatographic and Mass Spectrometric Conditions:

  • System: LC-MS/MS

  • Column: XTERRA MS C18 (150 x 2.1 mm i.d., 5 µm)

  • Mobile Phase: Details not specified in the abstract.

  • Ionization: Electro-spray ionization (ESI)

  • Detection: Multiple Reaction Monitoring (MRM) mode.

  • Run Time: 4.5 minutes.

Visualizing the Science: Workflows and Pathways

To better understand the experimental process and the biological context of mifepristone, the following diagrams have been generated using Graphviz.

Caption: Workflow for mifepristone analysis using a deuterated internal standard.

Caption: Mifepristone competitively binds to the progesterone receptor, preventing its activation.

Discussion and Conclusion

The presented data highlights the superior performance of 22-Hydroxy Mifepristone-d6 as an internal standard for the analysis of mifepristone and its metabolites in human whole blood. The use of a stable isotope-labeled internal standard, particularly a deuterated analog of a major metabolite, offers several advantages:

• Co-elution and Similar Ionization: 22-Hydroxy Mifepristone-d6 is expected to have nearly identical chromatographic retention time and ionization characteristics to its non-labeled counterpart, ensuring accurate correction for matrix effects and instrument variability.[5]

• Comprehensive Metabolite Analysis: Utilizing a deuterated standard for a metabolite allows for robust quantification of the parent drug and its various metabolic products within a single assay.

• High Sensitivity and Precision: The method employing 22-Hydroxy Mifepristone-d6 achieved a low limit of quantification (0.5 ng/mL) and excellent precision and accuracy (all within ±13.2%), demonstrating its suitability for sensitive pharmacokinetic studies.[1][2]

In contrast, while levonorgestrel is a viable and commonly used internal standard, its structural difference from mifepristone may lead to variations in extraction efficiency and ionization response, potentially impacting the accuracy of quantification, especially in complex biological matrices. The higher LOQ (5.0 ng/mL) reported for the method using levonorgestrel suggests that for studies requiring high sensitivity, a deuterated internal standard would be the preferred choice.[3][4]

For researchers and drug development professionals, the selection of an internal standard should be guided by the specific requirements of the bioanalytical method, including the desired level of sensitivity, the complexity of the biological matrix, and the need for simultaneous quantification of metabolites. Based on the available evidence, 22-Hydroxy Mifepristone-d6 represents a robust and high-performing internal standard for the accurate and precise quantification of mifepristone and its metabolites in biological matrices , aligning with the best practices for modern bioanalytical research.

References

• 1. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Mifepristone (RU-486) and Its Metabolites in Maternal Blood Sample after Pharmacological Abortion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of mifepristone and monodemethyl-mifepristone in human plasma by liquid chromatography-tandem mass spectrometry method using levonorgestrel as an internal standard: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]

A Researcher's Guide to Assessing the Isotopic Purity of 22-Hydroxy Mifepristone-d6

For researchers in drug metabolism, pharmacokinetics, and clinical toxicology, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable quantification of analytes by mass spectrometry. 22-Hydroxy Mifepristone-d6 serves as a critical internal standard for the analysis of mifepristone (B1683876) and its metabolites. This guide provides a comprehensive comparison of 22-Hydroxy Mifepristone-d6 with other relevant deuterated standards and details the experimental protocols for assessing its isotopic purity, a critical quality attribute.

Comparative Analysis of Deuterated Mifepristone Internal Standards

The choice of an internal standard is crucial for the success of quantitative bioanalytical methods. Ideally, a stable isotope-labeled internal standard should co-elute with the analyte of interest, exhibit similar ionization efficiency, and be free of isotopic crosstalk. The following table summarizes the key characteristics of 22-Hydroxy Mifepristone-d6 and its common alternatives.

Internal Standard	Deuterium (B1214612) Labeling	Chemical Purity (Typical)	Isotopic Purity (Typical)	Key Application
22-Hydroxy Mifepristone-d6	d6	>98%	Isotopic enrichment data is typically provided by the supplier in the Certificate of Analysis.	Quantification of 22-Hydroxy Mifepristone and as an internal standard for other mifepristone metabolites.
Mifepristone-d3	d3	>95% (HPLC)[1]	99 atom % D[2]	Quantification of Mifepristone.
N-Desmethyl Mifepristone-d3	d3	>98%	Isotopic enrichment data is typically provided by the supplier in the Certificate of Analysis.	Quantification of N-Desmethyl Mifepristone.
Mifepristone-d6	d6	>98%	Isotopic enrichment data is typically provided by the supplier in the Certificate of Analysis.	Quantification of Mifepristone, offering a higher mass difference from the unlabeled analyte.

Experimental Protocol for Isotopic Purity Assessment

The determination of isotopic purity for deuterated compounds like 22-Hydroxy Mifepristone-d6 is primarily accomplished using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][3]

High-Resolution Mass Spectrometry (HRMS) Method

This method allows for the determination of the relative abundance of each isotopologue (molecules that differ only in their isotopic composition).

a. Sample Preparation:

• Prepare a stock solution of 22-Hydroxy Mifepristone-d6 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

• Dilute the stock solution to a final concentration of 1 µg/mL in the same solvent.

b. Instrumentation and Conditions:

• Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, is required.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

• Infusion: The diluted sample is directly infused into the mass spectrometer at a flow rate of 5-10 µL/min.

• Mass Spectrometry Parameters:

  • Scan Range: m/z 400-500 (to encompass the molecular ion region of 22-Hydroxy Mifepristone-d6 and its isotopologues).

  • Resolution: Set to the highest possible resolving power (e.g., > 60,000 FWHM) to resolve the isotopic peaks.

  • Data Acquisition: Acquire data in full scan mode for a sufficient duration to obtain a stable signal and a high-quality averaged spectrum.

c. Data Analysis:

• Identify the monoisotopic mass of the fully deuterated species (d6).

• Identify and integrate the peak areas of the d0 to d6 isotopologues.

• Calculate the isotopic purity using the following formula:

  Isotopic Purity (%) = [ (Intensity of d6 peak) / (Sum of intensities of d0 to d6 peaks) ] x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy Method

¹H and ²H NMR spectroscopy can provide information about the location and extent of deuteration.

a. Sample Preparation:

• Dissolve an accurately weighed amount of 22-Hydroxy Mifepristone-d6 in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to a final concentration of 5-10 mg/mL.

b. Instrumentation and Conditions:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: Acquire a standard proton NMR spectrum. The absence or significant reduction of signals corresponding to the positions of deuteration confirms successful labeling.

• ²H NMR: Acquire a deuterium NMR spectrum. The presence of signals at the chemical shifts corresponding to the labeled positions confirms the location of the deuterium atoms.

c. Data Analysis:

• In the ¹H NMR spectrum, integrate the residual proton signals at the sites of deuteration and compare them to the integration of a non-deuterated proton signal within the molecule to estimate the percentage of deuteration.

Experimental Workflow and Signaling Pathway Diagrams

To visualize the experimental process and the context of the analyte's function, the following diagrams are provided.

Caption: Experimental workflow for assessing the isotopic purity of 22-Hydroxy Mifepristone-d6.

Caption: Simplified signaling pathway of Mifepristone and its metabolism.

Conclusion

The accurate assessment of isotopic purity is a non-negotiable aspect of quality control for stable isotope-labeled internal standards. For 22-Hydroxy Mifepristone-d6, a combination of high-resolution mass spectrometry and NMR spectroscopy provides a robust and comprehensive evaluation of both isotopic enrichment and the structural integrity of the molecule. While 22-Hydroxy Mifepristone-d6 is a highly suitable internal standard for its corresponding analyte, researchers should also consider other deuterated alternatives such as Mifepristone-d3 and N-Desmethyl Mifepristone-d3, depending on the specific requirements of their analytical method. The detailed experimental protocols provided in this guide offer a solid foundation for laboratories to implement their own purity assessment procedures, ensuring the generation of high-quality, reproducible data in their research.

References

• 1. Mifepristone-d3 | CAS | LGC Standards [lgcstandards.com]
• 2. Mifepristone-d3 (N-methyl-d3) | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]

Deuterated Metabolites as Internal Standards: A Comparative Guide for High-Precision Quantification

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the pursuit of accuracy and precision is paramount. The choice of an internal standard (IS) is a critical determinant of data reliability, especially in sensitive analytical techniques like liquid chromatography-mass spectrometry (LC-MS/MS). Among the available options, deuterated metabolites—stable isotope-labeled (SIL) analogues of the analyte—are widely regarded as the gold standard.[1][2] This guide provides an objective comparison between deuterated internal standards and other alternatives, supported by experimental principles and data, to inform the selection of the most robust analytical strategy.

The Superiority of Deuterated Internal Standards

The fundamental role of an internal standard is to correct for variability throughout the analytical process, including inconsistencies in sample preparation, extraction, and instrumental analysis.[3][4] An ideal internal standard should mimic the analyte of interest as closely as possible.[5] Deuterated internal standards fulfill this requirement exceptionally well due to their physicochemical similarity to the analyte.[6] In these standards, one or more hydrogen atoms are replaced by deuterium (B1214612), a stable isotope of hydrogen. This mass difference allows the mass spectrometer to distinguish between the analyte and the standard while ensuring they behave almost identically during chromatography and ionization.[6][7]

The primary advantage of using a deuterated internal standard lies in its ability to compensate for matrix effects.[1][2] Matrix effects, caused by co-eluting components from the sample matrix (e.g., plasma, urine), can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[2] Because a deuterated standard co-elutes with the analyte and experiences the same ionization conditions, it effectively normalizes these variations.[8]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice between a deuterated and a non-deuterated (or analogue) internal standard significantly impacts assay performance. A non-deuterated IS is a different chemical entity that is structurally similar to the analyte. While often more accessible and less expensive, its physicochemical properties can differ, leading to variations in chromatographic retention time and extraction recovery.[1] These differences can result in inadequate compensation for matrix effects and less reliable data.[1]

The following table summarizes the key performance differences based on established analytical validation parameters:

Performance Parameter	Deuterated Internal Standard	Non-Deuterated (Analogue) Internal Standard
Matrix Effect Compensation	Excellent: Co-elutes with the analyte, experiencing similar ionization suppression or enhancement.[1][2]	Variable: Different retention times and chemical properties lead to differential matrix effects.[9]
Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions.[1]	Variable: Differences in physicochemical properties can lead to inconsistent recovery.[1]
Accuracy & Precision	High: Typically provides lower coefficient of variation (%CV) and bias.[2][3]	Moderate to Low: Prone to higher variability and potential bias.
Chromatographic Behavior	Nearly identical retention time to the analyte (potential for slight shifts due to isotope effects).	Different retention time from the analyte.
Cost & Availability	Higher cost and may require custom synthesis.[1][10]	Generally lower cost and more readily available.[1]

Experimental Data: A Case Study on Everolimus (B549166) Quantification

A study comparing internal standards for the quantification of the immunosuppressant drug everolimus demonstrated the superior performance of a deuterated standard. While both the deuterated and non-deuterated standards yielded acceptable results, the deuterated standard consistently showed better precision at various quality control (QC) levels.[3]

Quality Control Level	Deuterated IS (%CV)	Non-Deuterated IS (%CV)
Low QC	4.2	5.8
Medium QC	3.5	4.9
High QC	2.8	4.1

Data adapted from a study comparing internal standards for everolimus quantification.[3]

Experimental Protocols

To ensure the suitability of an internal standard, a thorough method validation should be performed. The following is a general protocol for comparing the performance of deuterated and non-deuterated internal standards.

Objective: To evaluate and compare the accuracy, precision, linearity, and matrix effects of a bioanalytical method using a deuterated internal standard versus a non-deuterated (analogue) internal standard.

1. Preparation of Solutions:

• Prepare separate stock solutions of the analyte and both internal standards (deuterated and non-deuterated).

• Prepare working solutions for calibration standards and quality control (QC) samples by spiking the analyte into a blank biological matrix.

• Prepare separate internal standard working solutions for spiking into samples.

2. Sample Preparation (Example using Protein Precipitation):

• To an aliquot of the sample (calibrator, QC, or unknown), add a fixed volume of the internal standard working solution.

• Add a protein precipitation agent (e.g., acetonitrile).

• Vortex and centrifuge the samples.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Develop a chromatographic method that provides adequate separation of the analyte from potential interferences.

• Optimize the mass spectrometer parameters for the detection of the analyte and both internal standards.

4. Data Analysis and Validation:

• Linearity: Construct calibration curves by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: Analyze at least five replicates of QC samples at a minimum of three concentration levels (low, medium, high) on different days. The inter- and intra-day precision (%CV) and accuracy (%bias) should be within ±15% (±20% at the Lower Limit of Quantitation, LLOQ).

• Matrix Effect: Evaluate the matrix effect using at least six different sources of the biological matrix. The coefficient of variation (CV) of the internal standard-normalized matrix factor should be ≤15%.

• Recovery: Assess the extraction efficiency of the analyte and the internal standards.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for the superiority of deuterated internal standards.

Caption: General workflow for metabolite quantification using an internal standard.

Caption: Logical comparison of matrix effect compensation.

Considerations and Potential Limitations

While deuterated internal standards are superior, there are some potential drawbacks to consider:

• Isotope Effects: The replacement of hydrogen with deuterium can sometimes lead to slight differences in chromatographic retention times, known as the deuterium isotope effect.[10] If the analyte and the deuterated standard do not co-elute perfectly, they may experience differential matrix effects, which can compromise accuracy.[9][11]

• Stability of Deuterium Labels: It is crucial that the deuterium atoms are placed on stable, non-exchangeable positions within the molecule.[1][12] Deuterium atoms on hydroxyl (-OH) or amine (-NH) groups can exchange with hydrogen from the solvent, diminishing the utility of the standard.[1][12][13][14]

• Cost and Availability: Deuterated standards are generally more expensive than their non-labeled counterparts and may require custom synthesis, which can be a limiting factor in some research settings.[4][10]

Conclusion

For researchers, scientists, and drug development professionals, the use of a deuterated metabolite as an internal standard offers a robust solution for achieving high-quality quantitative data in LC-MS/MS analysis.[2][6] By closely mimicking the behavior of the target analyte, deuterated standards provide superior correction for analytical variability, particularly matrix effects, leading to enhanced accuracy and precision.[1][7][15] While considerations such as potential isotope effects and the stability of the label are important, a well-chosen and properly validated deuterated internal standard is an invaluable tool for ensuring the reliability and reproducibility of bioanalytical methods.[3][16] In situations where a deuterated standard is not feasible, a ¹³C-labeled internal standard can be a suitable alternative, as it is less prone to chromatographic shifts.[10] Ultimately, the choice of internal standard should be based on a thorough evaluation of the specific analytical requirements and comprehensive method validation.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. texilajournal.com [texilajournal.com]
• 9. researchgate.net [researchgate.net]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 13. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 16. chromatographyonline.com [chromatographyonline.com]

Navigating the Regulatory Maze: A Comparative Guide to Internal Standard Use in Bioanalysis

For researchers, scientists, and drug development professionals in the fast-paced world of bioanalysis, the judicious use of internal standards (IS) is a cornerstone of robust and reliable data. Adherence to regulatory guidelines is not just a matter of compliance; it is fundamental to ensuring the integrity of pharmacokinetic and toxicokinetic studies that underpin drug safety and efficacy. This guide provides a comprehensive comparison of regulatory expectations for internal standard use, with a focus on the harmonized principles of the ICH M10 guideline, now the standard for both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Supported by experimental data and detailed protocols, this document aims to be an indispensable resource for navigating the complexities of internal standard selection and validation.

The primary role of an internal standard is to compensate for variability during the bioanalytical process, from sample preparation to instrumental analysis.[1] The ideal IS mimics the analyte's behavior, correcting for fluctuations in extraction efficiency, injection volume, and instrument response.[1] The convergence of FDA and EMA guidelines under the International Council for Harmonisation's (ICH) M10 framework has streamlined global drug submissions, creating a unified set of expectations for bioanalytical method validation.[2]

The Gold Standard vs. The Practical Alternative: A Data-Driven Comparison

The two most common types of internal standards are Stable Isotope-Labeled (SIL) internal standards and structural analogs. A SIL-IS is a form of the analyte where some atoms are replaced by their heavy isotopes (e.g., ¹³C, ¹⁵N, ²H), making it chemically identical to the analyte but distinguishable by a mass spectrometer.[1] A structural analog is a molecule with a similar, but not identical, chemical structure. While SIL internal standards are widely regarded as the gold standard, practical considerations such as cost and availability can necessitate the use of a structural analog.

The following tables summarize the performance comparison between SIL and structural analog internal standards based on experimental data from various studies.

Table 1: Performance Comparison of Internal Standards in LC-MS/MS Bioanalysis

Performance Parameter	Stable Isotope-Labeled (SIL) IS	Structural Analog IS	Key Observations
Accuracy (% Bias)	Generally provides higher accuracy. In a study on immunosuppressive drugs, the median accuracy for four analytes ranged from -2.1% to 12.2%.[3]	Can provide acceptable accuracy, but may be less robust. The same study showed a median accuracy range of -2.0% to 11.4% for the same analytes.[3]	While both can meet acceptance criteria, SIL-IS tends to show bias closer to zero.
Precision (%CV)	Typically yields higher precision. A study on an anticancer drug showed a significant improvement in precision (p=0.02) with a SIL-IS compared to an analog.[2]	Within-day and between-day imprecision are often acceptable (<10% and <8% respectively in one study), but can be higher than with a SIL-IS.[3]	SIL-IS is more effective at compensating for variability, leading to lower coefficients of variation.
Matrix Effects	Effectively compensates for matrix effects due to identical physicochemical properties and co-elution with the analyte.[4]	Compensation for matrix effects is variable and depends on the structural similarity to the analyte.[5]	SIL-IS is superior in mitigating the impact of ion suppression or enhancement from complex biological matrices.
Extraction Recovery	Tracks the analyte's recovery throughout the sample preparation process with high fidelity.	The degree of tracking depends on the similarity of its physicochemical properties to the analyte.	Differences in extraction behavior between an analog IS and the analyte can lead to increased variability.

Table 2: Regulatory Acceptance Criteria for Internal Standard Validation

Validation Parameter	ICH M10 Guideline Recommendation
IS Selection	A stable isotope-labeled (SIL) internal standard of the analyte is the preferred choice. If a SIL-IS is not available, a structural analogue may be used.[6]
IS Concentration	The concentration of the internal standard should be consistent across all samples and optimized to provide an appropriate detector response without interfering with the analyte.[6]
IS Interference (Crosstalk)	The response of any interfering peak at the retention time of the analyte in a blank sample with IS should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ). The response of any interfering peak at the retention time of the IS in a blank sample should be ≤ 5% of the IS response.[6]
IS Response Variability	The IS response should be monitored to identify any potential issues during sample analysis. While no specific acceptance criteria are mandated, any significant variability should be investigated.

Visualizing the Path to Validated Internal Standard Use

To further elucidate the process of internal standard validation, the following diagrams illustrate the key workflows and logical relationships involved.

Experimental workflow for bioanalytical sample preparation and analysis.

Logical relationships in internal standard selection and validation.

Detailed Experimental Protocols

Adherence to the harmonized ICH M10 guideline requires robust experimental protocols to validate the use of an internal standard. Below are detailed methodologies for key experiments.

Protocol 1: Internal Standard Suitability and Interference Check

Objective: To demonstrate that the selected internal standard is suitable for the method and does not interfere with the quantification of the analyte, and vice-versa.

Methodology:

• Prepare Blank Samples: Obtain at least six different sources of the blank biological matrix.

• Prepare Zero Samples: To five of the blank matrix samples, add the internal standard at the working concentration.

• Prepare LLOQ Samples: Spike the blank matrix with the analyte at the LLOQ concentration and the internal standard at the working concentration.

• Prepare ULOQ Sample (for analyte interference on IS): To the sixth blank matrix sample, add the analyte at the Upper Limit of Quantification (ULOQ) concentration without the internal standard.[7]

• Analysis: Analyze all prepared samples using the established bioanalytical method.

Acceptance Criteria:

• The response of any interfering peak at the retention time of the analyte in the zero samples should be less than 20% of the analyte response at the LLOQ.[6]

• The response of any interfering peak at the retention time of the internal standard in the ULOQ sample (without IS) should be less than 5% of the mean internal standard response in the calibration standards and QCs.[6]

Protocol 2: Internal Standard Response Monitoring

Objective: To monitor the consistency of the internal standard response across an analytical run to identify potential issues with sample processing or instrument performance.

Methodology:

• During Method Validation: In each validation run, calculate the mean and standard deviation of the IS peak area across all calibration standards and Quality Control (QC) samples.

• During Study Sample Analysis:

  • Add the internal standard at the same concentration to all study samples, calibration standards, and QCs.

  • For each analytical run, plot the IS peak area for every sample in the order of injection.

  • Visually inspect the plot for any trends, drifts, or sudden changes in the IS response.

  • Establish acceptance criteria for IS response variability based on the data from the method validation runs (e.g., within ±50% of the mean IS response of the calibration standards and QCs).[5]

Investigation: If a sample's IS response falls outside the established criteria, it should be flagged for investigation. The investigation may include re-analysis of the sample to rule out preparation errors.

Conclusion: A Harmonized Approach to Ensuring Data Integrity

The harmonization of regulatory guidelines under the ICH M10 framework has simplified the requirements for internal standard use in bioanalysis for global drug submissions. The preference for Stable Isotope-Labeled (SIL) internal standards is clear, owing to their superior ability to compensate for analytical variability and matrix effects. However, a well-validated structural analog can also be acceptable.

Ultimately, the choice of internal standard and the rigor of the validation process are critical to the generation of high-quality, reliable bioanalytical data. By following the principles outlined in this guide and adhering to the detailed experimental protocols, researchers can confidently develop and validate robust bioanalytical methods that meet global regulatory expectations and ensure the integrity of their data in support of new drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. benchchem.com [benchchem.com]

Navigating Precision: A Comparative Guide to Analytical Results With and Without an Internal Standard

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable analytical data is paramount. The choice of quantification method can significantly impact the validity of experimental outcomes. This guide provides a comprehensive comparison of analytical results obtained with and without an internal standard, offering experimental data and detailed protocols to inform your methodological decisions.

The two primary approaches to quantification in analytical chemistry are the external standard method and the internal standard method. While the external standard method is straightforward, the internal standard method is a powerful technique used to enhance the precision and accuracy of measurements by correcting for various potential errors.[1][2] This guide will delve into the fundamental differences between these methods, present data-driven comparisons of their performance, and provide detailed experimental protocols for their implementation.

The Fundamental Difference: A Conceptual Overview

An external standard calibration involves creating a calibration curve by analyzing a series of standards containing known concentrations of the analyte of interest. The instrument's response to these standards is plotted against their respective concentrations. The concentration of the analyte in an unknown sample is then determined by comparing its response to this calibration curve.[3] This method's accuracy is highly dependent on the precise and consistent injection of sample volumes and the stability of the analytical instrument's response over time.[2]

In contrast, the internal standard (IS) method involves adding a known and constant amount of a different, non-interfering compound—the internal standard—to all calibration standards, quality controls, and unknown samples.[4] The calibration curve is then generated by plotting the ratio of the analyte's response to the internal standard's response against the known concentration of the analyte.[5] By using this ratio, the internal standard method can effectively compensate for variations in sample preparation, injection volume, and instrument response, leading to more robust and reliable results.[1][2]

Data-Driven Comparison: The Impact on Precision and Accuracy

The primary advantage of employing an internal standard is the significant improvement in the precision of analytical measurements, particularly in techniques like chromatography where variations in injection volume can be a major source of error.[1]

Parameter	Analysis Without Internal Standard (External Standard)	Analysis With Internal Standard
Precision (%RSD) *	2.4% - 6.0% (with dilution step)[6]	0.9% (without dilution step)[6]
Accuracy	Prone to errors from injection volume variability and instrument drift[2]	Improved accuracy by compensating for systematic and random errors[4]
Matrix Effects	Susceptible to signal suppression or enhancement from sample matrix[7]	Can mitigate matrix effects if the IS is chosen to behave similarly to the analyte[7]

%RSD (Relative Standard Deviation) is a measure of precision. Lower %RSD indicates higher precision. Data from a study on HPLC analysis with and without a dilution step.[6]

One study comparing the determination of meloxicam (B1676189) in human plasma by HPLC found that the use of an internal standard moderately improved the accuracy of measurements for lower concentrations.[8] Another study on HPLC and UHPLC systems demonstrated that the internal standard method consistently outperformed the external standard method in terms of precision across various conditions.[1][9]

Experimental Protocols

I. Quantitative Analysis using the External Standard Method (HPLC)

1. Preparation of Standard Solutions:

• Prepare a stock solution of the analyte at a high, known concentration in a suitable solvent.

• Perform serial dilutions of the stock solution to create a series of at least five calibration standards with decreasing concentrations that span the expected concentration range of the unknown samples.

2. Instrument Setup and Analysis:

• Set up the High-Performance Liquid Chromatography (HPLC) system with an appropriate column, mobile phase, flow rate, and detector settings for the analyte of interest.

• Inject a consistent volume of each calibration standard into the HPLC system and record the peak area or height of the analyte.

• Inject the same volume of the unknown sample(s) and record the analyte's peak area or height.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area or height of the analyte for the calibration standards against their known concentrations.

• Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c).

• Determine the concentration of the analyte in the unknown sample by interpolating its peak area or height on the calibration curve.

II. Quantitative Analysis using the Internal Standard Method (GC-MS)

1. Selection and Preparation of the Internal Standard:

• Choose an internal standard that is chemically similar to the analyte but is not present in the sample. It should also be well-resolved chromatographically from the analyte and other sample components.[4] A common choice is a stable isotope-labeled analog of the analyte.

• Prepare a stock solution of the internal standard at a known concentration.

2. Preparation of Calibration Standards and Samples:

• Prepare a series of calibration standards containing known, varying concentrations of the analyte.

• To each calibration standard and each unknown sample, add a precise and constant volume of the internal standard stock solution. This should be done at the earliest stage of sample preparation to account for any analyte loss during extraction or other workup steps.[4]

3. Instrument Setup and Analysis:

• Set up the Gas Chromatography-Mass Spectrometry (GC-MS) system with an appropriate GC column, temperature program, and MS acquisition parameters (e.g., selected ion monitoring - SIM).

• Inject the prepared calibration standards and samples into the GC-MS system.

4. Data Analysis:

• For each injection, determine the peak area of both the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area for each calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte for the calibration standards.

• Perform a linear regression analysis to obtain the equation of the line.

• Calculate the peak area ratio for the unknown sample and use the calibration curve to determine the concentration of the analyte.

Visualizing the Workflow

To better understand the practical differences, the following diagrams illustrate the experimental workflows for both methods.

Workflow for the External Standard Method.

Workflow for the Internal Standard Method.

Conclusion: Making an Informed Choice

The decision to use an internal standard depends on the specific requirements of the analysis. For simple matrices and routine analyses where high precision is not the primary concern, the external standard method can be efficient.[7] However, for complex samples, trace-level quantification, or when the highest accuracy and precision are required—as is often the case in drug development and regulated environments—the internal standard method is the superior choice.[2][7] By compensating for variations inherent in the analytical process, the use of an internal standard provides greater confidence in the final quantitative results.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Chromatographic Quantification Methods: External Standard, Internal Standard, And Self-Calibration Methods - Blogs - News [alwsci.com]
• 3. Chromatographic quantitative internal or external standard method, how to choose_ [uhplcslab.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]
• 6. Is this appropriate way to use internal standard in HPLC - Chromatography Forum [chromforum.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. academic.oup.com [academic.oup.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of 22-Hydroxy Mifepristone-d6

For researchers and scientists at the forefront of drug development, ensuring laboratory safety and environmental responsibility are paramount. The proper handling and disposal of specialized research compounds like 22-Hydroxy Mifepristone-d6, a deuterated metabolite of Mifepristone, is a critical component of a robust safety protocol. Adherence to these procedures minimizes risks to personnel and the environment and ensures regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for the parent compound, Mifepristone, as a specific SDS for 22-Hydroxy Mifepristone-d6 may not be readily available. Mifepristone is classified as a hazardous substance, with known reproductive toxicity.[1][2][3] Therefore, appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times. All handling of the compound and its waste should occur in a well-ventilated area, preferably within a certified chemical fume hood.

Key Hazard Information (based on Mifepristone):

Hazard Category	Description	Primary References
Reproductive Toxicity	Category 1B. May damage fertility or the unborn child.	[1][3]
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	[3]
Organ Toxicity	May cause adverse effects on the liver and gastrointestinal system with long-term exposure.	[1]
Irritation	Causes skin and serious eye irritation. May cause respiratory irritation.	[3]

It is important to note that 22-Hydroxy Mifepristone-d6 contains deuterium, a stable, non-radioactive isotope of hydrogen.[4][5] Therefore, no special precautions for radioactivity are required for its disposal.[4] The disposal procedures are dictated by its chemical and toxicological properties, which are expected to be similar to the parent compound.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 22-Hydroxy Mifepristone-d6 from a laboratory setting.

Waste Segregation and Collection

Proper segregation of waste is the first and most critical step to ensure safe and compliant disposal.

• Solid Waste:

  • Collect all solid waste contaminated with 22-Hydroxy Mifepristone-d6, including unused compound, contaminated PPE (gloves, disposable lab coats), weigh boats, and absorbent materials from spills.

  • Place these materials into a dedicated, clearly labeled hazardous waste container. The container should be durable and have a secure lid.

• Liquid Waste:

  • Collect all liquid waste containing 22-Hydroxy Mifepristone-d6, such as solutions from experiments or rinsates, in a separate, dedicated hazardous liquid waste container.[6]

  • Do not mix this waste stream with other solvent wastes unless compatibility has been confirmed to avoid unintended chemical reactions.

  • The container should be made of a material compatible with the solvents used and have a secure, leak-proof cap.

Labeling of Hazardous Waste

Accurate and clear labeling is a regulatory requirement and essential for the safety of all personnel handling the waste.

• All waste containers must be clearly labeled with the words "Hazardous Waste."

• The label must include the full chemical name: "22-Hydroxy Mifepristone-d6."

• Indicate the approximate concentration and quantity of the waste.

• List all solvent components in the liquid waste container.

• Record the date when the waste was first added to the container (accumulation start date).

Decontamination of Laboratory Equipment

• Reusable Glassware and Equipment:

  • Decontaminate any reusable labware that has been in contact with the compound.

  • Triple rinse the equipment with a suitable solvent (e.g., ethanol (B145695) or acetone) that can dissolve the compound.

  • Collect the solvent rinsate as hazardous liquid waste and add it to the designated container.[6]

  • After the solvent rinse, the labware can be washed with soap and water.

Spill Management

In the event of a spill, prompt and correct action is crucial to prevent exposure and contamination.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or a chemical absorbent pad.

  • Carefully collect the absorbent material and any contaminated debris into the designated solid hazardous waste container.[6]

  • Clean the spill area with a suitable solvent and then with soap and water. Collect all cleaning materials as hazardous waste.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's Environmental Health and Safety (EHS) office or emergency response team for guidance and assistance.[6]

Final Disposal

The final disposal of hazardous waste must be handled by trained professionals in accordance with institutional and regulatory guidelines.

• All collected hazardous waste containing 22-Hydroxy Mifepristone-d6 must be disposed of through your institution's EHS-approved hazardous waste management program.[6][7]

• Do not dispose of this compound or its containers in the regular trash or down the sanitary sewer.[6]

• Store the sealed and labeled hazardous waste containers in a designated, secure satellite accumulation area while awaiting pickup.

• Follow your institution's specific procedures for requesting a hazardous waste pickup, which typically involves completing a disposal form and scheduling a collection.[6] Rejected, expired, or waste drug products are typically sent to a licensed facility for incineration or landfill.[8]

Visualizing the Disposal Workflow

To further clarify the procedural flow for the proper disposal of 22-Hydroxy Mifepristone-d6, the following diagrams illustrate the key decision-making and operational steps.

Caption: Procedural workflow for the safe disposal of 22-Hydroxy Mifepristone-d6.

Caption: Decision-making logic for responding to a spill of 22-Hydroxy Mifepristone-d6.

References

• 1. cdn.pfizer.com [cdn.pfizer.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. moravek.com [moravek.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. easyrxcycle.com [easyrxcycle.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]

Essential Safety and Logistical Information for Handling 22-Hydroxy Mifepristone-d6

Audience: Researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

22-Hydroxy Mifepristone-d6 should be handled as a potent compound with potential reproductive toxicity. The parent compound, Mifepristone, is classified as hazardous.[1][2][3][4]

Primary Hazards of the Parent Compound (Mifepristone):

• Reproductive Toxicity: May damage fertility or the unborn child.[1][2][4]

• Harmful if Swallowed, in Contact with Skin, or if Inhaled. [1]

• Causes Skin and Serious Eye Irritation. [1]

• May Cause Respiratory Irritation. [1]

Researchers must conduct a thorough risk assessment before beginning any work with this compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table outlines the recommended PPE for various handling scenarios.

Operation	Required Personal Protective Equipment (PPE)
Weighing and Aliquoting (Dry Powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95 (or higher) respirator in a certified chemical fume hood.[5][6] - Double-gloving (nitrile or other chemically resistant gloves).[7] - Disposable, long-sleeved, seamless gown with tight-fitting cuffs.[5] - Protective eyewear (safety glasses with side shields or goggles).[8] - Disposable shoe covers.[5]
Solution Preparation and Handling	- Certified chemical fume hood or glove box.[9] - Single pair of chemically resistant gloves (nitrile recommended). - Laboratory coat. - Protective eyewear.
General Laboratory Operations	- Standard laboratory PPE: lab coat, gloves, and safety glasses.

Operational Procedures

Engineering Controls:

• All work with the solid form of 22-Hydroxy Mifepristone-d6 should be conducted in a certified chemical fume hood, glove box, or other suitable containment device to avoid inhalation of airborne particles.[9]

• For solution-based work, a chemical fume hood is also recommended to minimize exposure to vapors.[9]

Handling Deuterated Compounds:

• Deuterated compounds are often hygroscopic and can exchange deuterium (B1214612) with atmospheric moisture.[10][11]

• To maintain isotopic purity, handle the compound in a dry atmosphere, such as a glove box with an inert atmosphere (e.g., nitrogen or argon).[10][12]

• Use dry glassware and syringes.[10][11]

Step-by-Step Handling Protocol:

• Preparation:

  • Designate a specific area for handling 22-Hydroxy Mifepristone-d6.

  • Ensure all necessary PPE is available and in good condition.

  • Pre-weigh any necessary reagents and prepare all equipment before handling the compound.

• Handling:

  • Don the appropriate PPE as outlined in the table above.

  • Conduct all manipulations of the solid compound within a certified chemical fume hood or glove box.

  • When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Post-Handling:

  • Carefully remove and dispose of all disposable PPE in a designated waste container.

  • Thoroughly wash hands and any exposed skin with soap and water.[9]

  • Decontaminate all work surfaces and equipment.

Disposal Plan

All waste generated from handling 22-Hydroxy Mifepristone-d6 must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Waste (unused compound, contaminated PPE, etc.)	- Collect in a clearly labeled, sealed container for hazardous waste. - Dispose of through your institution's hazardous waste management program.
Liquid Waste (solutions containing the compound)	- Collect in a sealed, labeled, and chemically compatible container. - Do not pour down the drain. - Dispose of through your institution's hazardous waste management program.
Sharps (needles, etc.)	- Dispose of in a designated sharps container.

Emergency Procedures

Exposure Scenario	Immediate Action
Skin Contact	- Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[1][3] - Remove contaminated clothing. - Seek medical attention.
Eye Contact	- Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][3] - Seek immediate medical attention.
Inhalation	- Move the individual to fresh air. - If breathing is difficult, provide oxygen. - Seek immediate medical attention.
Ingestion	- Do NOT induce vomiting. - If the person is conscious, rinse their mouth with water. - Seek immediate medical attention.
Spill	- Evacuate the area. - Wear appropriate PPE for cleanup. - For small spills, absorb with an inert material and place in a sealed container for disposal. - For large spills, contact your institution's environmental health and safety department.

Visualized Workflow for Safe Handling

The following diagram outlines the logical flow of operations for safely handling 22-Hydroxy Mifepristone-d6.

Caption: Workflow for Safe Handling of 22-Hydroxy Mifepristone-d6.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. cdn.pfizer.com [cdn.pfizer.com]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. aiha.org [aiha.org]
• 7. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 8. 3m.com [3m.com]
• 9. Guidelines for Safe Laboratory Practices : NextGen Protocols [nextgen-protocols.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. ukisotope.com [ukisotope.com]
• 12. chromservis.eu [chromservis.eu]